Fmoc-5-bromo-DL-tryptophan

• CAS: 925939-82-8

Core Science & Biosynthesis

An In-depth Technical Guide to Fmoc-5-bromo-DL-tryptophan: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Modified Amino Acids in Peptide Science

In the landscape of modern drug discovery and biochemical research, peptides represent a class of molecules with immense therapeutic potential. Their specificity and potency often rival those of small molecules, yet their application can be limited by factors such as poor metabolic stability and conformational flexibility. The incorporation of unnatural amino acids into peptide sequences is a powerful strategy to overcome these limitations, offering a pathway to novel therapeutics with enhanced pharmacological profiles.[1] Among these, halogenated amino acids, such as Fmoc-5-bromo-DL-tryptophan, have garnered significant interest.

The introduction of a bromine atom onto the indole ring of tryptophan can profoundly influence the resulting peptide's properties. This modification can enhance binding affinity to target proteins through halogen bonding, improve resistance to enzymatic degradation, and serve as a handle for further chemical modifications.[2][3] The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group is instrumental in the solid-phase peptide synthesis (SPPS) of such modified peptides, providing a stable Nα-protection that can be cleaved under mild basic conditions, ensuring the integrity of the growing peptide chain.[4][5]

This guide provides a comprehensive technical overview of Fmoc-5-bromo-DL-tryptophan, from its core chemical properties to its application in peptide synthesis and the subsequent purification and characterization of the resulting peptides.

Core Physicochemical Properties of Fmoc-5-bromo-DL-tryptophan

A thorough understanding of the physicochemical properties of Fmoc-5-bromo-DL-tryptophan is fundamental to its effective use in peptide synthesis. These properties dictate its solubility, reactivity, and storage conditions.

Property	Value	Source
Molecular Formula	C₂₆H₂₁BrN₂O₄	[3]
Molecular Weight	505.4 g/mol	[3]
Appearance	White solid	[3]
Melting Point	190 - 200 °C	[3]
Purity	≥ 99.5% (Chiral HPLC)	[3]
CAS Number	460751-66-0 (for L-enantiomer)	[3]
Storage Conditions	4 °C	[3]

Applications in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-5-bromo-DL-tryptophan is primarily utilized as a building block in Fmoc-based solid-phase peptide synthesis (SPPS). The general principle of SPPS involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[4]

The SPPS Cycle for Incorporating Fmoc-5-bromo-DL-tryptophan

The incorporation of Fmoc-5-bromo-DL-tryptophan into a peptide sequence follows the standard SPPS cycle, which consists of three main steps: deprotection, activation and coupling, and washing.

Caption: The Solid-Phase Peptide Synthesis (SPPS) cycle for incorporating Fmoc-5-bromo-DL-tryptophan.

Detailed Experimental Protocol for SPPS

The following protocol outlines the manual solid-phase synthesis of a peptide containing Fmoc-5-bromo-DL-tryptophan using the Fmoc/tBu strategy.

Materials:

• Rink Amide resin (for C-terminal amides)

• Fmoc-protected amino acids (including Fmoc-5-bromo-DL-tryptophan)

• N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine in DMF

• Coupling reagents: e.g., HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[6]

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)[4]

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for at least 30 minutes in a reaction vessel.[7]

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution to the resin.

  • Agitate the mixture for 5 minutes, then drain.

  • Repeat the piperidine treatment for another 15 minutes.[7]

  • Wash the resin thoroughly with DMF.

• Amino Acid Coupling (for Fmoc-5-bromo-DL-tryptophan):

  • In a separate vial, dissolve Fmoc-5-bromo-DL-tryptophan (3 equivalents relative to resin loading), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the amino acid solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours.[4] The completion of the coupling reaction can be monitored using a Kaiser test.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final amino acid has been coupled, perform a final Fmoc deprotection (step 2).

• Cleavage and Side-Chain Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.[4]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation:

  • Precipitate the peptide by adding the TFA solution to cold diethyl ether.

  • Centrifuge to pellet the crude peptide.

  • Wash the peptide pellet with cold diethyl ether and dry under vacuum.

Purification of Peptides Containing 5-bromo-DL-tryptophan

The crude peptide obtained after cleavage from the resin contains the desired product along with various impurities. Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common and effective method for peptide purification.[8][9]

RP-HPLC Protocol

Instrumentation and Materials:

• Preparative RP-HPLC system with a UV detector

• C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Crude peptide dissolved in a minimal amount of a suitable solvent (e.g., water/acetonitrile mixture)

Procedure:

• Sample Preparation: Dissolve the crude peptide in the mobile phase A or a mixture of A and B. Filter the sample through a 0.45 µm filter.[8]

• Column Equilibration: Equilibrate the C18 column with a low percentage of mobile phase B (e.g., 5%) until a stable baseline is achieved.[8]

• Gradient Elution: Inject the sample and start a linear gradient of increasing mobile phase B concentration. A typical gradient might be from 5% to 65% B over 60 minutes. The optimal gradient will depend on the hydrophobicity of the peptide.

• Fraction Collection: Monitor the elution profile at 220 nm (for the peptide backbone) and 280 nm (for the tryptophan indole ring).[8] Collect fractions corresponding to the major peak.

• Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified peptide as a white powder.

Characterization of Peptides Containing 5-bromo-DL-tryptophan

Following purification, it is crucial to confirm the identity and purity of the synthesized peptide. The two primary analytical techniques for this are mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry

Mass spectrometry (MS) is used to determine the molecular weight of the peptide, which should match the theoretical calculated mass. Electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI) are common ionization techniques for peptides.[10]

Expected Mass: The expected monoisotopic mass of a peptide containing 5-bromotryptophan will be the sum of the monoisotopic masses of its constituent amino acid residues minus the mass of water molecules for each peptide bond formed. The presence of bromine will result in a characteristic isotopic pattern due to the nearly equal natural abundance of ⁷⁹Br and ⁸¹Br isotopes.

For example, for a hypothetical tripeptide Gly-5-Br-Trp-Ala-NH₂, the theoretical monoisotopic mass would be calculated as follows:

• Gly: 57.02146 Da

• 5-Br-Trp: 281.99834 Da (for ⁷⁹Br)

• Ala: 71.03711 Da

• -NH₂: 1.00783 Da (from amide)

• Total = 411.06474 Da

The mass spectrum would show a characteristic doublet for the molecular ion peak, with the two peaks separated by approximately 2 Da and having similar intensities.

Caption: A simplified workflow for the mass spectrometry analysis of a synthetic peptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and conformation of the peptide. For peptides containing 5-bromotryptophan, ¹H NMR and ¹³C NMR are particularly useful.

¹H NMR: The aromatic region of the ¹H NMR spectrum will show characteristic signals for the indole ring protons of the 5-bromotryptophan residue. The bromine substituent will influence the chemical shifts of the neighboring protons. For instance, the proton at the C4 position will typically appear as a doublet, the proton at C6 as a doublet of doublets, and the proton at C7 as a doublet. The exact chemical shifts will be dependent on the solvent and the local environment within the peptide.

¹³C NMR: The ¹³C NMR spectrum will show a signal for the carbon atom attached to the bromine (C5) at a chemical shift characteristic of a brominated aromatic carbon.

A detailed 2D NMR analysis (e.g., COSY, TOCSY, NOESY) can be employed for complete sequence-specific resonance assignment and to determine the three-dimensional structure of the peptide in solution.

Safety and Handling

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Inhalation: Avoid inhaling dust. Work in a well-ventilated area or use a fume hood.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store in a cool, dry, and well-ventilated place.[3]

For the reagents used in peptide synthesis, such as piperidine, TFA, and coupling reagents, it is essential to consult their respective SDS and handle them with extreme care due to their corrosive, toxic, and/or flammable nature.

Conclusion

Fmoc-5-bromo-DL-tryptophan is a valuable tool for peptide chemists and drug developers seeking to introduce novel functionalities into peptide-based therapeutics and research tools. Its successful incorporation into peptides relies on a solid understanding of its chemical properties and the principles of solid-phase peptide synthesis. The subsequent purification and characterization using standard techniques such as RP-HPLC and mass spectrometry are critical for ensuring the quality of the final product. By following the protocols and considerations outlined in this guide, researchers can effectively utilize this modified amino acid to advance their scientific endeavors.

References

• Springer Nature Experiments. (n.d.). Fmoc Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239–254.
• Pires, D. A. T., Bemquerer, M. P., & do Nascimento, C. J. (2014). Some mechanistic aspects on Fmoc solid phase peptide synthesis. Protein and peptide letters, 21(9), 856-864.
• Przybylski, M., & Glocker, M. O. (2011). Mass spectrometric characterization of peptides containing different oxidized tryptophan residues. Journal of mass spectrometry, 46(5), 449-459.

• CEM Corporation. (2023, September 24). SPPS Reagents Explained: A Complete Guide [Video]. YouTube. [Link] (Note: A specific, stable URL for a relevant video should be used if available; this is a placeholder).

• Bittner, S. (2006). The five bromotryptophans. Amino acids, 31(4), 365-376.

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• SpectraBase. (n.d.). 5-Bromo-DL-tryptophan. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC analysis and purification of peptides. Methods in molecular biology (Clifton, N.J.), 386, 3–35.
• Payne, G. F., & Luckarift, H. R. (2022). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. International journal of molecular sciences, 23(24), 15729.

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan - 1 g. Retrieved from [Link]

• Chen, Y. C., & Guo, J. T. (2023). Biosynthesis of Halogenated Tryptophans for Protein Engineering using Genetic Code Expansion. bioRxiv.
• Garcia, B. A., & Shabanowitz, J. (2007). Mass spectrometry-based proteomics for the analysis of chromatin structure and dynamics. Journal of proteome research, 6(6), 2054-2062.
• Hammer, R. P., & Albericio, F. (2022). Enzymatic Late‐Stage Halogenation of Peptides.

• Biotage. (2017). Improving peptide purification via flash column chromatography by modulating mobile phase pH. Retrieved from [Link]

• Royal Society of Chemistry. (2008). H NMR spectra were recorded at 300 and 400 MHz. Retrieved from [Link]

• Miron, T., & Wilchek, M. (2013). Fast mass spectrometry detection of tryptophan-containing peptides and proteins by reduction with pyridine-borane. Analytical biochemistry, 440(1), 12–14.
• van Heel, A. J., & Kuipers, O. P. (2020). Synthesis and Antimicrobial Specificities of Halogenated Tryptophan-Containing Nisin Variants. ACS infectious diseases, 6(10), 2829–2836.

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• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
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• 9. bachem.com [bachem.com]
• 10. Mass spectrometric characterization of peptides containing different oxidized tryptophan residues - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure and characterization of Fmoc-5-bromo-DL-tryptophan

An In-depth Technical Guide to the Structure and Characterization of Fmoc-5-bromo-DL-tryptophan

This guide provides a comprehensive technical overview of N-α-(9-Fluorenylmethoxycarbonyl)-5-bromo-DL-tryptophan (Fmoc-5-bromo-DL-tryptophan), a key building block for researchers, scientists, and professionals in drug development. We will delve into its structural and physicochemical properties, synthesis, and detailed characterization methodologies, as well as its applications in peptide chemistry.

Core Structural and Physicochemical Properties

Fmoc-5-bromo-DL-tryptophan is a synthetically modified amino acid. Its structure is based on the essential amino acid tryptophan, but with two critical modifications: a bromine atom at the 5-position of the indole ring and a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amino group. The "DL" designation indicates that it is a racemic mixture, containing both the D- and L-enantiomers.

Key Identifiers and Properties

Parameter	Value
Chemical Name	N-α-(9-Fluorenylmethoxycarbonyl)-5-bromo-DL-tryptophan
Synonyms	Fmoc-5-Br-DL-Trp-OH
Molecular Formula	C26H21BrN2O4
Molecular Weight	517.37 g/mol
CAS Number	1217774-27-0
Appearance	White to off-white solid
Solubility	Soluble in organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

The strategic placement of the bromine atom on the indole ring significantly alters the electronic properties of the tryptophan side chain, making it a valuable tool for introducing biophysical probes or for post-synthetic modifications. The Fmoc group is an essential protecting group in solid-phase peptide synthesis (SPPS), prized for its stability under acidic conditions and its facile removal with a mild base, such as piperidine.

Synthesis and Purification: A Validated Approach

The synthesis of Fmoc-5-bromo-DL-tryptophan is typically achieved through the reaction of 5-bromo-DL-tryptophan with an Fmoc-donating reagent, most commonly 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu).

Synthetic Workflow Diagram

Caption: Synthetic and purification workflow for Fmoc-5-bromo-DL-tryptophan.

Step-by-Step Synthesis Protocol

• Reactant Preparation: Dissolve 5-bromo-DL-tryptophan in an aqueous solution of a mild base, such as sodium bicarbonate, to deprotonate the amino group.

• Fmoc-Group Introduction: Slowly add a solution of Fmoc-OSu in an organic solvent (e.g., dioxane) to the reaction mixture. The reaction is typically stirred at room temperature for several hours.

• Reaction Quenching and Product Isolation: Upon completion, the reaction is acidified to protonate the carboxylic acid. The product is then extracted into an organic solvent like ethyl acetate.

• Purification: The crude product is purified using silica gel column chromatography to yield the final, high-purity Fmoc-5-bromo-DL-tryptophan.

Comprehensive Characterization: Ensuring Quality and Identity

A multi-technique approach is essential for the unambiguous characterization of Fmoc-5-bromo-DL-tryptophan.

Characterization Workflow Diagram

Caption: Integrated workflow for the characterization of Fmoc-5-bromo-DL-tryptophan.

Analytical Techniques and Expected Results

Technique	Purpose	Expected Key Results
¹H NMR	Structural elucidation and confirmation of proton environment.	Signals corresponding to the protons of the Fmoc group, the tryptophan backbone, and the brominated indole ring.
¹³C NMR	Confirmation of the carbon skeleton.	Resonances for all 26 carbon atoms in the molecule.
Mass Spectrometry (MS)	Determination of molecular weight and isotopic pattern.	A characteristic isotopic pattern for a monobrominated compound, with major peaks at m/z corresponding to [M+H]⁺ for ⁷⁹Br and ⁸¹Br isotopes.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating high purity, typically >95%.
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H, C=O (from both the carboxylic acid and the Fmoc group), and aromatic C=C bonds.

Applications in Peptide Synthesis and Drug Discovery

Fmoc-5-bromo-DL-tryptophan is a versatile building block with several applications:

• Incorporation into Peptides: It is readily used in standard Fmoc-based solid-phase peptide synthesis to create peptides containing a 5-bromotryptophan residue.

• Biophysical Probes: The bromine atom can serve as a heavy atom for X-ray crystallography, aiding in the determination of peptide and protein structures.

• Post-Synthetic Modification: The bromo-indole moiety is a handle for various cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the introduction of diverse functional groups after peptide synthesis. This is a powerful strategy for creating peptide libraries for drug screening.

• Modulation of Biological Activity: The presence of the bulky and electron-withdrawing bromine atom can influence the conformation and binding properties of peptides, potentially leading to enhanced biological activity or altered selectivity.

References

• PubChem. Fmoc-5-bromo-DL-tryptophan. National Center for Biotechnology Information. Available at: [Link]

Fmoc-5-bromo-DL-tryptophan molecular weight and formula

An In-depth Technical Guide to Fmoc-5-bromo-DL-tryptophan: Properties, Synthesis, and Applications

Introduction

Fmoc-5-bromo-DL-tryptophan is a synthetically modified amino acid that serves as a crucial building block in the fields of peptide chemistry and drug discovery. This compound is a derivative of the essential amino acid tryptophan, characterized by the presence of a bromine atom at the 5th position of the indole ring and a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amino group. The "DL" designation indicates that it is a racemic mixture of both the D and L enantiomers.

The strategic placement of the bromine atom offers a unique tool for medicinal chemists to modulate the biological activity and pharmacokinetic properties of peptides. The Fmoc group is a cornerstone of modern solid-phase peptide synthesis (SPPS), allowing for the controlled and sequential assembly of amino acids into complex peptide chains under mild conditions.[1] This guide provides a comprehensive overview of the molecular characteristics, synthesis, and diverse applications of Fmoc-5-bromo-DL-tryptophan for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental properties of Fmoc-5-bromo-DL-tryptophan are summarized in the table below. It is important to note that while the molecular formula and weight are identical for the D, L, and DL-forms, the CAS numbers and some physical properties like melting point may differ between the stereoisomers.

Property	Value	Source(s)
Molecular Formula	C26H21BrN2O4	[2][3]
Molecular Weight	505.4 g/mol	[2][3]
Appearance	White to off-white solid	[2]
Storage Conditions	0 - 8 °C, desiccated	[2][4]

CAS Numbers:

• Fmoc-5-bromo-L-tryptophan: 460751-66-0[2][3]

• Fmoc-5-bromo-D-tryptophan: 2225708-44-9[5]

• 5-bromo-DL-tryptophan (unprotected): 6548-09-0[4][6]

The structure of Fmoc-5-bromo-DL-tryptophan incorporates three key features: the tryptophan side chain with a bromine substituent, the amino acid backbone, and the base-labile Fmoc protecting group. The bromine atom is electron-withdrawing and can influence the electronic properties of the indole ring, potentially leading to altered binding affinities and enhanced stability of the resulting peptides.[2]

Molecular structure of the L-enantiomer of Fmoc-5-bromo-tryptophan.

Synthesis and Characterization

The synthesis of Fmoc-5-bromo-DL-tryptophan typically involves two key steps: the bromination of the tryptophan indole ring and the subsequent protection of the α-amino group with the Fmoc moiety. Direct electrophilic substitution on the indole ring of tryptophan is a common strategy to introduce substituents at the 5-position.[7]

Alternatively, a more modular approach involves the synthesis of the 5-bromoindole precursor followed by its coupling to an amino acid backbone.[7] The final step is the introduction of the Fmoc group, often by reacting 5-bromo-DL-tryptophan with Fmoc-succinimide (Fmoc-OSu) or Fmoc-chloride (Fmoc-Cl) under basic conditions.

Characterization of the final product is crucial to ensure its identity and purity. Standard analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the compound. Chiral HPLC can be employed to determine the enantiomeric excess if a specific stereoisomer is desired.[2]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, confirming the positions of the bromine atom and the Fmoc group.

Applications in Peptide Synthesis

Fmoc-5-bromo-DL-tryptophan is a valuable reagent in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of custom peptides.[1] The Fmoc protecting group is stable to the acidic conditions used for side-chain deprotection but is readily cleaved by a mild base, typically a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).[8]

The incorporation of a halogenated amino acid like 5-bromotryptophan can lead to peptides with enhanced pharmacological properties, including improved binding affinities and greater stability.[2] When using the DL-racemic mixture, it is important to recognize that this will result in the synthesis of a mixture of diastereomeric peptides. This can be a deliberate strategy in the creation of peptide libraries for screening purposes or may require subsequent purification to isolate the desired diastereomer.

The general workflow for incorporating Fmoc-5-bromo-DL-tryptophan into a growing peptide chain during SPPS is as follows:

A single cycle of Solid-Phase Peptide Synthesis (SPPS).

Applications in Drug Development and Research

The unique properties of Fmoc-5-bromo-DL-tryptophan make it a valuable tool in various research and development areas:

• Drug Discovery: The introduction of a bromine atom can significantly alter the biological activity of a peptide. This modification can enhance binding to target receptors or enzymes, improve metabolic stability, and modulate the overall pharmacokinetic profile of a drug candidate.[2] Peptides containing 5-bromotryptophan are of particular interest in the development of therapeutics for neurological disorders and cancer.[2]

• Neuroscience Research: Tryptophan is a precursor to the neurotransmitter serotonin. The use of 5-bromotryptophan can help in studying serotonin pathways and understanding the biochemical basis of mood regulation, anxiety, and depression.[4]

• Protein Engineering: The incorporation of unnatural amino acids like 5-bromotryptophan into proteins allows researchers to probe structure-function relationships. The bromine atom can serve as a heavy atom for X-ray crystallography or as a spectroscopic probe.

Experimental Protocol: Manual SPPS Incorporation

The following is a generalized, step-by-step protocol for the incorporation of Fmoc-5-bromo-DL-tryptophan into a peptide sequence using manual solid-phase peptide synthesis.

Materials:

• Fmoc-protected resin-bound peptide

• Fmoc-5-bromo-DL-tryptophan

• Deprotection solution: 20% piperidine in DMF

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and DIPEA (N,N-diisopropylethylamine) in DMF

• Washing solvent: DMF

Procedure:

• Resin Swelling: The resin-bound peptide is swelled in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: The DMF is drained, and the deprotection solution is added. The reaction is allowed to proceed for 5-10 minutes and is repeated once.

• Washing: The resin is thoroughly washed with DMF (5-7 times) to remove residual piperidine and dibenzofulvene-piperidine adduct.

• Coupling: A solution of Fmoc-5-bromo-DL-tryptophan (3-5 equivalents), HBTU (3-5 equivalents), and DIPEA (6-10 equivalents) in DMF is prepared and added to the resin. The reaction is agitated for 1-2 hours.

• Washing: The resin is washed thoroughly with DMF (5-7 times) to remove excess reagents.

• Confirmation of Coupling: A small sample of the resin can be tested (e.g., with a Kaiser test) to ensure the coupling reaction has gone to completion.

Conclusion

Fmoc-5-bromo-DL-tryptophan is a highly versatile and valuable building block for peptide chemists and drug discovery scientists. Its unique combination of a strategically placed halogen, a racemic nature for library synthesis, and the industry-standard Fmoc protecting group provides a powerful tool for creating novel peptides with tailored properties. Understanding the physicochemical characteristics, synthetic routes, and proper handling of this compound is essential for its effective application in the laboratory and its potential to contribute to the development of next-generation peptide-based therapeutics.

References

• Aralez Bio. (n.d.). Fmoc-5-bromo-D-tryptophan. Retrieved from [Link]

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan - 1 g. Retrieved from [Link]

• Junk, L., Ullrich, A., & Kazmaier, U. (2019).

• PubChem. (n.d.). 5-Bromo-DL-tryptophan. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Significance of Fmoc-5-hydroxy-L-tryptophan in Modern Peptide Synthesis. Pharma Sources.

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An In-Depth Technical Guide to Fmoc-5-bromo-DL-tryptophan: Properties, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fmoc-5-bromo-DL-tryptophan is a synthetically modified amino acid that serves as a critical building block in solid-phase peptide synthesis (SPPS). The incorporation of a bromine atom onto the indole ring of tryptophan, combined with the temporary Nα-Fmoc protecting group, provides a unique tool for designing novel peptides with tailored biological activities. This guide offers a comprehensive overview of the physicochemical properties, underlying chemical principles, and practical applications of Fmoc-5-bromo-DL-tryptophan. It details its role in SPPS, the strategic impact of halogenation on peptide function, a detailed protocol for its use, and essential safety and handling information for laboratory professionals.

Introduction

The chemical synthesis of peptides is a cornerstone of modern drug discovery and biochemical research. The development of solid-phase peptide synthesis (SPPS) by R.B. Merrifield revolutionized this field, enabling the stepwise assembly of amino acids into complex peptide chains on an insoluble resin support.[1] A key element of this strategy is the use of temporary protecting groups for the Nα-amino group to ensure controlled, sequential bond formation.

The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group has become a dominant standard in SPPS.[2] Its primary advantage lies in its lability under mild basic conditions (typically piperidine), which are orthogonal to the acidic conditions used for final peptide cleavage from the resin and removal of side-chain protecting groups.[1][2] This "Fmoc/tBu" approach allows for the synthesis of complex and sensitive peptides with high purity.[1]

Beyond the standard proteinogenic amino acids, the incorporation of unnatural amino acids offers a powerful strategy to modulate the pharmacological properties of peptides. Halogenation of amino acid side chains is a particularly effective modification.[3][4] Introducing a halogen, such as bromine, onto the tryptophan indole ring can enhance metabolic stability, improve binding affinity to biological targets, and alter antimicrobial specificity.[3][5] Fmoc-5-bromo-DL-tryptophan provides a direct route to introduce this valuable modification into a peptide sequence, making it a compound of significant interest for researchers aiming to develop novel peptide-based therapeutics and biochemical probes.[6]

Physicochemical Properties

A clear understanding of the fundamental properties of Fmoc-5-bromo-DL-tryptophan is essential for its effective use in the laboratory. The key data for the constituent enantiomers are summarized below.

Property	Data	Source(s)
Chemical Name	N-α-(9-Fluorenylmethoxycarbonyl)-5-bromo-DL-tryptophan	N/A
Synonyms	Fmoc-Trp(5-Br)-OH	[7][8]
Molecular Formula	C₂₆H₂₁BrN₂O₄	[7][8]
Molecular Weight	505.4 g/mol	[7][8]
Appearance	White to off-white solid	[7]
Melting Point	190 - 200 °C (L-enantiomer)	[6][7]
Storage Temperature	2 – 8 °C, Store in a dry place	[7]
CAS Numbers	L-enantiomer: 460751-66-0D-enantiomer: 2225708-44-9	[7][9][10]

Note: A specific CAS number for the DL-racemic mixture is not consistently reported by major suppliers; the enantiomer-specific numbers are most commonly used for identification.

The Strategic Role of the Fmoc Group in SPPS

The Fmoc group is the cornerstone of the most widely used orthogonal protection strategy in SPPS.[2] Its function is to temporarily "cap" the Nα-amine of the incoming amino acid, preventing it from reacting out of turn. The entire SPPS process is a cycle of deprotection and coupling steps.

• Deprotection: The cycle begins with the removal of the Fmoc group from the N-terminal amino acid of the growing peptide chain, which is anchored to a solid support resin. This is achieved by treatment with a mild base, typically a 20% solution of piperidine in a solvent like N,N-dimethylformamide (DMF).[11][12] The base induces a β-elimination reaction, cleaving the Fmoc group and liberating the N-terminal amine for the next reaction.[2]

• Coupling: The next Fmoc-protected amino acid (in this case, Fmoc-5-bromo-DL-tryptophan) is pre-activated and added to the reaction vessel. The activated carboxylic acid group of the new amino acid reacts with the free N-terminal amine of the peptide chain on the resin, forming a new peptide bond.[11]

• Washing: After the coupling reaction, the resin is thoroughly washed to remove excess reagents and byproducts, ensuring a clean reaction for the next cycle.[11]

This cycle is repeated for each amino acid in the desired sequence. The mild, non-acidic conditions for Fmoc removal preserve acid-labile side-chain protecting groups and the bond linking the peptide to the resin until the synthesis is complete.[2]

Caption: The core cycle of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Impact of 5-Bromo Substitution on Peptide Properties

The introduction of a bromine atom at the 5-position of the tryptophan indole ring is a strategic chemical modification, not merely an incidental change. This halogenation can profoundly influence the resulting peptide's characteristics.

• Enhanced Binding Affinity: The bromine atom is highly electronegative and can participate in halogen bonding, a non-covalent interaction that can enhance binding to target proteins or receptors. This can lead to peptides with higher potency and selectivity.

• Increased Metabolic Stability: The C-Br bond is strong and the bulky bromine atom can sterically hinder the action of proteolytic enzymes that would normally degrade the peptide, thereby increasing its in vivo half-life.

• Modulation of Physicochemical Properties: Halogenation increases the lipophilicity of the tryptophan side chain, which can improve a peptide's ability to cross cell membranes.[3]

• Probing Structure and Function: The bromine atom serves as a heavy-atom label for X-ray crystallography, aiding in the determination of peptide and protein structures. It can also be used as a reactive handle for further chemical modifications via cross-coupling reactions.[5]

These features make Fmoc-5-bromo-DL-tryptophan a valuable tool for medicinal chemists and researchers developing peptide-based drugs for applications in neuroscience, oncology, and antimicrobial research.[6]

Experimental Protocol: Manual Incorporation into a Peptide Chain

This protocol outlines the manual steps for coupling Fmoc-5-bromo-DL-tryptophan onto a resin-bound peptide chain with a free N-terminal amine.

Materials:

• Peptide-resin with a free N-terminal amine in an SPPS reaction vessel.

• Fmoc-5-bromo-DL-tryptophan.

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvents: Anhydrous DMF (N,N-Dimethylformamide).

Procedure:

• Prepare Coupling Solution:

  • In a separate vial, dissolve 3 equivalents (relative to resin loading) of Fmoc-5-bromo-DL-tryptophan in a minimal amount of DMF.

  • Add 2.9 equivalents of HBTU/HATU.

  • Add 6 equivalents of DIPEA.

  • Vortex briefly to mix. The solution will typically change color (e.g., to yellow), indicating activation. Allow the activation to proceed for 1-2 minutes.

• Coupling Reaction:

  • Drain the DMF from the washed peptide-resin in the reaction vessel.

  • Immediately add the prepared coupling solution to the resin.

  • Agitate the reaction vessel using a shaker or nitrogen bubbling for 1-2 hours at room temperature.

• Monitoring the Coupling:

  • To ensure the reaction has gone to completion, a qualitative ninhydrin (Kaiser) test can be performed on a small sample of beads. A negative result (beads remain colorless or yellow) indicates a successful coupling. A positive result (beads turn blue/purple) indicates an incomplete reaction, and the coupling step should be repeated.

• Washing:

  • Once the coupling is complete, drain the reaction solution from the vessel.

  • Wash the peptide-resin thoroughly with DMF (3-5 times) to remove all soluble reagents and byproducts.

• Capping (Optional):

  • If the coupling was incomplete and a decision is made not to re-couple, any unreacted free amines can be "capped" by acetylation (e.g., using acetic anhydride and DIPEA in DMF) to prevent the formation of deletion sequences.

• Proceed to Next Cycle:

  • The resin is now ready for the next deprotection step to remove the Fmoc group from the newly added 5-bromo-tryptophan residue.

Caption: Step-by-step workflow for coupling Fmoc-5-bromo-DL-tryptophan in SPPS.

Safety and Handling

Section	Guidance	Source(s)
Hazard Identification	Not classified as hazardous under most regulations, but may cause skin, eye, and respiratory irritation as a fine powder. Prolonged or repeated exposure may cause allergic skin reactions in sensitive individuals. Combustible solid.	[13][14][15]
First Aid Measures	Inhalation: Move person to fresh air. If not breathing, give artificial respiration. Consult a physician. Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation develops. Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.	[13][14]
Handling	Use in a well-ventilated area. Avoid dust formation and inhalation of dust. Avoid contact with skin and eyes. Use personal protective equipment (gloves, safety glasses, lab coat).	[13][14]
Storage	Keep container tightly closed in a dry, well-ventilated place. Recommended storage temperature is 2-8°C. Incompatible with strong oxidizing agents, acids, and acid chlorides.	[7][13]
Fire Fighting	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Hazardous combustion products include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).	[13][16]
Disposal	Dispose of in accordance with local, state, and federal regulations. Do not let product enter drains.	[13][16]

Conclusion

Fmoc-5-bromo-DL-tryptophan is a highly valuable, specialized reagent for peptide chemists and drug development professionals. Its utility stems from the reliable and mild Fmoc SPPS chemistry combined with the strategic introduction of a bromine atom, which can significantly enhance the pharmacological properties of synthetic peptides. By enabling the creation of peptides with improved stability, binding affinity, and novel functionalities, this compound serves as a key enabler in the quest for next-generation peptide therapeutics and advanced biochemical probes. Proper understanding of its chemistry, application, and safe handling is paramount to leveraging its full potential in the laboratory.

References

• Probioferm. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. [Link]

• Amblard, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239–254.

• Aralez Bio. Fmoc-5-bromo-D-tryptophan. [Link]

• Nowick, J. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Kim, T., et al. (2023). Biosynthesis of Halogenated Tryptophans for Protein Engineering using Genetic Code Expansion. National Institutes of Health. [Link]

• Hansen, P. R., & Oddo, A. (2015). Fmoc Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 1348, 33–50. [Link]

• Aralez Bio. Fmoc-5-bromo-L-tryptophan. [Link]

• Hubbard, C., et al. (2022). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. Biomolecules, 12(12), 1841. [Link]

• Hubbard, C., et al. (2022). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. National Institutes of Health. [Link]

• Schnepel, C., et al. (2019). Enzymatic Late-Stage Halogenation of Peptides. National Institutes of Health. [Link]

• bioRxiv. Peptidic tryptophan halogenation by a promiscuous flavin-dependent enzyme. [Link]

• Caming. MSDS of L-Tryptophan-N-Fmoc-d5. [Link]

• Severn Biotech. Fmoc-Trp(Boc)-OH >98% Safety Data Sheet. [Link]

• Carl ROTH. Safety Data Sheet: Fmoc-L-Tryptophan-(Boc). [Link]

• PubChem. 5-Bromo-DL-tryptophan. [Link]

• PubChem. Fmoc-L-tryptophan. [Link]

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• 2. chempep.com [chempep.com]
• 3. mdpi.com [mdpi.com]
• 4. Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzymatic Late‐Stage Halogenation of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 12. chem.uci.edu [chem.uci.edu]
• 13. capotchem.cn [capotchem.cn]
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• 16. carlroth.com [carlroth.com]

A Technical Guide to the Spectroscopic Characterization of Fmoc-5-bromo-DL-tryptophan

Prepared by: Gemini, Senior Application Scientist

Introduction

Fmoc-5-bromo-DL-tryptophan is a halogenated, protected amino acid derivative crucial for specialized applications in solid-phase peptide synthesis (SPPS) and drug discovery. The incorporation of a bromine atom onto the indole ring of tryptophan can significantly alter the physicochemical properties of a resulting peptide, potentially enhancing its binding affinity, metabolic stability, or providing a handle for further chemical modification. As with any synthetic building block, rigorous structural verification is paramount to ensure the integrity of the final peptide product.

This technical guide provides an in-depth analysis of the expected mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy data for Fmoc-5-bromo-DL-tryptophan. It is designed for researchers and drug development professionals, offering not just reference data, but also the underlying principles and experimental rationale for acquiring and interpreting these spectra.

Physicochemical Properties

A foundational understanding of the molecule's basic properties is essential before delving into complex spectroscopic data.

Property	Value	Source
Molecular Formula	C₂₆H₂₁BrN₂O₄	[1]
Molecular Weight	505.4 g/mol	[1]
Appearance	White to off-white solid	[1]
Chirality	Racemic (DL mixture)	N/A
Primary Application	Peptide Synthesis Building Block	[1][2]

Mass Spectrometry Analysis

Mass spectrometry is a definitive tool for verifying the molecular weight and elemental composition of a synthetic product. For Fmoc-5-bromo-DL-tryptophan, Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which minimizes premature fragmentation and allows for clear observation of the molecular ion.

Rationale for Experimental Choices

• Ionization Mode (ESI): ESI is ideal for polar, non-volatile molecules like Fmoc-amino acids. It typically generates protonated molecular ions [M+H]⁺ in positive ion mode, which are easily interpretable.

• Isotopic Pattern: A key confirmatory feature will be the presence of a distinct isotopic pattern caused by the two stable isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have nearly equal natural abundance (50.69% and 49.31%, respectively). This results in two major peaks of almost identical intensity separated by approximately 2 m/z units for any bromine-containing fragment.[3]

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve a small quantity (~1 mg/mL) of Fmoc-5-bromo-DL-tryptophan in a suitable solvent such as acetonitrile or methanol with 0.1% formic acid to facilitate protonation.

• Instrumentation: Introduce the sample into an ESI-mass spectrometer.

• Data Acquisition: Acquire the spectrum in positive ion mode over a mass range of m/z 100-1000.

• Analysis: Look for the protonated parent molecule [M+H]⁺ and characteristic fragment ions. The instrument settings, such as capillary voltage and collision energy, can be optimized to control the extent of fragmentation.[4]

Expected Mass Spectrum and Data Interpretation

The mass spectrum is expected to be dominated by the molecular ion cluster. The presence of bromine provides an unambiguous signature.

Table 1: Predicted ESI-MS Data for Fmoc-5-bromo-DL-tryptophan

Ion Type	Predicted m/z (for ⁷⁹Br)	Predicted m/z (for ⁸¹Br)	Description
[M+H]⁺	505.07	507.07	Parent Ion (Protonated Molecule)
[M-Fmoc+H]⁺	283.00	285.00	Loss of the Fmoc protecting group (222 Da)
Immonium Ion	254.00	256.00	Immonium ion of 5-Bromotryptophan
Fmoc Cation	179.08	179.08	Stable fluorenyl-methyl cation

Note: m/z values are calculated based on monoisotopic masses.

The fragmentation pattern provides additional structural confirmation. The most common cleavage events are the loss of the Fmoc group and the formation of the characteristic immonium ion from the amino acid backbone.

Caption: Predicted ESI-MS fragmentation pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the chemical environment of each proton (¹H) and carbon (¹³C) atom in the molecule, allowing for complete structural elucidation.

Rationale for Experimental Choices

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice for Fmoc-protected amino acids.[5] It effectively solubilizes the compound and, unlike D₂O, allows for the observation of exchangeable protons like the indole N-H and the amide N-H, which provide valuable structural information.[6]

• Spectrometer Frequency: A higher field spectrometer (e.g., 400 MHz or greater) is recommended to achieve better signal dispersion, especially in the crowded aromatic region.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 5-10 mg of Fmoc-5-bromo-DL-tryptophan in ~0.6 mL of DMSO-d₆.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio and a spectral width covering at least 0-12 ppm.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This experiment typically requires a longer acquisition time.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H, δ ≈ 39.52 ppm for ¹³C).

Expected ¹H NMR Spectrum and Interpretation

The ¹H NMR spectrum can be divided into three main regions: the aliphatic region (α-CH and β-CH₂ protons), the Fmoc group region, and the indole aromatic region. The data for the unbrominated analog, Fmoc-Trp-OH, serves as an excellent reference.[6] The primary difference will be observed in the indole ring due to the electron-withdrawing effect and coupling changes from the bromine at position 5.

Caption: Structure of Fmoc-5-bromo-DL-tryptophan with key protons labeled.

Table 2: Predicted ¹H NMR Spectroscopic Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale / Comments
~11.0	Singlet (broad)	Indole N-H	Deshielded due to aromaticity. Similar to Fmoc-Trp-OH (~10.83 ppm).[6]
~7.90	Doublet	Fmoc aromatic	Characteristic downfield signal of the Fmoc group.[6]
~7.75	Doublet	C4-H (Indole)	Expected to be a doublet due to coupling with C6-H. Significantly downfield shifted by the adjacent bromine.
~7.70	Triplet/Doublet	Fmoc aromatic	Part of the complex Fmoc multiplet.
~7.45	Singlet/Doublet	C2-H (Indole)	Expected to be a singlet or a narrow doublet.
~7.40	Triplet	Fmoc aromatic	Part of the complex Fmoc multiplet.[6]
~7.30	Triplet	Fmoc aromatic	Part of the complex Fmoc multiplet.[6]
~7.25	Doublet	C7-H (Indole)	Should remain a doublet, coupled to C6-H.
~7.10	Doublet of Doublets	C6-H (Indole)	Coupled to both C4-H and C7-H.
~5.30	Doublet	Amide N-H	Coupled to the α-CH. Position can be concentration-dependent.
~4.55	Multiplet	α-CH	Coupled to both the amide N-H and the β-CH₂ protons.
~4.25	Triplet	Fmoc CH	Methylene bridge proton of the Fmoc group.[6]
~4.20	Multiplet	Fmoc CH₂	Methylene protons of the Fmoc group.[6]
~3.25	Multiplet	β-CH₂	Diastereotopic protons coupled to the α-CH.

Expected ¹³C NMR Spectrum and Interpretation

The ¹³C NMR spectrum will confirm the carbon backbone. The most significant effect of bromination will be the C5 signal, which will be directly attached to bromine and thus shifted, and the adjacent C4 and C6 signals.

Table 3: Predicted ¹³C NMR Spectroscopic Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale / Comments
~173	C=O (Carboxyl)	Typical chemical shift for a carboxylic acid carbon.
~156	C=O (Fmoc)	Carbonyl of the carbamate protecting group.
~144, ~141	Fmoc aromatic (Quaternary)	Non-protonated aromatic carbons of the fluorenyl group.
~135	C7a (Indole)	Indole quaternary carbon.
~128, ~127, ~125, ~120	Fmoc aromatic (CH)	Aromatic CH carbons of the fluorenyl group.[6]
~129	C3a (Indole)	Indole quaternary carbon.
~124	C2 (Indole)	Indole CH carbon.
~123	C6 (Indole)	Indole CH carbon.
~121	C4 (Indole)	Indole CH carbon.
~114	C5 (Indole)	C-Br bond. Expected to be significantly shifted compared to unsubstituted tryptophan (~118 ppm).
~112	C7 (Indole)	Indole CH carbon.
~109	C3 (Indole)	Indole quaternary carbon.
~66	Fmoc CH₂	Methylene carbon of the Fmoc group.
~55	α-C	Alpha-carbon of the amino acid.
~47	Fmoc CH	Methylene bridge carbon of the Fmoc group.
~28	β-C	Beta-carbon of the amino acid side chain.

Conclusion

The combination of mass spectrometry and NMR spectroscopy provides a robust and definitive method for the structural confirmation and purity assessment of Fmoc-5-bromo-DL-tryptophan. Mass spectrometry quickly verifies the molecular weight and the presence of bromine through its unique isotopic signature. ¹H and ¹³C NMR provide a detailed atomic map of the entire molecule, confirming the integrity of the indole ring, the aliphatic backbone, and the Fmoc protecting group. The predictive data and protocols outlined in this guide serve as a comprehensive resource for researchers, ensuring the quality of this critical building block in peptide synthesis and drug development workflows.

References

• BenchChem. (n.d.). Fmoc-Trp-Trp-OH spectroscopic data (NMR, IR, MS).

• ResearchGate. (2017). Which solvents I should use for taking NMR of amino acid? Retrieved from [Link]

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan - 1 g. Retrieved from [Link]

• BenchChem. (2025). Application Note: Mass Spectrometry Analysis of 5-Bromo-L-tryptophylglycine for Sickle Cell Disease Research.

• Srivastava, V., et al. (2011). An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. Green Chemistry. Retrieved from [Link]

• Grasso, G., et al. (2008). Mass spectrometric identification of oxidative modifications of tryptophan residues in proteins: chemical artifact or post-translational modification? Journal of Mass Spectrometry. Retrieved from [Link]

Sources

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• 2. Fmoc-5-bromo-DL-tryptophan - 1 g [anaspec.com]
• 3. benchchem.com [benchchem.com]
• 4. Mass spectrometric identification of oxidative modifications of tryptophan residues in proteins: chemical artifact or post-translational modification? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Fmoc-5-bromo-DL-tryptophan in Advanced Peptide Chemistry

Abstract

The strategic incorporation of non-canonical amino acids is a cornerstone of modern peptide science, enabling the development of therapeutics, molecular probes, and novel biomaterials with enhanced properties. Among these, Fmoc-5-bromo-tryptophan stands out as a uniquely versatile building block. The bromine atom on the indole ring is not merely a steric modification; it is a powerful chemical handle that unlocks a suite of post-synthetic modifications, fundamentally expanding the chemical space accessible to peptide chemists. This guide provides an in-depth exploration of the applications of Fmoc-5-bromo-tryptophan, grounded in mechanistic principles and field-proven methodologies. We will dissect its role as a precursor for transition metal-catalyzed cross-coupling reactions, its utility in structural biology, and its impact on the pharmacological properties of peptides. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful tool to overcome challenges in peptide design and synthesis.

Foundational Principles: Understanding Fmoc-5-bromo-tryptophan

The utility of any non-canonical amino acid begins with its core structure and compatibility with established synthetic workflows. Fmoc-5-bromo-tryptophan is designed for seamless integration into the most common methodology for peptide synthesis: Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[1][2]

• The Fmoc Group: The temporary Nα-9-fluorenylmethoxycarbonyl (Fmoc) protecting group is the linchpin of this strategy. Its lability to mild base (typically piperidine) allows for iterative deprotection and coupling cycles without damaging the growing peptide chain or the acid-sensitive side-chain protecting groups.[3]

• The 5-Bromo Indole Side-Chain: The critical feature is the bromine atom at the 5-position of the tryptophan indole ring. This halogenation serves two primary purposes:

  • Modulation of Physicochemical Properties: The electron-withdrawing nature and steric bulk of bromine can alter the local electronic environment, influencing properties like hydrophobicity, stacking interactions, and hydrogen bonding capabilities.[4] This can directly impact a peptide's conformation and its affinity for biological targets.[5]

  • A Handle for Post-Synthetic Modification (PSM): The C-Br bond on the aromatic indole ring is a versatile functional group for transition metal-catalyzed cross-coupling reactions. This allows for the late-stage introduction of diverse chemical moieties that would be incompatible with the conditions of SPPS.[6][7]

A Critical Note on Stereochemistry: The "DL" Designation

The topic specifies Fmoc-5-bromo-DL -tryptophan, which is a racemic mixture of both the D- and L-enantiomers.[8] In the synthesis of peptides intended for specific biological interactions (e.g., receptor binding), stereochemical purity is paramount. The use of a racemic mixture will result in the synthesis of a complex mixture of diastereomeric peptides, which can be exceptionally difficult to separate and may exhibit different biological activities.

• Implication: For most therapeutic and research applications, the enantiomerically pure Fmoc-5-bromo-L-tryptophan is the required building block.[5][9]

• When is "DL" acceptable? The DL-form may be considered for applications such as combinatorial library synthesis where the goal is to generate maximum diversity, or in materials science where the local stereochemistry may not be critical to the bulk properties of the final product. A known strategy involves synthesizing with the racemic mixture and then separating the final diastereomeric peptides by chromatography, as has been demonstrated in the synthesis of certain conotoxins.[10]

Core Application I: A Gateway to Peptide Diversification via Cross-Coupling

The most powerful application of incorporating 5-bromo-tryptophan into a peptide is to use it as a scaffold for post-synthetic modification on the solid support. The Suzuki-Miyaura cross-coupling reaction is the preeminent example, offering a robust method for forming new carbon-carbon bonds under mild conditions compatible with sensitive peptide substrates.[6][11]

This late-stage diversification strategy allows for the creation of novel peptide architectures that would be otherwise inaccessible. For instance, one can introduce aryl, heteroaryl, or vinyl groups to the tryptophan side chain, dramatically altering the peptide's structure, function, and pharmacological profile.[7]

Workflow for Suzuki-Miyaura Cross-Coupling on a Resin-Bound Peptide

The general workflow involves synthesizing the peptide using standard Fmoc-SPPS, incorporating Fmoc-5-bromo-(L)-tryptophan at the desired position. Before final cleavage from the resin, the peptide is subjected to the cross-coupling reaction.

Caption: On-resin Suzuki-Miyaura coupling workflow.

Experimental Protocol: On-Resin Suzuki-Miyaura Coupling

This protocol is a representative example synthesized from established methods.[6][12] Optimization may be required based on the specific peptide sequence and boronic acid used.

Materials:

• Peptide-resin containing a 5-bromo-tryptophan residue (1 equiv.)

• Arylboronic acid (5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.2 equiv.)

• Base (e.g., Na₂CO₃, 5 equiv.)

• Solvent system (e.g., DMF/H₂O mixture, 3:1 v/v)

• Inert atmosphere (Argon or Nitrogen)

Methodology:

• Resin Preparation: Swell the fully protected, peptide-bound resin in the chosen solvent system within a reaction vessel for 30 minutes.

• Reagent Premixing: In a separate vial, dissolve the arylboronic acid and the base in the solvent system. Degas the solution by bubbling with argon for 15 minutes.

• Catalyst Addition: Add the palladium catalyst to the degassed boronic acid/base solution. The solution may change color, indicating catalyst dissolution and activation.

• Reaction Initiation: Add the catalyst-containing solution to the swollen peptide-resin. Ensure the vessel is sealed under an inert atmosphere.

• Incubation: Agitate the reaction mixture at a controlled temperature. Recent studies have demonstrated successful coupling at ambient temperature, which is ideal for minimizing peptide degradation.[6][11] Reaction times can range from 2 to 24 hours.

• Monitoring: The reaction progress can be monitored by taking a small sample of resin, cleaving the peptide, and analyzing it via LC-MS.

• Washing: Upon completion, drain the reaction mixture and thoroughly wash the resin with DMF, water, DCM, and methanol to remove all residual catalyst and reagents.

• Cleavage and Deprotection: Proceed with the standard acidolytic cleavage protocol (e.g., using a TFA-based cocktail) to release the modified peptide from the resin.[13]

Core Application II: Peptide Stapling and Conformational Control

A sophisticated extension of the Suzuki-Miyaura coupling is its use in intramolecular cyclization, or "peptide stapling". By incorporating 5-bromo-tryptophan and another residue containing a boronic acid (e.g., a boronic acid-functionalized phenylalanine), an intramolecular cross-coupling can be performed to create a covalent bridge between the two side chains.[14]

This technique is exceptionally powerful for stabilizing secondary structures like α-helices, which are often critical for mediating protein-protein interactions. A stabilized helical peptide can exhibit:

• Increased Target Affinity: By pre-organizing the peptide into its bioactive conformation, the entropic penalty of binding is reduced.

• Enhanced Proteolytic Stability: The cyclic structure is more resistant to degradation by proteases, increasing the peptide's in vivo half-life.[14]

Caption: Conceptual diagram of peptide stapling via Suzuki-Miyaura coupling.

Emerging Applications and Future Outlook

While cross-coupling remains the primary application, the unique properties of 5-bromo-tryptophan open doors to other advanced uses.

• Spectroscopic Probes: The heavy bromine atom can influence the photophysical properties of the tryptophan indole ring, potentially serving as a probe for fluorescence quenching or phosphorescence studies to investigate peptide-protein interactions.

• Structural Biology: The bromine atom can act as a heavy-atom derivative, aiding in solving the phase problem in X-ray crystallography of peptide-protein complexes.

• Modulation of Biological Activity: Halogenation is a common strategy in medicinal chemistry to enhance drug-receptor interactions through halogen bonding or by altering lipophilicity to improve membrane permeability.[4][15] The incorporation of 5-bromo-tryptophan can directly lead to peptides with improved pharmacological profiles.[5]

Summary and Conclusion

Fmoc-5-bromo-DL-tryptophan, and more specifically its enantiomerically pure L-form, is far more than a simple modified amino acid. It is a strategic tool that empowers chemists to perform sophisticated late-stage functionalizations on peptides. Its primary application as a handle for Suzuki-Miyaura cross-coupling enables unprecedented diversification, leading to novel peptide conjugates and conformationally constrained ("stapled") structures with enhanced therapeutic potential. As synthetic methodologies continue to advance, the utility of this versatile building block in drug discovery, chemical biology, and materials science is set to expand even further.

References

• Paixão, M. W. et al. (2023). Post-synthetic functionalization of tryptophan protected peptide sequences through indole (C-2) photocatalytic alkylation.
• Prasitpan, N. et al. (1990). 5-Bromo-DL-tryptophan and Protected Intermediates for Peptide Synthesis.
• Amblard, M. et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254.
• Isidro-Llobet, A. et al. (2019). Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). MethodsX, 6, 269-276.
• Mollica, A. et al. (2012). Synthesis of (S)-5,6-dibromo-tryptophan derivatives as building blocks for peptide chemistry. Molecules, 17(5), 5637-5648.
• Chem-Impex. (n.d.). Fmoc-5-bromo-L-tryptophan.
• Chem-Impex. (n.d.). 5-Bromo-L-tryptophan.
• Coin, I. et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Coin, I. et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Coin, I. et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies.
• Dachwitz, M. et al. (2020). Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. Chemistry – A European Journal, 26(72), 17565-17572.
• Currie, B. L. et al. (1993). A New Synthesis of 5-Bromo-DL-tryptophan.
• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan. Anaspec.
• Flinn, J. P. et al. (2005). Multiple 6-Bromotryptophan Residues in a Sleep-Inducing Peptide. Biochemistry, 44(24), 8843-8851.
• Dachwitz, M. et al. (2020). Suzuki–Miyaura cross‐coupling of 5‐bromoindole (6) and phenylboronic acid (3) catalysed by ligand‐free solvent‐stabilised Pd‐nanoparticles (Pd‐NP).
• Olivera, B. M. et al. (1999). U.S. Patent No. 5,889,147. Washington, DC: U.S.
• D'Souza, A. D. M., & Müller, C. E. (2017).
• Jimenez, E. C. et al. (1997). A novel post-translational modification involving bromination of tryptophan. Journal of Biological Chemistry, 272(25), 15617-15620.
• Thomson, R. J. et al. (2023). Chemoselective Late-Stage Functionalization of Peptides via Photocatalytic C2-Alkylation of Tryptophan. Organic Letters, 25(30), 5583–5588.
• Dachwitz, M. et al. (2020). Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature.
• Willemse, T. et al. (2022). Peptide stapling by late-stage Suzuki–Miyaura cross-coupling. Beilstein Journal of Organic Chemistry, 18, 1-13.
• Lee, J. H. et al. (2024). Biosynthesis of Halogenated Tryptophans for Protein Engineering using Genetic Code Expansion. ACS Synthetic Biology, 13(1), 134-142.
• Thomson, R. J. et al. (2023).
• Dong, C. et al. (2005). The structure of tryptophan 7-halogenase (PrnA)
• University of Texas at Austin. (n.d.).
• Preshlock, S. et al. (2022). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. International Journal of Molecular Sciences, 23(24), 15729.
• Di Somma, A. et al. (2022). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 27(19), 6602.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS. AltaBioscience.
• Fields, C. G., & Fields, G. B. (1993). Comparison of methods for the Fmoc solid-phase synthesis and cleavage of a peptide containing both tryptophan and arginine. International Journal of Peptide and Protein Research, 42(1), 58-63.
• BenchChem. (2025). A Comparative Guide to Fmoc-Protected Amino Acids: Focus on Fmoc-DL-Phe-OH. BenchChem.
• BenchChem. (2025). The Cornerstone of Modern Peptide Synthesis: An In-depth Guide to the Fmoc Protecting Group in SPPS. BenchChem.
• PubChem. (n.d.). 5-Bromo-L-tryptophan.
• MedChemExpress. (n.d.). 5-Bromo-L-tryptophan. MedChemExpress.
• Sigma-Aldrich. (n.d.). 5-Bromo-DL-tryptophan. Sigma-Aldrich.
• PubChem. (n.d.). 5-Bromo-DL-tryptophan.
• LGC Standards. (n.d.). Focus on FMOC chemistry. LGC Standards.
• Semantic Scholar. (n.d.).

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• 7. The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification and Cyclization [mdpi.com]
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• 13. Comparison of methods for the Fmoc solid-phase synthesis and cleavage of a peptide containing both tryptophan and arginine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5-Bromotryptophan: A Non-Natural Amino Acid for Advanced Research and Drug Development

This guide provides a comprehensive technical overview of 5-bromotryptophan (5-Br-Trp), a non-natural amino acid that has emerged as a powerful tool for researchers, scientists, and drug development professionals. We will delve into its fundamental properties, synthesis, and diverse applications, offering field-proven insights and detailed methodologies to empower your research endeavors.

Introduction: The Significance of a Single Bromine Atom

5-Bromotryptophan is a derivative of the essential amino acid L-tryptophan, distinguished by the substitution of a hydrogen atom with a bromine atom at the 5th position of the indole ring.[1][2] This seemingly subtle modification imparts unique chemical and physical properties that are not present in its natural counterpart. These properties have made 5-Br-Trp an invaluable asset in a range of scientific disciplines, from fundamental protein science to the development of novel therapeutics. Its applications span neuroscience research, particularly in studies of serotonin pathways, and have shown promise in the development of treatments for conditions like sickle cell disease.[3]

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 5-Br-Trp is fundamental to its effective application. The introduction of the bulky and electronegative bromine atom significantly influences the molecule's electronic and steric characteristics.

Table 1: Core Identifiers and Physicochemical Properties of 5-Bromotryptophan

Property	Value	Source(s)
IUPAC Name	(2S)-2-amino-3-(5-bromo-1H-indol-3-yl)propanoic acid
Molecular Formula	C₁₁H₁₁BrN₂O₂
Molecular Weight	283.12 g/mol	[4]
CAS Number	6548-09-0 (DL-form); 25197-99-3 (L-form)	, [4]
Appearance	White to pale yellow solid
Melting Point	264 °C (decomposes)	[4]

Spectroscopic Characterization

The unique spectroscopic signature of 5-Br-Trp allows for its unambiguous identification and quantification.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is a powerful tool for the analysis of 5-Br-Trp. The presence of bromine results in a characteristic isotopic pattern in the mass spectrum, with two major peaks of nearly equal intensity separated by 2 Da, corresponding to the ⁷⁹Br and ⁸¹Br isotopes.[3] Tandem MS (MS/MS) of the protonated molecule typically reveals fragmentation patterns involving the loss of the carboxylic acid group and cleavage of the amino acid side chain. Tryptophan-derived metabolites are known to undergo N-Cα bond dissociation during ESI, which can produce a characteristic fragment ion.[5]

Table 2: Predicted ESI-MS/MS Fragmentation of 5-Bromotryptophan

Ion Type	Predicted m/z (for ⁷⁹Br)	Predicted m/z (for ⁸¹Br)	Description
[M+H]⁺	283.01	285.01	Parent Ion (Protonated Molecule)
Immonium Ion	188.02	190.02	Immonium ion of 5-Bromotryptophan

Note: These are predicted values and may vary slightly depending on the instrument and conditions.[3]

Fluorescence Spectroscopy: Like its parent molecule, 5-Br-Trp is fluorescent. The bromine atom can, however, influence the fluorescence quantum yield and lifetime. Tryptophan typically has an absorption maximum around 280 nm and an emission maximum around 350 nm in aqueous solutions.[6] While specific values for 5-Br-Trp are not consistently reported, halogenated tryptophans are often used as fluorescent probes to study protein structure and dynamics.[7][8] The fluorescence quantum yield of tryptophan in water is approximately 0.12-0.13, and this value can be influenced by the local environment and the presence of quenchers.[6][9] The introduction of a heavy atom like bromine can potentially decrease the quantum yield through enhanced intersystem crossing.

Synthesis of 5-Bromotryptophan

The synthesis of 5-Br-Trp can be achieved through various chemical routes, typically starting from a brominated indole precursor. A common strategy involves the alkylation of a protected malonate with a brominated gramine or a related derivative, followed by deprotection and hydrolysis.

Site-Specific Incorporation of 5-Bromotryptophan into Proteins

A major application of 5-Br-Trp is its site-specific incorporation into proteins, enabling the introduction of a unique chemical handle and a heavy atom at a defined position. This is achieved through the use of an orthogonal aminoacyl-tRNA synthetase/tRNA pair that is engineered to recognize 5-Br-Trp and direct its insertion in response to a nonsense codon, typically the amber stop codon (UAG).[10][11][12]

The Principle of Orthogonal Translation Systems

The successful incorporation of a non-natural amino acid requires an aminoacyl-tRNA synthetase (aaRS) that does not charge any of the endogenous tRNAs with the unnatural amino acid, and a tRNA that is not recognized by any of the endogenous synthetases. This "orthogonal" pair works in parallel to the cell's natural translational machinery.[10][13] Engineered tryptophanyl-tRNA synthetases (TrpRS) have been developed to accommodate halogenated tryptophans.[14]

Workflow for site-specific incorporation of 5-Br-Trp.

Experimental Protocol: Site-Specific Incorporation into Green Fluorescent Protein (GFP)

This protocol provides a generalized workflow for the site-specific incorporation of 5-Br-Trp into a reporter protein, such as superfolder Green Fluorescent Protein (sfGFP), in E. coli.

1. Plasmid Constructs:

• Expression Plasmid: A pET-based vector containing the gene for sfGFP with an amber (UAG) codon at the desired incorporation site (e.g., pET-sfGFP(Y151TAG)).

• Orthogonal Pair Plasmid: A plasmid co-expressing the engineered 5-Br-Trp-specific aminoacyl-tRNA synthetase and its cognate orthogonal suppressor tRNA (e.g., pUltra-chPheRS/chPheT).[10]

2. Transformation:

• Co-transform chemically competent E. coli BL21(DE3) cells with both the expression plasmid and the orthogonal pair plasmid.

• Plate the transformed cells on LB agar plates containing the appropriate antibiotics for both plasmids and incubate overnight at 37°C.

3. Protein Expression:

• Inoculate a single colony into 5 mL of LB medium with the appropriate antibiotics and grow overnight at 37°C with shaking.

• The next day, inoculate 500 mL of fresh LB medium with the overnight culture to an initial OD₆₀₀ of 0.05-0.1.

• Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Simultaneously, supplement the culture with 5-bromotryptophan to a final concentration of 1 mM.

• Continue to grow the culture for an additional 4-6 hours at 30°C or overnight at 18-20°C.

4. Cell Harvest and Lysis:

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in a suitable lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, with protease inhibitors).

• Lyse the cells by sonication or using a French press.

• Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

5. Protein Purification and Analysis:

• Purify the His-tagged sfGFP from the soluble fraction using a Ni-NTA affinity column.

• Analyze the purified protein by SDS-PAGE to confirm the expression of full-length protein.

• Confirm the incorporation of 5-Br-Trp by mass spectrometry.

Analytical Methodologies

Accurate and robust analytical methods are crucial for the detection and quantification of 5-Br-Trp in various matrices, from pure compounds to complex biological samples.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a widely used technique for the analysis of 5-Br-Trp and peptides containing this non-natural amino acid. A C18 column is typically employed with a mobile phase gradient of water and acetonitrile, often with an ion-pairing agent like trifluoroacetic acid (TFA) to improve peak shape.

Table 3: Example HPLC Gradient for 5-Bromotryptophan Analysis

Time (min)	% Mobile Phase A (0.1% TFA in Water)	% Mobile Phase B (0.1% TFA in Acetonitrile)
0	95	5
25	45	55
30	5	95
35	95	5

Note: This is a general gradient and should be optimized for the specific column and system used.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For highly sensitive and selective quantification, especially in complex biological matrices, LC-MS/MS is the method of choice. The technique utilizes multiple reaction monitoring (MRM) to specifically detect the transition of the 5-Br-Trp parent ion to a characteristic fragment ion.[15][16][17]

Sources

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• 2. 5-bromotryptophan (CHEBI:133686) [ebi.ac.uk]
• 3. benchchem.com [benchchem.com]
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• 17. uab.edu [uab.edu]

Introduction: The Strategic Role of Halogenated Amino Acids in Peptide Drug Discovery

An In-Depth Technical Guide to Fmoc-5-bromo-DL-tryptophan: Sourcing, Quality Control, and Application in Peptide Synthesis

The incorporation of non-canonical amino acids into peptide sequences is a cornerstone of modern drug discovery, offering a powerful tool to modulate the pharmacological properties of peptide-based therapeutics. Among these, halogenated amino acids, and specifically 5-bromo-tryptophan, have garnered significant interest. The introduction of a bromine atom to the indole ring of tryptophan can enhance binding affinities, improve metabolic stability, and increase cell permeability.[1] The Nα-Fmoc (9-fluorenylmethoxycarbonyl) protected form of 5-bromo-DL-tryptophan is a key building block for the site-specific insertion of this modified amino acid into peptide chains via Solid-Phase Peptide Synthesis (SPPS). This guide provides a comprehensive overview of the commercial landscape for Fmoc-5-bromo-DL-tryptophan, delves into critical quality control aspects, and offers a detailed protocol for its application in peptide synthesis.

Commercial Suppliers and Pricing of Fmoc-5-bromo-DL-tryptophan

The availability and cost of Fmoc-5-bromo-DL-tryptophan can vary between suppliers. Researchers should consider factors such as purity, scale, and lead times when sourcing this reagent. Below is a comparative table of notable commercial suppliers. Please note that pricing is subject to change and it is advisable to request a formal quote from the suppliers.

Supplier	Product Name	Catalog Number	Purity	Quantity	Price (USD)
Chem-Impex	Fmoc-5-bromo-L-tryptophan	07691	≥ 99.5% (Chiral HPLC)	1 g	Inquire
5 g	Inquire
Aralez Bio	Fmoc-5-bromo-D-tryptophan	A-1000000006	Not Specified	1 g	$750.00
Anaspec	Fmoc-5-bromo-DL-tryptophan	AS-26170	Not Specified	1 g	Inquire
Sigma-Aldrich	5-Bromo-DL-tryptophan	B82707	99%	1 g	$375.00
(Unprotected)

Note: Pricing for the unprotected 5-bromo-DL-tryptophan from Sigma-Aldrich is provided for reference. The Fmoc-protected version may have a different price point.

Quality Control and Analytical Specifications: Ensuring Synthetic Success

The purity of Fmoc-amino acids is paramount for the successful synthesis of high-quality peptides.[2][3] Impurities in the starting material can lead to the formation of deletion or truncated peptide sequences, which are often difficult to separate from the target peptide.[3]

Key Quality Attributes:

• Chemical Purity: Typically assessed by High-Performance Liquid Chromatography (HPLC), chemical purity ensures the absence of by-products from the synthesis of the Fmoc-amino acid. A purity of ≥99% is recommended for SPPS.

• Enantiomeric Purity: For stereospecific synthesis, the enantiomeric purity is critical. The presence of the undesired enantiomer can lead to the formation of diastereomeric peptides, which can be challenging to purify and may have altered biological activity. Chiral HPLC is the standard method for determining enantiomeric excess.

• Absence of Free Amino Acid: Residual unprotected amino acid can lead to double incorporation during the coupling step in SPPS.[3]

• Low levels of Dipeptides: The formation of Fmoc-dipeptides during the manufacturing process can result in the insertion of an extra amino acid residue in the peptide sequence.[2]

Analytical Techniques for Quality Assurance:

• High-Performance Liquid Chromatography (HPLC): The gold standard for assessing the chemical purity of Fmoc-amino acids.[2]

• Chiral HPLC: Used to determine the enantiomeric purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Applications in Peptide Synthesis and Drug Development

Fmoc-5-bromo-DL-tryptophan is a versatile building block for the synthesis of novel peptides with enhanced biological properties. The bromine atom can serve as a heavy atom for X-ray crystallography studies, act as a handle for further chemical modification, or directly contribute to the peptide's bioactivity.

The incorporation of halogenated tryptophan derivatives has been shown to modulate the antimicrobial specificity of peptides.[4] For instance, the introduction of 5-bromo-tryptophan into a nisin variant enhanced its activity against Methicillin-resistant Staphylococcus aureus (MRSA).[4] In the context of drug development, the unique properties of halogenated amino acids are leveraged to create peptide-based therapeutics for conditions such as neurological disorders and cancer.[5] The enhanced reactivity and potential for improved binding affinities make these modified peptides attractive candidates for further investigation.[5]

Experimental Protocol: Incorporation of Fmoc-5-bromo-DL-tryptophan into a Peptide Sequence via Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual incorporation of Fmoc-5-bromo-DL-tryptophan into a growing peptide chain on a solid support. The process follows the standard Fmoc/tBu strategy.[6][7]

Materials:

• Fmoc-Rink Amide resin

• Fmoc-5-bromo-DL-tryptophan

• Other required Fmoc-amino acids

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure® (Ethyl (hydroxyimino)cyanoacetate)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Solid-phase synthesis vessel

• Shaker

Step-by-Step Methodology:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30 minutes in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Shake for 5 minutes.

  • Drain the solution.

  • Add a fresh solution of 20% piperidine in DMF and shake for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Coupling of Fmoc-5-bromo-DL-tryptophan:

  • In a separate vial, dissolve Fmoc-5-bromo-DL-tryptophan (3 eq.), OxymaPure® (3 eq.), and DIC (3 eq.) in DMF.

  • Pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Shake for 2 hours at room temperature.

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Confirmation of Coupling (Optional): Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete reaction.

• Chain Elongation: Repeat steps 2-5 for the subsequent amino acids in the desired sequence.

• Final Deprotection and Cleavage:

  • After the final coupling and washing steps, perform a final Fmoc deprotection (step 2).

  • Wash the resin with DMF and DCM, and then dry the resin under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the crude peptide.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the peptide pellet.

  • Purify the peptide by reverse-phase HPLC.

Workflow Visualization

The following diagram illustrates the key stages in a single cycle of Fmoc-based Solid-Phase Peptide Synthesis for the incorporation of Fmoc-5-bromo-DL-tryptophan.

Caption: A single cycle of Fmoc-SPPS for adding Fmoc-5-bromo-DL-tryptophan.

The logical flow for confirming the successful incorporation and purity of the final peptide is crucial for ensuring the integrity of the research.

Caption: Post-synthesis workflow for purification and analysis of the peptide.

Conclusion

Fmoc-5-bromo-DL-tryptophan is a valuable reagent for peptide chemists seeking to introduce site-specific modifications to enhance the properties of synthetic peptides. A thorough understanding of the commercial sources, stringent quality control of the starting material, and a robust synthetic protocol are essential for the successful application of this building block in research and drug development. The ability to strategically incorporate halogenated residues like 5-bromo-tryptophan opens up new avenues for the design of potent and selective peptide-based therapeutics.

References

• Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. PubMed. (2022-12-08).
• Fmoc-5-bromo-L-tryptophan. Chem-Impex.
• Fmoc-5-bromo-D-tryptophan. Aralez Bio eStore.
• Synthesis and Antimicrobial Specificities of Halogenated Tryptophan-Containing Nisin Variants. ACS Chemical Biology. (2025-09-12).
• Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. MDPI.
• A Comparative Guide to HPLC Methods for Purity Assessment of Fmoc-Amino Acids. Benchchem.
• Fmoc-5-bromo-DL-tryptophan - 1 g. Anaspec.
• 5-Bromo- DL -tryptophan 99 6548-09-0. Sigma-Aldrich.
• Novabiochem® Enhanced specific
• Novabiochem® Enhanced specification Fmoc-amino acids. Merck Lifescience.
• Fmoc Amino Acids for SPPS. AltaBioscience.
• Advances in Fmoc solid‐phase peptide synthesis. PMC.
• Focus on FMOC chemistry. LGC Standards.

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• 6. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Focus on FMOC chemistry | LGC Standards [lgcstandards.com]

Protocols & Analytical Methods

Protocol for incorporating Fmoc-5-bromo-DL-tryptophan in solid-phase peptide synthesis

Topic: Protocol for Incorporating Fmoc-5-bromo-DL-tryptophan in Solid-Phase Peptide Synthesis

Introduction: The Strategic Value of Halogenated Tryptophans

The incorporation of non-canonical amino acids into peptide sequences is a powerful strategy for modulating their pharmacological properties. Halogenated amino acids, particularly brominated tryptophans, are of significant interest as they are found in various marine natural products with potent biological activities, including antimicrobial, insecticidal, and cytotoxic effects.[1][2][3] The introduction of a bromine atom onto the tryptophan indole ring can enhance peptide stability against proteolytic degradation due to steric hindrance, modify receptor binding affinity, and serve as a heavy-atom probe for X-ray crystallography.[1]

Fmoc-5-bromo-DL-tryptophan is a key building block for accessing these modified peptides via Fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS). However, the tryptophan indole nucleus, even when halogenated, is highly susceptible to modification during the acidic conditions of the final cleavage step.[4][5] This guide provides a comprehensive, field-proven protocol for the successful incorporation of Fmoc-5-bromo-DL-tryptophan, emphasizing the chemical rationale behind each step to ensure high yield and purity of the target peptide. As this building block is a racemic (DL) mixture, it is important to note that the synthesis will result in a mixture of diastereomeric peptides, which may require subsequent purification.

Foundational Chemistry: The SPPS Cycle for Modified Residues

The protocol is grounded in the standard Fmoc/tBu orthogonal synthesis strategy.[6] This approach utilizes the base-labile Fmoc group for temporary Nα-amino protection and acid-labile groups (e.g., t-butyl) for side-chain protection.[7] The successful incorporation of Fmoc-5-bromo-DL-tryptophan hinges on optimizing two key stages: the coupling reaction to ensure efficient amide bond formation and the final cleavage cocktail to prevent indole alkylation.

Caption: Role of scavengers in preventing tryptophan alkylation during TFA cleavage.

• After the final synthesis cycle, wash the peptide-resin with DCM (3 x 1 min) and dry it thoroughly under a stream of nitrogen or in a vacuum desiccator.

• Prepare the cleavage cocktail: TFA/TIS/H₂O/EDT (94:2.5:2.5:1, v/v/v/v) .

  • TIS: A highly effective carbocation scavenger. [8] * H₂O: Suppresses side reactions and aids peptide solubility.

  • EDT: A soft nucleophile that is particularly effective in protecting tryptophan residues. [9]3. Add the cleavage cocktail to the dry resin (~10 mL per gram of resin).

• Stopper the vessel and allow the reaction to proceed for 2-4 hours at room temperature with occasional swirling.

• Filter the resin and collect the filtrate into a clean centrifuge tube.

• Wash the resin twice with a small volume of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA filtrate dropwise into a 10-fold volume of ice-cold diethyl ether.

• Centrifuge the mixture to pellet the peptide. Decant the ether.

• Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Dry the crude peptide pellet under vacuum.

Quantitative Data Summary

The following parameters are recommended starting points and may require optimization based on the specific peptide sequence.

Parameter	Recommended Value	Rationale & Notes
Resin Loading	0.2 - 0.8 mmol/g	Dependent on the specific resin used (e.g., Wang, Rink Amide). [5]
Amino Acid Equivalents	3 - 5 eq.	Ensures a sufficient excess to drive the coupling reaction to completion. [5]
Coupling Reagent (HBTU/HATU)	2.9 - 4.9 eq.	Used in slight deficiency relative to the amino acid to prevent side reactions.
Base (DIPEA) Equivalents	6 - 10 eq.	Neutralizes the protonated amino acid and catalyzes the reaction. [5]
Fmoc Deprotection Time	2 x 10 minutes	Two treatments are recommended to ensure complete deprotection. [5]
Coupling Time	60 - 120 minutes	May be extended for this sterically hindered amino acid. Monitor with Kaiser test.
Final Cleavage Time	2 - 4 hours	Balances complete deprotection with minimizing potential acid-catalyzed side reactions. [5]
Cleavage Cocktail	TFA/TIS/H₂O/EDT (94:2.5:2.5:1)	A robust scavenger mixture to protect the bromotryptophan indole ring.

Analysis and Characterization

The crude peptide should be analyzed to confirm its identity and purity before proceeding with purification.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the primary tool for assessing the purity of the crude product and for purification. A typical method would involve a C18 column with a water/acetonitrile gradient containing 0.1% TFA. The use of a DL-amino acid will result in two diastereomers, which may appear as two closely eluting peaks or a single broadened peak, depending on the sequence and chromatographic conditions. [10]* Mass Spectrometry (MS): Electrospray ionization (ESI-MS) or MALDI-MS should be used to confirm the molecular weight of the peptide. [11]A key diagnostic feature will be the characteristic isotopic pattern of bromine (79Br and 81Br are in an approximate 1:1 ratio), which will result in two major mass peaks (M and M+2) of nearly equal intensity.

• Amino Acid Analysis (AAA): For quantitative applications, AAA can be performed to confirm the correct amino acid composition and determine the net peptide content. [11]

References

• Jimenez, E. C. (2019). Peptides with brominated tryptophan analogs could protect marine animals. EurekAlert!. [Link]

• Various Authors. (2003). General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. ResearchGate. [Link]

• Olivera, B. M., et al. (1999). Bromo-tryptophan conopeptides.

• Sharma, A., et al. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link]

• Bittner, S. (2006). The five bromotryptophans. Amino Acids. [Link]

• Jimenez, E. C. (2019). Bromotryptophan and its Analogs in Peptides from Marine Animals. Protein & Peptide Letters. [Link]

• Rasmussen, J. H. (2019). Benzylthiols as scavengers in TFA cleavages of peptide resins. Polypeptide Group. [Link]

• Nowick, J. S. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UCI Department of Chemistry. [Link]

• Barlos, K., & Gatos, D. (2012). Fmoc Solid-Phase Peptide Synthesis. Springer Nature Experiments. [Link]

• Yajima, H., et al. (1988). Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis. Chemical & Pharmaceutical Bulletin. [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science. [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. ResearchGate. [Link]

• Vasanth, S., & Ananda, K. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Schmermund, L., et al. (2019). Enzymatic Late-Stage Halogenation of Peptides. Angewandte Chemie International Edition. [Link]

• Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link]

• van der Donk, W. A., et al. (2021). Facile Halogenation of Antimicrobial Peptides As Demonstrated by Producing Bromotryptophan-Labeled Nisin Variants with Enhanced Antimicrobial Activity. Journal of the American Chemical Society. [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology. [Link]

• Stathopoulos, P., & Papini, A. M. (2004). A new protecting group for tryptophan in solid-phase peptide synthesis which protects against acid-catalyzed side reactions and facilitates purification by HPLC. ResearchGate. [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec Technical Library. [Link]

• Barlos, K., & Gatos, D. (2012). Fmoc Solid-Phase Peptide Synthesis. ResearchGate. [Link]

• Tureček, F., et al. (2012). Novel Cβ–Cγ Bond Cleavages of Tryptophan-Containing Peptide Radical Cations. Journal of the American Society for Mass Spectrometry. [Link]

• Jimenez, E. C., et al. (1997). A novel post-translational modification involving bromination of tryptophan: Identification of the residue, L-6-bromotryptophan, in peptides from Conus imperialis and Conus radiatus venom. ResearchGate. [Link]

• Waters Corporation. (2011). A Strategic Approach to the Quantification of Therapeutic Peptides in Biological Fluids. Waters Application Note. [Link]

• Phenomenex. HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex Resources. [Link]

• Latour, R. A., et al. (2012). Evaluating protocols and analytical methods for peptide adsorption experiments. Biointerphases. [Link]

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• 1. Peptides with brominated tryptophan analogs could protect marine animals | EurekAlert! [eurekalert.org]
• 2. The five bromotryptophans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US5889147A - Bromo-tryptophan conopeptides - Google Patents [patents.google.com]
• 11. Analytical methods and Quality Control for peptide products [biosynth.com]

Application Notes and Protocols: A Guide to the Synthesis of Peptides Containing Fmoc-5-bromo-DL-tryptophan

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Incorporation of 5-Bromotryptophan

In the landscape of peptide-based therapeutics and chemical biology, the incorporation of non-canonical amino acids is a powerful strategy to enhance biological activity, improve metabolic stability, and probe molecular interactions. Fmoc-5-bromo-DL-tryptophan is a key building block in this endeavor, allowing for the introduction of a halogenated indole side chain.[1] The bromine atom at the 5-position of the tryptophan ring can modulate the electronics and sterics of the side chain, potentially leading to improved binding affinities and altered pharmacological properties.[1] This modification has found relevance in the development of therapeutics targeting a range of conditions, including neurological disorders and cancer.[1]

However, the successful incorporation of this modified amino acid using Solid-Phase Peptide Synthesis (SPPS) requires careful consideration of the synthetic strategy, whether performed manually or on an automated platform. This guide provides an in-depth analysis of the critical parameters and offers detailed protocols for both manual and automated approaches, ensuring researchers can confidently and efficiently synthesize peptides containing 5-bromotryptophan.

Understanding the Reagent: Fmoc-5-bromo-DL-tryptophan

Fmoc-5-bromo-DL-tryptophan is supplied as a racemic mixture of the D and L isomers. This is a critical consideration, as the resulting peptide will be a mixture of diastereomers. For applications where stereochemistry is crucial, the enantiomerically pure L- or D-form should be used. The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amine allows for its use in the widely adopted Fmoc-based SPPS strategy, which employs milder basic conditions for deprotection compared to the acid-labile Boc protecting group.[2]

Key Properties:

Property	Value
Molecular Formula	C26H21BrN2O4
Molecular Weight	505.4 g/mol
Appearance	White to off-white solid
Purity	Typically ≥98%
Storage	Store at 2-8°C

The Challenge of Racemization and Side Reactions

A primary challenge when using a DL-amino acid mixture is the potential for further racemization of the activated carboxyl group during the coupling step.[3][4] This can lead to a complex mixture of peptide stereoisomers, complicating purification and characterization. The rate of racemization is influenced by several factors, including the choice of coupling reagents, additives, and the base used.[3][5]

Furthermore, the tryptophan indole ring is susceptible to side reactions, particularly alkylation, during the final trifluoroacetic acid (TFA)-mediated cleavage from the resin.[6][7][8] Cationic species generated from the cleavage of side-chain protecting groups or the resin linker can attack the electron-rich indole nucleus.[7][8]

Manual vs. Automated Synthesis: A Comparative Overview

The choice between manual and automated SPPS depends on factors such as the number of peptides to be synthesized, the complexity of the sequence, and the level of control desired over each step.

Feature	Manual Synthesis	Automated Synthesis
Flexibility	High; allows for easy modification of protocols and real-time monitoring (e.g., Kaiser test).[9]	Moderate to high; dependent on the synthesizer's software and hardware capabilities.
Throughput	Low; suitable for single or a few peptide syntheses.	High; ideal for parallel synthesis of multiple peptides.[10]
Reproducibility	Operator-dependent; requires meticulous technique.	High; standardized cycles minimize human error.[10]
Reagent Consumption	Can be optimized for smaller scale; potential for more waste due to manual washing steps.	Generally optimized for specific scales; can be more efficient with solvent usage.
Time & Labor	Labor-intensive and time-consuming.[11]	"Walk-away" operation saves significant hands-on time.[10]
Cost	Lower initial equipment cost.	Higher initial investment for the synthesizer.

Experimental Workflows

Manual Peptide Synthesis Workflow

Caption: Manual SPPS workflow for incorporating Fmoc-5-bromo-DL-tryptophan.

Automated Peptide Synthesis Workflow

Caption: Automated SPPS workflow for incorporating Fmoc-5-bromo-DL-tryptophan.

Protocols

PART 1: Manual Solid-Phase Peptide Synthesis

This protocol is designed for a 0.1 mmol synthesis scale. Adjust volumes accordingly for different scales.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-5-bromo-DL-tryptophan

• Other required Fmoc-amino acids

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine

• N,N-Diisopropylethylamine (DIPEA)

• Coupling reagents: HBTU (O-Benzotriazole-N,N,N',N'-tetramethyl-uronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole) are recommended for their efficiency.[12]

• Cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% water. TIS is a crucial scavenger to prevent alkylation of the tryptophan side chain.

• Cold diethyl ether

Procedure:

• Resin Swelling:

  • Place the resin (0.1 mmol) in a fritted syringe reaction vessel.

  • Add DMF (2-3 mL) and allow the resin to swell for 30 minutes with gentle agitation.[13][14]

  • Drain the DMF.

• Fmoc Deprotection:

  • Add a solution of 20% piperidine in DMF (2 mL) to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat with a fresh 2 mL of 20% piperidine in DMF for 15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 2 mL).

• Coupling of Fmoc-5-bromo-DL-tryptophan:

  • In a separate vial, pre-activate the amino acid by dissolving Fmoc-5-bromo-DL-tryptophan (0.4 mmol, 4 eq.), HBTU (0.38 mmol, 3.8 eq.), and HOBt (0.4 mmol, 4 eq.) in DMF (1 mL).

  • Add DIPEA (0.8 mmol, 8 eq.) to the activation mixture and vortex for 1-2 minutes. The choice of a less hindered base like DIPEA can help minimize racemization.[3]

  • Add the activated amino acid solution to the resin.

  • Agitate at room temperature for 1-2 hours. For a sterically hindered or "difficult" coupling, extended coupling times or double coupling may be necessary.

• Monitoring and Washing:

  • (Optional) Perform a Kaiser test to check for the presence of free primary amines.[15] A positive result (blue beads) indicates incomplete coupling, and step 3 should be repeated.

  • Once the coupling is complete (negative Kaiser test), drain the coupling solution.

  • Wash the resin thoroughly with DMF (5 x 2 mL) and DCM (3 x 2 mL) to prepare for the next cycle.

• Chain Elongation:

  • Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage:

  • After the final amino acid has been coupled, perform a final Fmoc deprotection (step 2).

  • Wash the resin with DMF (5 x 2 mL) followed by DCM (5 x 2 mL) and dry the resin under a stream of nitrogen.

  • Add the cleavage cocktail (2 mL) to the resin and agitate for 2-3 hours at room temperature.

  • Filter the cleavage mixture into a centrifuge tube, collecting the filtrate.

  • Rinse the resin with a small amount of fresh TFA and combine the filtrates.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the TFA solution dropwise to a large volume (approx. 40 mL) of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under vacuum.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the final product by mass spectrometry (e.g., LC-MS) to confirm the correct mass.[16][17][18]

PART 2: Automated Solid-Phase Peptide Synthesis

This protocol provides general guidelines. Specific parameters will need to be adapted to your particular automated peptide synthesizer.[10][19][20]

Setup:

• Ensure all reagent bottles (solvents, activator, base, deprotection solution) are sufficiently filled.

• Prepare a stock solution of Fmoc-5-bromo-DL-tryptophan and other amino acids, typically at a concentration of 0.2-0.5 M in DMF.

• Program the synthesizer with the desired peptide sequence and specify the synthesis scale.

Automated Synthesis Cycle Parameters:

• Deprotection: Standard protocol is typically two treatments with 20% piperidine in DMF.

• Coupling:

  • Amino Acid Equivalents: Use a 4-5 fold excess of the amino acid.

  • Coupling Reagents: Use a similar excess of an aminium-based coupling reagent like HBTU or HATU.[12]

  • Activation Time: Allow for a pre-activation time of 1-2 minutes before delivery to the reaction vessel.

  • Coupling Time: A standard coupling time of 45-60 minutes is usually sufficient. For this modified and potentially sterically hindered amino acid, consider programming a "double coupling" cycle where the coupling step is repeated to ensure maximum efficiency.

  • Heating: Some synthesizers offer heating capabilities, which can accelerate coupling reactions.[10] A temperature of 50-60°C can be beneficial, but should be used with caution as it may increase the risk of side reactions like racemization.

Post-Synthesis Processing:

• Once the automated synthesis is complete, the resin-bound peptide is removed from the synthesizer.

• Follow steps 6 and 7 from the manual protocol for cleavage, precipitation, and purification.

Troubleshooting and Key Considerations

• Incomplete Coupling: If coupling of 5-bromotryptophan is inefficient, consider using a more potent coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or extending the coupling time.[12]

• Side-Product Formation during Cleavage: The presence of a +106 Da adduct in the mass spectrum of the crude product may indicate alkylation of the tryptophan by the Wang resin linker.[8] Using a resin with a more stable linker or a more robust scavenger cocktail can mitigate this.

• Racemization: To minimize racemization, use coupling additives like HOBt or OxymaPure and avoid strong, sterically unhindered bases.[3] Perform couplings at room temperature unless necessary.

• Analysis of Diastereomers: The use of Fmoc-5-bromo-DL-tryptophan will result in two diastereomeric peptides. These may be separable by RP-HPLC, appearing as two closely eluting peaks with identical masses. Chiral chromatography may be required for complete separation and characterization.[4]

Conclusion

The incorporation of Fmoc-5-bromo-DL-tryptophan into peptides is a valuable tool for medicinal chemistry and drug discovery. While presenting unique challenges such as potential racemization and side reactions, these can be effectively managed through careful selection of reagents and optimization of synthesis protocols. Both manual and automated SPPS are viable methods for synthesizing these modified peptides. Manual synthesis offers greater flexibility and control for individual syntheses, while automated systems provide high throughput and reproducibility for larger-scale projects. By following the detailed protocols and considering the key insights provided in these application notes, researchers can successfully synthesize 5-bromotryptophan-containing peptides of high quality, paving the way for novel discoveries in peptide science.

References

• Schönleber, R. O., Chen, J., & Jira, T. (2007). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. Journal of Pharmaceutical and Biomedical Analysis, 44(3), 762-769. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. Retrieved from [Link]

• Nord, C., et al. (2021). In-peptide amino acid racemization via inter-residue oxazoline intermediates during acidic hydrolysis. Journal of the American Society for Mass Spectrometry, 32(3), 819-827. Retrieved from [Link]

• Ramli, N. A. S., & Yusof, M. S. M. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(22), 8017. Retrieved from [Link]

• Pötsch, S., Rademann, J., & Schütkowski, M. (2011). Mass spectrometric characterization of peptides containing different oxidized tryptophan residues. Journal of Mass Spectrometry, 46(12), 1281-1290. Retrieved from [Link]

• Sundari, C. S., Chakraborty, K., Nagaraj, R., & Jagannadham, M. V. (2010). Characterization of chemical modification of tryptophan by matrix-assisted laser desorption/ionization mass spectrometry. Protein and Peptide Letters, 17(2), 168-171. Retrieved from [Link]

• Springer. (n.d.). General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. Retrieved from [Link]

• Subiros-Funosas, R., et al. (2014). Methods and protocols of modern solid phase peptide synthesis.

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrometric characterization of peptides containing different oxidized tryptophan residues. Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. Retrieved from [Link]

• ResearchGate. (n.d.). Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• Gyros Protein Technologies. (n.d.). Automated Peptide Synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• Kiso, Y., et al. (1990). Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis. Peptide Research, 3(3), 127-130. Retrieved from [Link]

• Steiner, M. G. A., et al. (2022). Universal peptide synthesis via solid-phase methods fused with chemputation. Nature Communications, 13(1), 1-10. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 12.7: Automated Peptide Synthesis - Solid-Phase Technique. Retrieved from [Link]

• Dahl-Lassen, R., et al. (2019). Improvement of Tryptophan Analysis by Liquid Chromatography-Single Quadrupole Mass Spectrometry Through the Evaluation of Multiple Parameters. Frontiers in Chemistry, 7, 779. Retrieved from [Link]

• Springer. (n.d.). Automated Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457-461. Retrieved from [Link]

• di Fenza, A., et al. (2021). Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. Molecules, 26(16), 4997. Retrieved from [Link]

• He, J., et al. (2023). Late-Stage Diversification of Native Tryptophan-Containing Peptides and Peptide Drugs through Nitrogen Atom Insertion. Journal of the American Chemical Society, 145(34), 18864-18871. Retrieved from [Link]

• ResearchGate. (n.d.). Side reactions in the SPPS of Cys-containing peptides. Retrieved from [Link]

• Gyros Protein Technologies. (2020). Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of Fmoc-5-hydroxy-L-tryptophan in Modern Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) A side-reaction in the SPPS of Trp-containing peptides. Retrieved from [Link]

• Hansen, P. R. (2018). Fmoc Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 1787, 13-25. Retrieved from [Link]

Sources

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• 2. Focus on FMOC chemistry | LGC Standards [lgcstandards.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A side-reaction in the SPPS of Trp-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. americanpeptidesociety.org [americanpeptidesociety.org]
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• 15. benchchem.com [benchchem.com]
• 16. Mass spectrometric characterization of peptides containing different oxidized tryptophan residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Characterization of chemical modification of tryptophan by matrix-assisted laser desorption/ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Universal peptide synthesis via solid-phase methods fused with chemputation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Automated Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]

Application Notes & Protocols: Leveraging Fmoc-5-bromo-DL-tryptophan for Advanced Protein Labeling and Modification

Introduction: The Strategic Advantage of Incorporating 5-Bromotryptophan

In the landscape of peptide and protein engineering, the site-specific incorporation of unnatural amino acids (UAAs) is a transformative strategy for imbuing biomolecules with novel functionalities.[1] Among the diverse repertoire of UAAs, Fmoc-5-bromo-DL-tryptophan stands out as a particularly versatile building block for researchers, scientists, and drug development professionals.[2][3] Its strategic utility stems from the introduction of a bromine atom onto the indole ring of tryptophan, which serves as a reactive handle for a variety of subsequent chemical modifications.[2] This seemingly subtle alteration opens a gateway to a host of advanced applications, including the development of peptide-based therapeutics with enhanced pharmacological properties, the creation of sophisticated molecular probes, and the assembly of complex biomaterials.[2][3]

The presence of the 5-bromo substituent enhances the chemical reactivity of the tryptophan side chain, making it amenable to powerful carbon-carbon bond-forming reactions such as Suzuki-Miyaura and Sonogashira cross-couplings.[4][5] These reactions, which are not feasible with native tryptophan, allow for the precise installation of a wide array of functional moieties, from fluorescent dyes and imaging agents to complex organic molecules that can modulate biological activity.[4] The Fmoc (9-fluorenylmethoxycarbonyl) protecting group facilitates the seamless integration of 5-bromotryptophan into peptide sequences using standard solid-phase peptide synthesis (SPPS) protocols.[6]

This document provides a comprehensive guide to the application of Fmoc-5-bromo-DL-tryptophan in protein labeling and modification. We will delve into the underlying principles of its incorporation via SPPS, provide detailed, field-proven protocols for its use, and explore the subsequent post-synthetic modifications that unlock its full potential.

Part 1: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-5-bromo-DL-tryptophan

The incorporation of Fmoc-5-bromo-DL-tryptophan into a growing peptide chain follows the fundamental principles of Fmoc-based SPPS.[1][7] The process involves the sequential addition of amino acids to a nascent peptide chain that is covalently attached to an insoluble resin support.[7] Each cycle of amino acid addition comprises two key steps: the removal of the temporary N-terminal Fmoc protecting group and the formation of a peptide bond with the incoming amino acid.[6]

Causality Behind Experimental Choices in SPPS

While the core methodology is standard, the unique characteristics of Fmoc-5-bromo-DL-tryptophan necessitate certain considerations to ensure high-yield and high-purity synthesis. The bulky brominated indole side chain can introduce steric hindrance, potentially slowing down coupling reactions.[7] Therefore, the choice of coupling reagents and reaction times is critical for efficient peptide bond formation.

Experimental Workflow for SPPS Incorporation

Caption: Workflow for SPPS incorporation of Fmoc-5-bromo-DL-tryptophan.

Detailed Protocol 1: SPPS Incorporation of Fmoc-5-bromo-DL-tryptophan

This protocol outlines a manual procedure for a single coupling cycle on a 0.1 mmol scale.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin depending on the desired C-terminus)

• Fmoc-5-bromo-DL-tryptophan

• Other Fmoc-protected amino acids

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure® or equivalent

• Dichloromethane (DCM)

• Triisopropylsilane (TIS)

• Trifluoroacetic acid (TFA)

• Diethyl ether, cold

• SPPS reaction vessel

Procedure:

• Resin Swelling: a. Place the resin (e.g., 0.1 mmol) in the reaction vessel. b. Add DMF to cover the resin and allow it to swell for at least 30 minutes with gentle agitation.[1] c. Drain the DMF.

• Fmoc Deprotection: a. Add a solution of 20% piperidine in DMF to the resin. b. Agitate the mixture for 3 minutes. c. Drain the solution. d. Repeat the 20% piperidine treatment for 10 minutes. e. Wash the resin thoroughly with DMF (5 x 1 min).

• Coupling of Fmoc-5-bromo-DL-tryptophan: a. In a separate vial, dissolve Fmoc-5-bromo-DL-tryptophan (4 equivalents relative to resin loading), and OxymaPure® (4 equivalents) in a minimal amount of DMF. b. Add DIC (4 equivalents) to the amino acid solution and pre-activate for 5-10 minutes. c. Add the activated amino acid solution to the deprotected peptide-resin. d. Agitate the reaction mixture for 2-4 hours at room temperature. For potentially difficult couplings, the reaction time can be extended or a more potent coupling reagent like HATU can be used.[1] e. Self-Validation Checkpoint: Perform a Kaiser (ninhydrin) test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.[7] If the test is positive (blue beads), a second coupling may be necessary.

• Washing: a. Drain the coupling solution. b. Wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min) to remove excess reagents and byproducts.

• Repeat Cycle: a. Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: a. After the final coupling cycle, perform a final Fmoc deprotection (step 2). b. Wash the peptide-resin with DMF, then DCM, and dry under vacuum. c. Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). Note: The composition of the cleavage cocktail may need to be optimized depending on the other amino acids in the sequence.[7] d. Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).[7] e. Agitate the mixture at room temperature for 2-4 hours. f. Filter the resin and collect the TFA solution containing the cleaved peptide.

• Peptide Precipitation and Purification: a. Precipitate the peptide by adding the TFA solution to cold diethyl ether.[7] b. Centrifuge the mixture to pellet the crude peptide. c. Wash the peptide pellet with cold diethyl ether. d. Dry the crude peptide under vacuum. e. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[8][9] f. Characterize the purified peptide by mass spectrometry to confirm its identity and purity.[10]

Parameter	Recommended Condition	Rationale
Coupling Reagent	DIC/Oxyma	Efficient and minimizes racemization. HATU can be used for sterically hindered couplings.
Equivalents of Amino Acid	4 eq.	Ensures a sufficient excess to drive the reaction to completion.
Coupling Time	2-4 hours	Adequate for most couplings; can be extended if necessary based on Kaiser test results.
Cleavage Cocktail	TFA/TIS/H₂O (95:2.5:2.5)	Strong acid for cleavage with scavengers to protect sensitive residues like tryptophan.

Part 2: Post-Synthetic Modification of 5-Bromotryptophan-Containing Peptides

The true power of incorporating 5-bromotryptophan lies in its ability to serve as a versatile scaffold for post-synthetic modifications. The bromine atom on the indole ring is a prime substrate for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon bonds under mild conditions that are compatible with delicate peptide structures.[5]

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust method for coupling the 5-bromotryptophan residue with a variety of boronic acids or esters.[11] This reaction is highly valued for its tolerance of a wide range of functional groups and its ability to be performed in aqueous and aerobic conditions, making it particularly suitable for biomolecule modification.

Reaction Scheme for Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura cross-coupling on a 5-bromotryptophan residue.

Detailed Protocol 2: Suzuki-Miyaura Coupling on a 5-Bromotryptophan-Containing Peptide

This protocol is adapted for a solution-phase reaction on a purified peptide.

Materials:

• Purified 5-bromotryptophan-containing peptide

• Boronic acid or ester of choice

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(dppf))

• Ligand (e.g., SPhos, XPhos) if required by the catalyst

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Solvent (e.g., a mixture of water and an organic solvent like DMF or acetonitrile)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: a. In a reaction vial, dissolve the 5-bromotryptophan-containing peptide in the chosen solvent system. The use of aqueous conditions can be beneficial for peptide solubility.[5] b. Add the boronic acid (1.5-3 equivalents). c. Add the base (3-5 equivalents). d. Degas the solution by bubbling with an inert gas for 15-20 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: a. Under a positive pressure of inert gas, add the palladium catalyst (and ligand, if necessary) to the reaction mixture. The catalyst loading is typically in the range of 5-10 mol%.

• Reaction: a. Seal the vial and heat the reaction mixture to the desired temperature (e.g., 40-80 °C). The optimal temperature will depend on the specific substrates and catalyst system.[5] b. Monitor the reaction progress by RP-HPLC and mass spectrometry.

• Work-up and Purification: a. Once the reaction is complete, cool the mixture to room temperature. b. Dilute the reaction mixture with water and filter to remove any solids. c. Purify the modified peptide by RP-HPLC. d. Characterize the final product by mass spectrometry to confirm the successful coupling and determine the purity.[8][10]

Parameter	Recommended Condition	Rationale
Catalyst	Palladium-based (e.g., Pd(OAc)₂ with a suitable ligand)	Efficient for C-C bond formation. Ligand choice can significantly impact reaction efficiency.
Base	K₃PO₄ or Cs₂CO₃	Essential for the transmetalation step in the catalytic cycle.
Solvent	Aqueous/Organic mixture	Balances peptide solubility and reagent compatibility.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and deactivation of the palladium catalyst.

Sonogashira Cross-Coupling

The Sonogashira coupling reaction provides a powerful means to introduce alkyne functionalities onto the tryptophan indole ring.[4] This is particularly valuable as the alkyne can then serve as a handle for subsequent bioorthogonal "click" chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC).[]

Detailed Protocol 3: Sonogashira Coupling on a 5-Bromotryptophan-Containing Peptide

This protocol describes a typical procedure for Sonogashira coupling in solution.

Materials:

• Purified 5-bromotryptophan-containing peptide

• Terminal alkyne of choice

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) co-catalyst (e.g., CuI)

• Base (e.g., triethylamine (TEA) or diisopropylethylamine (DIEA))

• Solvent (e.g., DMF or a mixture of DMF and water)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: a. Dissolve the 5-bromotryptophan-containing peptide in the chosen solvent in a reaction vial. b. Add the terminal alkyne (1.5-3 equivalents). c. Add the base (3-5 equivalents). d. Degas the solution with an inert gas for 15-20 minutes.

• Catalyst Addition: a. Under an inert atmosphere, add the palladium catalyst (5-10 mol%) and the copper(I) co-catalyst (10-20 mol%).

• Reaction: a. Seal the vial and stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C). The reaction is often rapid. b. Monitor the reaction progress by RP-HPLC and mass spectrometry.

• Work-up and Purification: a. Upon completion, quench the reaction (e.g., by adding a small amount of a chelating agent like EDTA to sequester the metals). b. Dilute the reaction mixture with a suitable solvent and purify the modified peptide by RP-HPLC. c. Characterize the final product by mass spectrometry to confirm the successful installation of the alkyne moiety.[9][13]

Part 3: Characterization of Modified Peptides

Thorough characterization is essential to confirm the successful incorporation of 5-bromotryptophan and any subsequent modifications. A combination of analytical techniques should be employed.[8]

Analytical Technique	Purpose	Expected Outcome
RP-HPLC	Purity assessment and separation of modified from unmodified peptides.	A single, sharp peak for the purified peptide with a distinct retention time compared to the starting material.
Mass Spectrometry (e.g., ESI-MS, MALDI-TOF)	Molecular weight determination and sequence verification.	The observed mass should match the calculated mass of the modified peptide. Tandem MS (MS/MS) can confirm the location of the modification.
NMR Spectroscopy	Structural elucidation.	Can provide detailed information on the structure of the modified peptide, although it is more resource-intensive.
UV-Vis Spectroscopy	Confirmation of indole ring modification.	The modification of the tryptophan indole ring may lead to a shift in the UV absorption spectrum.

Conclusion

Fmoc-5-bromo-DL-tryptophan is a powerful tool for the synthesis of modified peptides and proteins with enhanced functionalities. Its straightforward incorporation via standard SPPS, coupled with its amenability to versatile post-synthetic modifications like Suzuki-Miyaura and Sonogashira cross-coupling, provides researchers with a robust platform for creating novel biomolecules for a wide range of applications in research, diagnostics, and therapeutics. The protocols and guidelines presented here offer a solid foundation for the successful application of this unique unnatural amino acid.

References

• Benchchem. Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols.
• Benchchem. Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis.
• RSC Publishing. Sonogashira diversification of unprotected halotryptophans, halotryptophan containing tripeptides; and generation of a new to nature bromo-natural product and its diversification in water. 2016.
• Chem-Impex. Fmoc-5-bromo-L-tryptophan.
• Chemical Communications (RSC Publishing). Post-synthetic functionalization of tryptophan protected peptide sequences through indole (C-2) photocatalytic alkylation.
• Peptide Analysis Techniques: HPLC, Mass Spec & Beyond.
• International Journal of Science and Research Archive. Analytical techniques for peptide-based drug development: Characterization, stability and quality control. 2025.
• Peptide Analysis Techniques Review.
• Chem-Impex. Fmoc-5-bromo-L-triptófano.
• Dachwitz, F., et al. Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. PMC - NIH. 2020.
• ResearchGate. (PDF) Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature.
• ResearchGate. Analytical techniques for peptide-based drug development: Characterization, stability and quality control. 2025.
• BOC Sciences. Strategies for Incorporating Unnatural Amino Acids into Proteins.
• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• Chemistry LibreTexts. Suzuki-Miyaura Coupling. 2024.

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Application of Fmoc-5-bromo-DL-tryptophan in Fluorescence Spectroscopy: A Detailed Guide for Researchers

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note serves as a technical guide for researchers, scientists, and drug development professionals on the versatile applications of Fmoc-5-bromo-DL-tryptophan in fluorescence spectroscopy. This non-canonical amino acid, readily incorporated into synthetic peptides via standard solid-phase peptide synthesis (SPPS), offers unique photophysical properties due to the presence of a bromine atom on the indole ring. We will delve into the core principles and provide detailed, field-proven protocols for leveraging Fmoc-5-bromo-DL-tryptophan in advanced fluorescence-based assays, including fluorescence quenching, Förster Resonance Energy Transfer (FRET), and Fluorescence Polarization (FP). This guide emphasizes the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Introduction: The Strategic Advantage of a Brominated Tryptophan Analog

Fluorescence spectroscopy is an indispensable tool in biochemical and biophysical research, offering high sensitivity for monitoring molecular interactions and conformational changes.[1] While native tryptophan is a natural fluorescent probe, its utility can be limited in proteins with multiple tryptophan residues, leading to complex and often uninterpretable signals.[1] The incorporation of unnatural amino acids with distinct spectroscopic properties provides a powerful strategy to overcome these limitations.

Fmoc-5-bromo-DL-tryptophan is a commercially available building block for solid-phase peptide synthesis (SPPS), allowing for the precise placement of a brominated tryptophan analog within a peptide sequence.[2][3][4] The fluorenylmethoxycarbonyl (Fmoc) protecting group is ideal for standard SPPS protocols due to its base-lability, enabling straightforward integration into automated or manual synthesis workflows.[][6]

The strategic introduction of a bromine atom at the 5-position of the indole ring imparts unique characteristics that can be exploited in sophisticated fluorescence assays:

• Heavy Atom-Induced Quenching: The bromine atom can act as a potent, short-range quencher of fluorescence, a phenomenon that is highly dependent on distance. This "heavy atom effect" can be utilized to probe molecular proximity and dynamics.

• Altered Photophysical Properties: Halogenation can shift the excitation and emission spectra of tryptophan, potentially creating unique spectral windows for selective excitation and detection.[1] This also allows for the creation of novel FRET pairs.

• Minimal Perturbation: As a tryptophan analog, 5-bromotryptophan is structurally similar to its natural counterpart, minimizing potential perturbations to peptide structure and function.

This guide will provide the foundational knowledge and practical protocols to harness these properties for insightful and quantitative biological measurements.

Spectroscopic and Physicochemical Properties

The utility of Fmoc-5-bromo-DL-tryptophan in fluorescence spectroscopy is rooted in its fundamental properties. The table below summarizes key characteristics relevant to its application.

Property	Value/Description	Significance for Fluorescence Applications
Molecular Formula	C₂₆H₂₁BrN₂O₄	---
Molecular Weight	505.36 g/mol	Important for calculating concentrations and for SPPS protocols.
CAS Number	460751-66-0	Unique identifier for the L-enantiomer.[4]
Protection Strategy	Fmoc (N-α)	Compatible with standard base-labile deprotection in SPPS.[]
Excitation Maximum (λex)	~280-295 nm	Similar to natural tryptophan, allowing for selective excitation over tyrosine at ~295 nm.[7]
Emission Maximum (λem)	~350-360 nm	The emission is sensitive to the local environment's polarity.[7]
Fluorescence Quenching	Susceptible to heavy atom quenching.	The bromine atom can act as an intramolecular or intermolecular quencher, enabling proximity-based assays.[8][9]

Core Applications and Detailed Protocols

This section provides detailed, step-by-step protocols for three major applications of Fmoc-5-bromo-DL-tryptophan in fluorescence spectroscopy.

Application I: Probing Peptide-Membrane Interactions via Fluorescence Quenching

Principle: The bromine atom on the 5-bromotryptophan residue can act as a quencher. Furthermore, brominated lipids can be used as powerful, short-range quenchers of tryptophan fluorescence.[8][9] By incorporating a 5-bromotryptophan-containing peptide into liposomes containing brominated phospholipids, the depth of peptide insertion into the lipid bilayer can be determined. The quenching efficiency is highly dependent on the distance between the fluorophore (tryptophan) and the quencher (bromine atoms on the lipids).[8]

Experimental Workflow Diagram:

Caption: Workflow for studying peptide-membrane interactions.

Protocol:

• Peptide Synthesis:

  • Synthesize the peptide of interest using standard Fmoc-based solid-phase peptide synthesis (SPPS).

  • Incorporate Fmoc-5-bromo-DL-tryptophan at the desired position in the peptide sequence.

  • Cleave the peptide from the resin and deprotect the side chains using a standard cleavage cocktail (e.g., trifluoroacetic acid-based).

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and confirm its identity and purity by mass spectrometry.

• Liposome Preparation:

  • Prepare lipid mixtures in chloroform. One set should contain a standard lipid composition (e.g., POPC), and other sets should contain brominated phospholipids at various positions on the acyl chain.[8][9]

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with the desired buffer (e.g., 10 mM Tris, 100 mM NaCl, pH 7.4) to form multilamellar vesicles (MLVs).

  • Create large unilamellar vesicles (LUVs) of a defined size (e.g., 100 nm) by extruding the MLV suspension through a polycarbonate membrane with the desired pore size.

• Fluorescence Measurements:

  • In a quartz cuvette, add the prepared LUVs (with or without brominated lipids) to the buffer.

  • Add the 5-bromotryptophan-containing peptide to the cuvette to achieve the desired peptide-to-lipid ratio.

  • Incubate the mixture to allow for peptide-membrane association.

  • Set the excitation wavelength of the fluorometer to 295 nm to selectively excite the tryptophan analog.

  • Record the fluorescence emission spectrum from 310 nm to 450 nm.

• Data Analysis:

  • Calculate the fluorescence quenching (Q) for each sample containing brominated lipids using the following formula: Q = 1 - (F / F₀) where F is the fluorescence intensity of the peptide in the presence of brominated lipids, and F₀ is the fluorescence intensity in the absence of brominated lipids.

  • Plot the quenching efficiency as a function of the position of the bromine atoms on the lipid acyl chains to determine the depth of the 5-bromotryptophan residue within the membrane.[8]

Application II: Monitoring Conformational Changes with FRET

Principle: Förster Resonance Energy Transfer (FRET) is a non-radiative energy transfer process between a donor fluorophore and an acceptor molecule.[10] The efficiency of FRET is inversely proportional to the sixth power of the distance between the donor and acceptor, making it a sensitive "molecular ruler" for distances typically in the 1-10 nm range.[10] A peptide containing 5-bromotryptophan can serve as a FRET donor to a suitable acceptor fluorophore. Changes in the peptide's conformation that alter the distance between the donor and acceptor will result in a change in FRET efficiency.

Experimental Workflow Diagram:

Caption: Workflow for Fluorescence Polarization binding assay.

Protocol:

• Reagent Preparation:

  • Synthesize and purify the 5-bromotryptophan-containing peptide as previously described. This will serve as the fluorescent tracer.

  • Prepare a stock solution of the tracer at a known concentration in the assay buffer.

  • Prepare a series of dilutions of the protein binding partner in the same assay buffer.

• FP Measurements:

  • In a multi-well plate (e.g., a black 96-well or 384-well plate), add a constant, low concentration of the peptide tracer to each well.

  • Add the serially diluted protein to the wells. Include control wells with only the tracer (for minimum polarization) and buffer alone (for background).

  • Incubate the plate for a sufficient time to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with polarizing filters. The excitation wavelength should be set to 295 nm. The instrument will measure the intensity of the emitted light parallel and perpendicular to the plane of excitation.

• Data Analysis:

  • The instrument software will calculate the polarization (P) or anisotropy (r) values, often reported in millipolarization units (mP).

  • Plot the change in polarization (in mP) as a function of the protein concentration.

  • Fit the resulting binding curve to a suitable binding model (e.g., a one-site binding model) using non-linear regression analysis to determine the equilibrium dissociation constant (Kd), which is a measure of the binding affinity.

Conclusion

Fmoc-5-bromo-DL-tryptophan is a powerful and versatile tool for researchers in peptide chemistry, biochemistry, and drug development. Its straightforward incorporation into synthetic peptides provides a means to introduce a unique fluorescent probe with minimal structural perturbation. The protocols detailed in this application note for fluorescence quenching, FRET, and fluorescence polarization assays provide a solid foundation for investigating a wide range of biological phenomena, from peptide-membrane interactions to protein-peptide binding and conformational dynamics. By understanding the principles behind these techniques and following these robust protocols, researchers can unlock new insights into their systems of interest.

References

• Chattopadhyay, A., & London, E. (1987). Parallax method for direct measurement of transmembrane protein structure. Quenching of tryptophan fluorescence by brominated phospholipids. Biochemistry, 26(1), 39-45.
• Gepshtein, R., et al. (2016). Tryptophan-based Fluorophores for Studying Protein Conformational Changes. Photochemistry and Photobiology, 92(4), 599-607.
• Abrams, F. S., & London, E. (1992). Quenching of tryptophan fluorescence by brominated phospholipid. Biochemistry, 31(26), 5912-5921.
• Hilaire, P. S., et al. (2018). PET and FRET Utility of an Amino Acid Pair: Tryptophan and 4-Cyanotryptophan.
• Buller, F., et al. (2006).
• Bittner, S. (2006). The five bromotryptophans. Amino Acids, 31(4), 415-424.
• Steiner, R. F., & Kirby, E. P. (1969). The reactivity of tryptophan residues in proteins. Stopped-flow kinetics of fluorescence quenching. Journal of Biological Chemistry, 244(4), 999-1004.

• AnaSpec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Payne, J. T., et al. (2022). Biosynthesis of Halogenated Tryptophans for Protein Engineering using Genetic Code Expansion.
• Taylor & Francis Online. (2019). Anion binding by fluorescent Fmoc-protected amino acids. Supramolecular Chemistry, 31(5), 321-329.
• van der Velden, J. H. C., et al. (2017). Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. International Journal of Molecular Sciences, 18(10), 2034.
• Laws, W. R., & Contino, P. B. (1992). Fluorescence quenching of tryptophan by trifluoroacetamide. A model for quenching by the peptide backbone. Biophysical Journal, 61(4), 1047-1056.

• Science.gov. (n.d.). tryptophan fluorescence quenching: Topics by Science.gov. Retrieved from [Link]

• ResearchGate. (2022). Biosynthesis of Halogenated Tryptophans for Protein Engineering Using Genetic Code Expansion. Retrieved from [Link]

• ResearchGate. (2017). (PDF) Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. Retrieved from [Link]

• ACS Publications. (1992). Quenching of tryptophan fluorescence by brominated phospholipid. Biochemistry, 31(26), 5912-5921.

• AnaSpec. (n.d.). Fmoc-5-bromo-DL-tryptophan - 1 g. Retrieved from [Link]

• MDPI. (2021). Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. International Journal of Molecular Sciences, 22(16), 8829.
• Zhang, J. H., et al. (2012). Fluorescence Polarization Assays in Small Molecule Screening. Expert Opinion on Drug Discovery, 7(6), 515-527.
• ProQuest. (2020). Fluorescence Polarization Assay to Quantify Protein-Protein Interactions: An Update. Methods in Molecular Biology, 2134, 109-122.
• MDPI. (2020). Fluorescence Polarization-Based Bioassays: New Horizons. Sensors, 20(18), 5193.
• MDPI. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 26(23), 7401.
• Oxford Academic. (2019). Characterization of the interactions of chemically-modified therapeutic nucleic acids with plasma proteins using a fluorescence polarization assay. Nucleic Acids Research, 47(3), 1110-1122.
• PLOS. (2020). Halogenated tryptophan derivatives disrupt essential transamination mechanisms in bloodstream form Trypanosoma brucei. PLOS Neglected Tropical Diseases, 14(12), e0008899.
• Wiley Online Library. (2012). Synthesis of (S)-5,6-dibromo-tryptophan derivatives as building blocks for peptide chemistry. Journal of Peptide Science, 18(11), 693-699.

• PubChem. (n.d.). 5-Bromo-DL-tryptophan. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2017). Optimized syntheses of Fmoc azido amino acids for the preparation of azidopeptides. Beilstein Journal of Organic Chemistry, 13, 137-146.

• MolGen. (n.d.). Biospectroscopy. Retrieved from [Link]

• PNAS. (2021). Structural basis of regioselective tryptophan dibromination by the single-component flavin-dependent halogenase AetF. Proceedings of the National Academy of Sciences, 118(13), e2023773118.

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Application Note: Fmoc-5-bromo-DL-tryptophan as a Heavy Atom Derivative for Phasing in X-ray Crystallography

Introduction: The Persistent Challenge of the Phase Problem

In the pursuit of understanding biological function at a molecular level, X-ray crystallography stands as a cornerstone technique, providing atomic-resolution three-dimensional structures of macromolecules.[1] However, the diffraction data obtained from a crystal only provides the intensities of the scattered X-rays, while the crucial phase information is lost. This "phase problem" is a fundamental obstacle that must be overcome to reconstruct the electron density map of a molecule.[2][3][4][5]

Experimental phasing methods offer a direct solution to the phase problem by introducing heavy atoms into the crystal.[2][6] These heavy atoms, with their large number of electrons, produce measurable differences in the diffraction pattern that can be used to determine the initial phases.[2] This application note details the use of Fmoc-5-bromo-DL-tryptophan as a versatile and effective heavy atom derivative for phasing in macromolecular crystallography.

The Rationale for Fmoc-5-bromo-DL-tryptophan

The ideal heavy atom derivative should be a discrete, strong scatterer that can be specifically incorporated into the protein of interest without significantly altering its structure or the crystal lattice (a property known as isomorphism).[7][8] Fmoc-5-bromo-DL-tryptophan offers several advantages in this regard:

• Significant Anomalous Signal: Bromine is a powerful anomalous scatterer, particularly at synchrotron radiation sources where the X-ray wavelength can be tuned to its absorption edge (~0.92 Å).[2][9] This allows for the use of powerful phasing techniques such as Single-wavelength Anomalous Dispersion (SAD) and Multi-wavelength Anomalous Dispersion (MAD).[10][11][12]

• Site-Specific Incorporation: As a tryptophan analog, 5-bromo-tryptophan can be biosynthetically incorporated into proteins, replacing native tryptophan residues.[13][14][15] This provides a route for creating specifically labeled proteins, which can be particularly advantageous for phasing. The 5-position of the indole ring is often solvent-exposed, minimizing structural perturbations upon substitution.[16]

• Versatility of a Racemic Mixture: The use of a DL-racemic mixture can be beneficial in soaking experiments. The presence of both enantiomers may increase the chances of finding a suitable binding site within the crystal lattice that can accommodate the brominated indole ring without causing significant disruption.

• Fmoc Protection for Co-crystallization: The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group offers opportunities for co-crystallization strategies.[17] The bulky and hydrophobic nature of the Fmoc group can potentially mediate crystal contacts, aiding in the crystallization of proteins that are otherwise difficult to crystallize.

Phasing Strategies with Brominated Tryptophan

The incorporation of bromine allows for the application of several powerful phasing methods:

• Single Isomorphous Replacement with Anomalous Scattering (SIRAS): This method combines the isomorphous differences between the native and derivative datasets with the anomalous signal from the bromine atoms.

• Single-wavelength Anomalous Dispersion (SAD): By collecting data at a single wavelength near the bromine absorption edge, the anomalous differences between Friedel pairs can be used to solve the phase problem.[18][19][20] This method is efficient and minimizes radiation damage.[18]

• Multi-wavelength Anomalous Dispersion (MAD): This technique involves collecting data at multiple wavelengths around the bromine absorption edge to obtain highly accurate phase information.[10][11][12][21][22]

Below is a diagram illustrating the general workflow for experimental phasing using a heavy atom derivative like Fmoc-5-bromo-DL-tryptophan.

Caption: Experimental Phasing Workflow.

Protocols for Derivatization

There are two primary methods for introducing Fmoc-5-bromo-DL-tryptophan into protein crystals: co-crystallization and soaking.

Protocol 1: Co-crystallization

This method is suitable when the native protein is difficult to crystallize or when a specific interaction with the derivative is desired to promote crystallization.

Step-by-Step Methodology:

• Protein Preparation: Purify the target protein to homogeneity.

• Derivative Preparation: Prepare a stock solution of Fmoc-5-bromo-DL-tryptophan in a suitable solvent (e.g., DMSO or a buffered aqueous solution at a slightly basic pH to ensure solubility).

• Complex Formation: Incubate the purified protein with a molar excess of Fmoc-5-bromo-DL-tryptophan. The optimal ratio should be determined empirically.

• Crystallization Screening: Set up crystallization trials using standard vapor diffusion or microbatch techniques, screening a wide range of crystallization conditions.

• Crystal Optimization: Optimize the conditions that yield initial crystals to obtain diffraction-quality crystals.

Protocol 2: Crystal Soaking

This is the more common method when well-diffracting native crystals are already available.[2][8]

Step-by-Step Methodology:

• Stabilizing Solution Preparation: Prepare an "artificial mother liquor" or "stabilizing solution" that maintains the integrity of the native crystals.[23] This solution typically contains a slightly higher concentration of the precipitant used for crystallization.

• Heavy Atom Soaking Solution: Prepare fresh solutions of Fmoc-5-bromo-DL-tryptophan in the stabilizing solution at various concentrations (e.g., 1 mM, 5 mM, 10 mM).[23]

• Crystal Transfer: Carefully transfer a native crystal from its growth drop to a drop of the stabilizing solution.

• Soaking: Transfer the crystal into the heavy atom soaking solution. The soaking time can vary from a few hours to several days and should be optimized.[23]

• Back-Soaking (Optional): To remove non-specifically bound heavy atoms, the crystal can be briefly transferred back to the stabilizing solution before cryo-protection.[24]

• Cryo-protection and Freezing: Transfer the soaked crystal to a cryo-protectant solution and flash-cool it in liquid nitrogen.

Parameter	Co-crystallization	Soaking
Starting Material	Purified, soluble protein	Pre-grown native crystals
Derivative Conc.	Determined by protein-ligand ratio	Typically 1-10 mM
Incubation Time	Varies (minutes to hours)	Varies (hours to days)
Primary Challenge	Finding crystallization conditions	Maintaining isomorphism

Table 1: Comparison of Derivatization Methods.

Data Collection and Phasing Strategy

The choice between SAD and MAD phasing will depend on the stability of the crystal in the X-ray beam and the available synchrotron beamline capabilities.

Caption: Phasing Strategy Decision Tree.

Conclusion

Fmoc-5-bromo-DL-tryptophan represents a valuable addition to the crystallographer's toolkit for tackling the phase problem. Its strong anomalous signal, potential for site-specific incorporation, and versatility in both co-crystallization and soaking experiments make it a promising candidate for obtaining high-quality initial phases for a wide range of protein targets. The protocols and strategies outlined in this application note provide a starting point for researchers to explore the utility of this compound in their structural biology endeavors.

References

• Bagnéris, C., et al. (2015). An overview of heavy-atom derivatization of protein crystals. Acta Crystallographica Section D: Structural Biology, 71(Pt 3), 549–559. Available from: [Link]

• Blundell, T. L., & Johnson, L. N. (1976). Protein Crystallography. Academic Press.

• Dauter, Z., & Dauter, M. (1999). Single-wavelength anomalous diffraction phasing revisited. Acta Crystallographica Section D: Biological Crystallography, 55(Pt 11), 1838-1845. Available from: [Link]

• Green, D. W., Ingram, V. M., & Perutz, M. F. (1954). The structure of haemoglobin—IV. Sign determination by the isomorphous replacement method. Proceedings of the Royal Society of London. Series A. Mathematical and Physical Sciences, 225(1162), 287-307.
• Hendrickson, W. A. (1991).
• Hendrickson, W. A., & Teeter, M. M. (1981). Structure of the hydrophobic protein crambin determined directly from the anomalous scattering of sulphur.
• Karle, J. (1980). Some developments in anomalous dispersion for the structural investigation of macromolecular systems in biology. International Journal of Quantum Chemistry, 18(S7), 357-367.
• McPherson, A. (2009). Introduction to Macromolecular Crystallography. John Wiley & Sons.
• Rould, M. A. (1997). Screening for heavy-atom derivatives and obtaining accurate isomorphous differences. Methods in Enzymology, 276, 461-472.

• Sun, P. D., & Radaev, S. (2002). A rational approach to heavy-atom derivative screening. Acta Crystallographica Section D: Biological Crystallography, 58(Pt 7), 1093-1098. Available from: [Link]

• Taylor, G. L. (2010). Introduction to phasing. Acta Crystallographica Section D: Biological Crystallography, 66(Pt 4), 325-336.
• Terwilliger, T. C. (1994). MAD phasing: treatment of dispersive differences as isomorphous replacement information. Acta Crystallographica Section D: Biological Crystallography, 50(Pt 1), 17-23.

• van der Woerd, M. J., et al. (2001). Efficient biosynthetic incorporation of tryptophan and indole analogs in an integral membrane protein. Protein Science, 10(6), 1183-1191. Available from: [Link]

• Wikipedia. Multi-wavelength anomalous diffraction. Available from: [Link]

• Wikipedia. Single-wavelength anomalous diffraction. Available from: [Link]

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• 4. people.bu.edu [people.bu.edu]
• 5. Phase problem - Wikipedia [en.wikipedia.org]
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• 10. Multi-wavelength anomalous diffraction - Wikipedia [en.wikipedia.org]
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A Step-by-Step Guide to the Solution-Phase Fmoc Deprotection of 5-bromo-DL-tryptophan

For: Researchers, scientists, and drug development professionals

Abstract

The 9-fluorenylmethoxycarbonyl (Fmoc) group is a cornerstone of modern peptide synthesis and a frequently employed protecting group for amines in organic chemistry. Its removal, or deprotection, is a critical step that requires careful execution to ensure high yield and purity of the target molecule. This guide provides a detailed, step-by-step protocol for the solution-phase Fmoc deprotection of 5-bromo-DL-tryptophan, a non-canonical amino acid of interest in drug discovery and chemical biology. We will delve into the underlying chemical principles, offer practical guidance on the experimental procedure, and discuss methods for purification and analysis of the final product.

Introduction: The Significance of Fmoc Deprotection

The Fmoc protecting group is favored for its base-lability, allowing for mild deprotection conditions that are orthogonal to many acid-labile side-chain protecting groups used in peptide synthesis.[1] The deprotection process is typically carried out using a secondary amine, most commonly piperidine, in an organic solvent like N,N-dimethylformamide (DMF).[2]

The mechanism of Fmoc deprotection proceeds via a base-catalyzed β-elimination (E1cB) pathway. A base, such as piperidine, abstracts the acidic proton on the C9 position of the fluorene ring. This generates a stabilized carbanion, which then undergoes elimination to release the free amine, carbon dioxide, and dibenzofulvene (DBF). The excess piperidine in the reaction mixture traps the electrophilic DBF, forming a stable adduct and driving the reaction to completion.[1]

For specialized amino acids like 5-bromo-DL-tryptophan, which finds applications in the development of peptide-based therapeutics for conditions such as neurological disorders and cancer, a well-defined and reproducible deprotection protocol is paramount.[3] This guide will provide the necessary detail to confidently perform this reaction in a solution-phase setting.

The Chemical Landscape: Reagents and Rationale

A successful Fmoc deprotection hinges on the appropriate choice of reagents and a clear understanding of their roles.

Reagent/Material	Purpose & Rationale	Typical Concentration/Amount
Fmoc-5-bromo-DL-tryptophan	The starting material to be deprotected.	1 equivalent
Piperidine	The base that catalyzes the removal of the Fmoc group. A secondary amine is crucial for trapping the dibenzofulvene byproduct.[2]	20% (v/v) in DMF
N,N-Dimethylformamide (DMF)	A polar aprotic solvent that effectively dissolves the amino acid derivative and the piperidine. It also facilitates the deprotection reaction.[2]	Sufficient to dissolve the starting material
Diethyl ether (cold)	Used for the precipitation of the product and for washing to remove organic-soluble impurities.	Varies depending on the reaction scale
Deionized water	Used for dissolving the crude product for further purification.	Varies
Hydrochloric acid (HCl), 1M	For pH adjustment during purification.	As needed
Sodium hydroxide (NaOH), 1M	For pH adjustment during purification.	As needed

Experimental Protocol: A Detailed Walkthrough

This protocol is designed for the solution-phase deprotection of Fmoc-5-bromo-DL-tryptophan.

Reaction Setup

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Fmoc-5-bromo-DL-tryptophan (1 equivalent) in a minimal amount of DMF.

• Once the starting material is fully dissolved, add a 20% (v/v) solution of piperidine in DMF. A significant excess of piperidine is used to ensure the reaction goes to completion and to effectively scavenge the dibenzofulvene byproduct.

• Stir the reaction mixture at room temperature.

Monitoring the Reaction

The progress of the deprotection can be monitored by Thin Layer Chromatography (TLC).

• Mobile Phase: A mixture of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v) is often a good starting point.

• Stationary Phase: Silica gel plates (e.g., Silica Gel 60 F254).

• Visualization: UV light (254 nm) will show the Fmoc-containing starting material and the dibenzofulvene-piperidine adduct. The product, lacking the Fmoc group, will have a different Rf value and may require staining (e.g., with ninhydrin) to visualize if it is not UV-active.

The reaction is typically complete within 30 minutes to 2 hours.

Caption: Workflow for the Fmoc deprotection of 5-bromo-DL-tryptophan.

Work-up and Purification: Isolating the Zwitterionic Product

The purification of the polar, zwitterionic 5-bromo-DL-tryptophan from the reaction mixture requires a multi-step approach to remove piperidine, the dibenzofulvene-piperidine adduct, and any residual DMF.

• Solvent Evaporation: Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the majority of the DMF and piperidine.

• Precipitation and Washing:

  • To the concentrated residue, add cold diethyl ether and triturate (grind the solid in the solvent) to precipitate the crude product.

  • Isolate the solid by vacuum filtration and wash it thoroughly with several portions of cold diethyl ether to remove the dibenzofulvene-piperidine adduct and other organic-soluble impurities.

• Aqueous Dissolution and pH Adjustment:

  • Dissolve the crude solid in deionized water. The product should be soluble in water due to its zwitterionic nature.

  • Adjust the pH of the aqueous solution to the isoelectric point (pI) of 5-bromo-DL-tryptophan. The pI of tryptophan is approximately 5.89; the 5-bromo substituent will have a minor effect on this value. At the pI, the amino acid has a net neutral charge and its aqueous solubility is at a minimum.

  • Slowly add 1M HCl or 1M NaOH dropwise while monitoring the pH and observing for precipitation.

• Isolation of Pure Product:

  • Once precipitation is maximized at the pI, cool the mixture in an ice bath to further decrease solubility.

  • Collect the purified 5-bromo-DL-tryptophan by vacuum filtration.

  • Wash the solid with a small amount of cold deionized water, followed by a cold organic solvent like ethanol or acetone to aid in drying.

  • Dry the final product under vacuum.

For challenging purifications, ion-exchange chromatography can be a powerful alternative.

Caption: Purification workflow for isolating 5-bromo-DL-tryptophan.

Potential Challenges and Expert Recommendations

• Incomplete Deprotection: If TLC analysis indicates incomplete reaction, extend the reaction time or add a fresh portion of the piperidine solution.

• Side Reactions: The indole ring of tryptophan can be susceptible to modification. While the 5-bromo substituent is relatively stable under basic deprotection conditions, it is good practice to work under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.[4]

• Purification Difficulties: If precipitation at the isoelectric point is not efficient, consider alternative purification methods such as reversed-phase flash chromatography or preparative HPLC.

• Expected Yield: Solution-phase Fmoc deprotection of single amino acids is generally a high-yielding reaction, with expected yields often exceeding 90% after purification.

Characterization of the Final Product

To confirm the identity and purity of the deprotected 5-bromo-DL-tryptophan, the following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule and the absence of the Fmoc group.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

The solution-phase Fmoc deprotection of 5-bromo-DL-tryptophan is a straightforward yet critical transformation in the synthesis of modified peptides and other biologically active molecules. By following the detailed protocol and understanding the chemical principles outlined in this guide, researchers can confidently and efficiently obtain the desired deprotected amino acid in high yield and purity. Careful monitoring of the reaction and a well-executed purification strategy are key to success.

References

• How can ı remove Fmoc from solution phase peptide? - ResearchGate. (2016, March 25). Retrieved from [Link]

• Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries - Deliver Therapeutics. (2020, October 19). Retrieved from [Link]

• WO2019217116A1 - Method for solution-phase peptide synthesis - Google Patents. (n.d.).

• Amino Acid Sidechain Deprotection - Aapptec Peptides. (n.d.). Retrieved from [Link]

• Methods for Removing the Fmoc Group | SpringerLink. (n.d.). Retrieved from [Link]

• What is the best method to deprotect Fmoc in solution phase? - ResearchGate. (2017, April 10). Retrieved from [Link]

• Green Chemistry - In situ Fmoc removal. (n.d.). Retrieved from [Link]

• How to desalt zwitterions? - ResearchGate. (2020, February 20). Retrieved from [Link]

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• 2. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Application Note: Strategies for the Efficient Incorporation of Fmoc-5-bromo-DL-tryptophan in Solid-Phase Peptide Synthesis

Introduction: The Significance of Bromotryptophan in Peptide Science

The incorporation of non-proteinogenic amino acids is a cornerstone of modern peptide chemistry, enabling the development of therapeutic peptides and biochemical tools with enhanced properties. Among these, halogenated tryptophan derivatives, such as 5-bromotryptophan, are of particular interest. Found in a variety of marine natural products, these residues play crucial roles in the biological activity of complex peptides, including antimicrobial, cytotoxic, and receptor-binding activities.[1][2] The bromine atom can introduce unique steric and electronic properties, potentially enhancing peptide stability against proteolytic degradation and modulating drug-target interactions.[2][3]

However, the successful incorporation of Fmoc-5-bromo-DL-tryptophan into a growing peptide chain via Solid-Phase Peptide Synthesis (SPPS) is not without its challenges. The bulky nature of the brominated indole side chain presents significant steric hindrance, while the electron-rich indole nucleus remains susceptible to modification during synthesis and cleavage.[4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal coupling reagents and protocols to overcome these challenges, ensuring high-yield and high-purity synthesis of 5-bromotryptophan-containing peptides.

Core Challenges in Coupling Fmoc-5-bromo-DL-tryptophan

A thorough understanding of the potential pitfalls is critical for developing a robust synthesis strategy.

• Steric Hindrance: The primary obstacle is the steric bulk imparted by the bromine atom at the 5-position of the indole ring, compounded by the large Nα-Fmoc protecting group. This combination can significantly slow down the kinetics of the coupling reaction, leading to incomplete acylation of the resin-bound amine.[4] This issue is analogous to challenges seen with other sterically demanding amino acids, often resulting in deletion sequences and decreased overall yield.[6][7]

• Indole Ring Alkylation: The tryptophan indole ring is highly nucleophilic and susceptible to alkylation by carbocations generated during the final acidolytic cleavage step (e.g., from resin linkers or side-chain protecting groups).[5][8][9] While protecting the indole nitrogen with a Boc group is a common strategy for standard tryptophan, this option may not be available for the 5-bromo derivative. Therefore, the use of efficient scavenger cocktails during cleavage is mandatory.[5][8]

• Racemization: During the carboxyl group activation step, there is an inherent risk of epimerization at the α-carbon. This is particularly concerning when using highly reactive reagents or extended coupling times needed to overcome steric hindrance.[10][11] The choice of coupling reagent and the addition of racemization-suppressing additives are paramount to maintaining the stereochemical integrity of the peptide.[12]

Comparative Analysis of Coupling Reagents

The selection of the coupling reagent is the single most important factor in achieving efficient incorporation of Fmoc-5-bromo-DL-tryptophan. The ideal reagent must be highly reactive to overcome steric hindrance while minimizing the risk of racemization.

Aminium/Uronium Salts

These reagents, such as HATU, HBTU, and HCTU, are renowned for their high efficiency and rapid reaction times.[12] They function by reacting with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which rapidly converts to an active ester.

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): For sterically hindered couplings, HATU is consistently demonstrated to be superior to HBTU.[6][7] Its superiority stems from the formation of a more reactive OAt-ester intermediate, which more readily acylates sterically encumbered amines.[6][7][10] This enhanced reactivity translates to higher coupling efficiencies, faster reactions, and a reduced risk of racemization.[6]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): While an effective and widely used reagent, HBTU often requires longer reaction times or double coupling to achieve the same efficiency as HATU for difficult sequences.[6]

• Side Reactions: A key consideration with aminium salts is the potential for guanidinylation of the N-terminal amine if the reagent is used in significant excess relative to the carboxylic acid, which would terminate chain elongation.[10][12][13]

Carbodiimides with Additives

This classic approach remains a cost-effective and robust option for many applications.

• DIC/Oxyma (N,N'-Diisopropylcarbodiimide / Ethyl Cyano(hydroxyimino)acetate): The combination of DIC with an additive is a powerful system.[12][14] The additive is crucial for suppressing racemization by rapidly converting the highly reactive O-acylisourea intermediate into a more stable active ester.[11][14][15] OxymaPure® has emerged as a modern, non-explosive, and highly effective alternative to HOBt, often providing superior performance.[11][15] A major advantage of DIC is that its byproduct, diisopropylurea (DIU), is soluble in common washing solvents like DMF and DCM, simplifying purification.[11][14]

Phosphonium Salts

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): Phosphonium salts like PyBOP are also highly efficient and offer a key advantage over aminium salts: they do not cause the guanidinylation side reaction.[12][13] This makes them a safer choice when an excess of coupling reagent might be required.

Modern Alternatives

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): As a next-generation uronium salt based on Oxyma, COMU is exceptionally reactive and efficient.[11][13] It is reported to exist solely in the more reactive uronium form and requires only one equivalent of base, offering a streamlined and powerful activation method.[13]

Data Presentation: Coupling Reagent Comparison

Reagent Class	Example(s)	Relative Efficiency (Hindered)	Speed	Racemization Risk	Cost	Key Considerations
Aminium Salt	HATU	Very High	Fast	Low	High	Superior for hindered residues; risk of guanidinylation if used in excess.[6][10][12]
Aminium Salt	HBTU	High	Moderate	Low-Moderate	Moderate	Less effective than HATU for difficult couplings.[6][13]
Carbodiimide	DIC/Oxyma	High	Moderate-Fast	Very Low	Low	Cost-effective; soluble byproduct; Oxyma is a safe and effective additive.[11][14][15]
Phosphonium Salt	PyBOP	High	Fast	Low	High	No guanidinylation side reaction.[12]
Modern Uronium	COMU	Very High	Very Fast	Very Low	Very High	Highly reactive Oxyma-based reagent; safer than benzotriazole-based reagents.[11][13]

Visualizations: Mechanisms and Workflows

Amide Bond Formation Mechanism

Caption: Generalized mechanism of amide bond formation using an onium salt reagent like HATU.

SPPS Experimental Workflow

Sources

• 1. The five bromotryptophans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Trend Article | Bentham Science [benthamscience.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. bachem.com [bachem.com]
• 12. benchchem.com [benchchem.com]
• 13. peptide.com [peptide.com]
• 14. benchchem.com [benchchem.com]
• 15. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Synthesis of Cyclic Peptides Containing 5-Bromo-DL-Tryptophan

Introduction: The Significance of Modified Cyclic Peptides in Drug Discovery

Cyclic peptides have emerged as a promising class of therapeutic agents, bridging the gap between small molecules and large biologics.[1] Their constrained conformation often leads to increased metabolic stability, enhanced receptor affinity, and improved cell permeability compared to their linear counterparts.[1][2] The incorporation of non-natural amino acids, such as halogenated tryptophan derivatives, further expands the chemical space and can introduce unique pharmacological properties.[3] 5-bromotryptophan, in particular, is a precursor for various marine natural products with interesting biological activities and can serve as a handle for further chemical modification.[3]

This application note provides a comprehensive guide for the synthesis of cyclic peptides containing 5-bromo-DL-tryptophan. We will delve into the intricacies of solid-phase peptide synthesis (SPPS) with this modified amino acid, address the challenges associated with using a racemic mixture, and provide detailed protocols for both on-resin and solution-phase cyclization. This guide is intended for researchers, scientists, and drug development professionals seeking to explore this unique class of molecules.

Core Principles and Strategic Considerations

The synthesis of cyclic peptides containing 5-bromo-DL-tryptophan involves a multi-step process that requires careful planning and execution. The overall workflow is depicted below.

Figure 1: General workflow for the synthesis of cyclic peptides containing 5-bromo-DL-tryptophan.

The Challenge of 5-Bromo-DL-Tryptophan Incorporation

The use of Fmoc-5-bromo-DL-tryptophan introduces two primary considerations:

• Racemization: The use of a DL-racemic mixture will result in the synthesis of two diastereomeric peptides for each desired sequence. These diastereomers will likely have different biological activities and must be separated during purification. It is crucial to employ coupling conditions that minimize further racemization at the alpha-carbon.[4]

• Modified Reactivity: The electron-withdrawing nature of the bromine atom on the indole ring can subtly influence the reactivity of the tryptophan side chain. However, for standard Fmoc-SPPS, this modification is generally well-tolerated.[5]

Detailed Protocols

Part 1: Solid-Phase Peptide Synthesis (SPPS) of the Linear Peptide

This protocol outlines the synthesis of the linear peptide precursor on a solid support using Fmoc chemistry.

Materials and Reagents:

Reagent/Material	Suggested Supplier	Grade
Fmoc-Rink Amide MBHA resin	Various	100-200 mesh, ~0.5 mmol/g
Fmoc-protected L-amino acids	Various	Synthesis grade
Fmoc-5-bromo-DL-tryptophan	AnaSpec, Chem-Impex	Synthesis grade
N,N'-Diisopropylcarbodiimide (DIC)	Various	Synthesis grade
Oxyma Pure	Various	Synthesis grade
Piperidine	Various	Synthesis grade
N,N-Dimethylformamide (DMF)	Various	Peptide synthesis grade
Dichloromethane (DCM)	Various	ACS grade
Trifluoroacetic acid (TFA)	Various	Reagent grade
Triisopropylsilane (TIS)	Various	Reagent grade
1,2-Ethanedithiol (EDT)	Various	Reagent grade

Protocol:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for at least 1 hour in a peptide synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes.

  • Drain the solution.

  • Repeat the 20% piperidine in DMF treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (4 equivalents relative to resin loading) and Oxyma Pure (4 equivalents) in a minimal amount of DMF.

  • Add DIC (4 equivalents) to the amino acid solution and pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • For Fmoc-5-bromo-DL-tryptophan coupling: Follow the same procedure. The use of DIC/Oxyma is recommended to minimize racemization.[4]

  • Monitor the coupling reaction using a ninhydrin (Kaiser) test. If the test is positive (blue beads), repeat the coupling step.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Repeat Deprotection and Coupling: Repeat steps 2 and 3 for each amino acid in the desired sequence.

• Final Fmoc Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection as described in step 2.

Part 2: On-Resin Head-to-Tail Cyclization

On-resin cyclization is often preferred as it can minimize intermolecular side reactions that lead to dimerization and oligomerization.[6][7]

Figure 2: Workflow for on-resin head-to-tail cyclization.

Prerequisites: The peptide must be synthesized on a resin with a linker that allows for selective cleavage of the C-terminal protecting group while the peptide remains attached to the resin (e.g., a resin with a trityl or other acid-labile linker for side-chain attachment of the C-terminal amino acid). For simplicity, this protocol assumes a standard head-to-tail cyclization strategy where the linear peptide is first cleaved from the resin. A more advanced on-resin cyclization would require a specialized resin and orthogonal protection scheme. The following is a more common approach involving solution-phase cyclization after cleavage.

Part 3: Cleavage from Resin and Solution-Phase Cyclization

Solution-phase cyclization is a widely used method, particularly when on-resin strategies are not feasible.[8] High dilution is critical to favor intramolecular cyclization over intermolecular reactions.[2]

Protocol:

• Cleavage and Deprotection:

  • Wash the fully assembled linear peptide on the resin with DCM and dry under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/H₂O/EDT (92.5:2.5:2.5:2.5 v/v/v/v). The EDT is included to protect the tryptophan indole ring.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude linear peptide under vacuum.

• Solution-Phase Cyclization:

  • Dissolve the crude linear peptide in a large volume of DMF to achieve a high dilution (e.g., 0.1-1 mM).

  • Add a coupling agent such as HATU (1.5 equivalents) or PyBOP (1.5 equivalents) and a base such as diisopropylethylamine (DIPEA) (3 equivalents).

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by LC-MS to confirm the consumption of the linear peptide and the formation of the cyclic product.

  • Quench the reaction by adding a small amount of water.

  • Remove the DMF under reduced pressure.

Part 4: Purification and Characterization

Protocol:

• Crude Purification:

  • Dissolve the crude cyclic peptide in a minimal amount of a suitable solvent (e.g., DMF, DMSO, or acetonitrile/water).

  • Purify the crude product by preparative reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

• Diastereomer Separation:

  • The initial purification will likely yield a mixture of the two diastereomers (containing either 5-bromo-D-tryptophan or 5-bromo-L-tryptophan).

  • Further purification using a shallower gradient on a high-resolution semi-preparative or analytical RP-HPLC column is required to separate the diastereomers. The two diastereomers should have slightly different retention times.

• Characterization:

  • Confirm the identity of the purified cyclic peptides (both diastereomers) by high-resolution mass spectrometry (HRMS) to verify the molecular weight.

  • Use tandem mass spectrometry (MS/MS) to confirm the amino acid sequence.[8]

  • Nuclear magnetic resonance (NMR) spectroscopy can be used to confirm the structure and potentially elucidate the three-dimensional conformation of each diastereomer.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low Cyclization Yield	- Suboptimal peptide concentration- Inefficient coupling reagent- Steric hindrance	- Ensure high dilution for solution-phase cyclization- Try a different coupling reagent (e.g., DPPA)- Consider a different cyclization point in the peptide sequence
Dimer/Oligomer Formation	- Peptide concentration too high in solution-phase cyclization	- Increase the solvent volume to further dilute the peptide
Incomplete Coupling	- Steric hindrance of amino acids- Peptide aggregation	- Double couple the problematic amino acid- Use a stronger coupling reagent or microwave-assisted synthesis[9]
Poor Diastereomer Separation	- Similar hydrophobicity of diastereomers	- Optimize the HPLC gradient and column chemistry- Consider chiral chromatography if separation is particularly difficult

Conclusion

The synthesis of cyclic peptides containing 5-bromo-DL-tryptophan presents a unique set of challenges and opportunities. By carefully selecting synthetic strategies, optimizing reaction conditions, and employing rigorous purification techniques, researchers can successfully access these novel molecules. The protocols and guidelines presented in this application note provide a solid foundation for the synthesis and exploration of this exciting class of modified cyclic peptides for various applications in drug discovery and chemical biology.

References

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan - 1 g. Retrieved from [Link]

• Biotage. (n.d.). Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers. Retrieved from [Link]

• Gagnon, J. K., et al. (2022). Head-to-tail cyclization of side chain-protected linear peptides to recapitulate genetically-encoded cyclized peptides. Peptide Science, 114(3), e24254. [Link]

• CEM Corporation. (n.d.). Automated Synthesis of Head-to-Tail Cyclic Peptides via Microwave-Enhanced SPPS. Retrieved from [Link]

• Timmerman, P., et al. (2022). Cyclative Release Strategy to Obtain Pure Cyclic Peptides Directly from the Solid Phase. Journal of the American Chemical Society, 144(4), 1534-1540. [Link]

• Bode, J. W. (2016). Spontaneous head-to-tail cyclization of unprotected linear peptides with the KAHA ligation. Chemical Science, 7(3), 1982-1987. [Link]

• Pires, D. A., et al. (2012). On-resin peptide macrocyclization using thiol-ene click chemistry. Organic & Biomolecular Chemistry, 10(44), 8759-8762. [Link]

• ResearchGate. (n.d.). On-resin click cyclization. On-resin click cyclization of peptide-peptoid hybrids employing MW conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2019). On-resin synthesis of cyclic peptides via tandem N-to-S acyl migration and intramolecular thiol additive-free native chemical ligation. Retrieved from [Link]

• Del Secco, F., et al. (2022). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. Green Chemistry, 24(2), 543-563. [Link]

• Methods in Molecular Biology. (2022). On-Resin Peptide Cyclization Using the 3-Amino-4-(Methylamino)Benzoic Acid MeDbz Linker. Retrieved from [Link]

• National Institutes of Health. (2018). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. Retrieved from [Link]

• ResearchGate. (n.d.). Amino acid structure and “Difficult sequences” In solid phase peptide synthesis. Retrieved from [Link]

• National Institutes of Health. (2016). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Retrieved from [Link]

• Royal Society of Chemistry. (1981). Solid-phase synthesis of tryptophan-containing peptides. Retrieved from [Link]

• PubMed. (2006). The five bromotryptophans. Retrieved from [Link]

• Royal Society of Chemistry. (2021). The tryptophan connection: cyclic peptide natural products linked via the tryptophan side chain. Retrieved from [Link]

• National Institutes of Health. (2011). Advances in Fmoc solid-phase peptide synthesis. Retrieved from [Link]

• National Institutes of Health. (2023). Seeing the Invisibles: Detection of Peptide Enantiomers, Diastereomers, and Isobaric Ring Formation in Lanthipeptides Using Nanopores. Retrieved from [Link]

• LCGC International. (2023). Impurity Analysis of Synthetic Cyclic Peptides. Retrieved from [Link]

Sources

• 1. On-Resin Peptide Cyclization Using the 3-Amino-4-(Methylamino)Benzoic Acid MeDbz Linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Peptide Cyclisation Methods | AltaBioscience [altabioscience.com]
• 3. The five bromotryptophans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On-resin synthesis of cyclic peptides via tandem N-to-S acyl migration and intramolecular thiol additive-free native chemical ligation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Head-to-tail cyclization of side chain-protected linear peptides to recapitulate genetically-encoded cyclized peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Automated Synthesis of Head-to-Tail Cyclic Peptides via Microwave-Enhanced SPPS [cem.com]

Application Note: Unveiling Protein-Protein Interactions with Fmoc-5-bromo-DL-tryptophan

Introduction: The Imperative of Mapping the Interactome

The intricate dance of life is choreographed by a vast and dynamic network of protein-protein interactions (PPIs). These interactions govern nearly every cellular process, from signal transduction and metabolic regulation to cellular architecture and immune responses. Consequently, the ability to accurately map and characterize PPIs is paramount for fundamental biological research and is a cornerstone of modern drug discovery.[1] Dysregulation of these interactions is often at the heart of disease, making them critical targets for therapeutic intervention.

Traditional methods for studying PPIs, while powerful, often have limitations. For instance, techniques like yeast two-hybrid or co-immunoprecipitation can be prone to false positives and may not capture transient or weak interactions. Biophysical methods, while providing high-resolution structural information, can be technically demanding and not always suitable for high-throughput screening.

The incorporation of unnatural amino acids (UAAs) into proteins offers a powerful and versatile toolkit to overcome these challenges.[2][3][4] By introducing unique chemical functionalities at specific sites within a protein, researchers can probe molecular interactions with unprecedented precision. This application note details the utility of Fmoc-5-bromo-DL-tryptophan , a halogenated analog of the natural amino acid tryptophan, as a versatile probe for elucidating protein-protein interactions.

Fmoc-5-bromo-DL-tryptophan: A Multi-faceted Tool for PPI Analysis

Fmoc-5-bromo-DL-tryptophan is a building block for solid-phase peptide synthesis (SPPS) that allows for the site-specific incorporation of 5-bromotryptophan into a peptide or protein sequence.[5][6][7] The introduction of the bromine atom onto the indole ring of tryptophan confers several advantageous properties that can be exploited to study PPIs.

Tryptophan itself is frequently found at protein-protein interfaces and plays a crucial role in stabilizing these interactions through various noncovalent forces.[8][9] The addition of a bulky and electronegative bromine atom can subtly modulate these interactions, but more importantly, it provides a unique chemical handle for a variety of biophysical and biochemical assays.

Key Properties and Applications:

Property	Application in PPI Studies	Principle
Heavy Atom	X-ray Crystallography	The bromine atom can aid in solving the phase problem in X-ray crystallography, facilitating the determination of high-resolution structures of protein complexes.
Altered Photophysics	Photo-crosslinking	Upon UV irradiation, the carbon-bromine bond can undergo homolytic cleavage, generating a reactive radical species that can form a covalent bond with interacting partners in close proximity.[10][11]
Fluorescence Quencher	Fluorescence Quenching Assays	The heavy bromine atom can quench the fluorescence of nearby fluorophores, providing a sensitive method to monitor binding events and conformational changes.[12][13][14][15]
Unique NMR Signature	NMR Spectroscopy	The presence of bromine can induce detectable chemical shift perturbations in the NMR spectra of interacting proteins, allowing for the mapping of binding interfaces.[1][16][17]

Experimental Workflows: From Synthesis to Interaction Analysis

The successful application of Fmoc-5-bromo-DL-tryptophan hinges on its efficient incorporation into the protein of interest and the subsequent application of appropriate analytical techniques.

Sources

• 1. Use of selective Trp side chain labeling to characterize protein-protein and protein-ligand interactions by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
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• 5. luxembourg-bio.com [luxembourg-bio.com]
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• 9. researchgate.net [researchgate.net]
• 10. "Investigating the role of tryptophan in the native photo-crosslinking " by Michael Jay Telehany [orb.binghamton.edu]
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• 12. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. Insights into the Mechanism of Tryptophan Fluorescence Quenching due to Synthetic Crowding Agents: A Combined Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. NMR investigation of the dynamics of tryptophan side-chains in hemoglobins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | NMR Methods for Structural Characterization of Protein-Protein Complexes [frontiersin.org]

Application Notes and Protocols: Site-Specific Incorporation of 5-Bromo-DL-Tryptophan into Proteins

Authored by a Senior Application Scientist

Introduction: Expanding the Proteomic Toolbox with 5-Bromo-DL-Tryptophan

The ability to site-specifically incorporate non-canonical amino acids (ncAAs) into proteins represents a powerful expansion of the genetic code, enabling novel avenues for research and therapeutic development.[1][2][3] This technology allows for the introduction of unique chemical functionalities, biophysical probes, and post-translational modifications into proteins at precise locations. Among the diverse array of ncAAs, 5-bromo-DL-tryptophan (5-Br-Trp) has emerged as a particularly valuable tool for scientists and drug development professionals.

5-Bromo-DL-tryptophan is a halogenated analog of the essential amino acid tryptophan. The introduction of the bromine atom at the 5th position of the indole ring imparts unique properties that can be exploited for a variety of applications. These include serving as a heavy atom for X-ray crystallography to aid in phase determination, acting as a fluorescent quencher to study protein dynamics and interactions, and providing a reactive handle for further chemical modifications.[4][5][6]

This comprehensive guide provides a detailed overview of the principles and protocols for the site-specific incorporation of 5-bromo-DL-tryptophan into proteins. We will delve into the underlying molecular biology, provide step-by-step experimental workflows, and discuss the critical considerations for successful implementation.

Core Principles: Orthogonal Translation Systems and Amber Suppression

The site-specific incorporation of 5-Br-Trp is achieved through the use of an orthogonal translation system (OTS).[2][7][8] An OTS is a pair of an aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) that function independently of the host cell's endogenous translational machinery.[7][8] This orthogonality is crucial to prevent the misincorporation of the ncAA at unintended sites and to ensure the fidelity of protein synthesis.

The most common strategy for directing the incorporation of an ncAA to a specific site in a protein is through amber stop codon suppression .[1][8][9] The amber stop codon, UAG, is the least frequently used stop codon in many organisms, including Escherichia coli.[3] In this system, the gene of interest is mutated to introduce a UAG codon at the desired location for 5-Br-Trp incorporation.

The key components of this system are:

• An Engineered Aminoacyl-tRNA Synthetase (aaRS): A mutant aaRS is designed to specifically recognize and charge 5-Br-Trp.[10][11][12] This engineered synthetase must not recognize any of the 20 canonical amino acids.

• A Suppressor tRNA: A tRNA, typically tRNATyr from a different species to ensure orthogonality, is engineered to have an anticodon (CUA) that recognizes the UAG stop codon.[2][7] This suppressor tRNA is not recognized by the host cell's endogenous aaRSs.

When these components are expressed in a host cell along with the target gene containing the amber codon, the engineered aaRS charges the suppressor tRNA with 5-Br-Trp. The charged tRNA then delivers the 5-Br-Trp to the ribosome in response to the UAG codon, resulting in the incorporation of the ncAA at the specified position.

Experimental Workflow Overview

The overall process for the site-specific incorporation of 5-Br-Trp can be broken down into several key stages:

Caption: A high-level overview of the experimental workflow for incorporating 5-Br-Trp.

Detailed Protocols

Part 1: Plasmid Construction and Preparation

1.1. Site-Directed Mutagenesis of the Target Gene:

The first step is to introduce an amber (UAG) stop codon at the desired site of 5-Br-Trp incorporation in your gene of interest. This is typically achieved using standard site-directed mutagenesis kits.

• Rationale: The UAG codon will serve as the unique genetic signal for the incorporation of 5-Br-Trp by the orthogonal translation system.

1.2. Cloning into an Appropriate Expression Vector:

The mutated gene of interest should be cloned into a suitable expression vector. This vector will be co-transformed with the plasmid carrying the orthogonal aaRS and suppressor tRNA genes.

• Considerations:

  • The choice of expression vector will depend on the host organism (e.g., E. coli, mammalian cells).

  • Ensure compatibility of antibiotic resistance markers between the expression vector and the orthogonal system plasmid.

1.3. Orthogonal System Plasmid:

A plasmid containing the genes for the engineered aaRS specific for 5-Br-Trp and the corresponding suppressor tRNA is required. Several such plasmids have been developed and are often available from academic labs or commercial sources.

• Key Feature: The aaRS on this plasmid has been evolved to specifically recognize 5-Br-Trp and not the canonical tryptophan.

Part 2: Protein Expression in E. coli

This protocol is optimized for expression in E. coli, a commonly used host for recombinant protein production.

Materials and Reagents:

Reagent	Recommended Concentration/Specification
5-bromo-DL-tryptophan	1 mM
Isopropyl β-D-1-thiogalactopyranoside (IPTG)	0.1 - 1 mM
Competent E. coli cells (e.g., BL21(DE3))	High efficiency
Luria-Bertani (LB) agar and broth	Standard formulation
Appropriate antibiotics	Dependent on plasmid resistance

Protocol:

• Co-transformation: Transform competent E. coli cells with both the expression plasmid containing your target gene and the plasmid carrying the orthogonal aaRS/tRNA pair.

• Plating and Colony Selection: Plate the transformed cells on LB agar containing the appropriate antibiotics for both plasmids. Incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 5-10 mL of LB broth with the necessary antibiotics. Grow overnight at 37°C with shaking.

• Expression Culture: The next day, inoculate a larger volume of LB broth (e.g., 1 L) with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Add 5-bromo-DL-tryptophan to a final concentration of 1 mM. Immediately after, induce protein expression by adding IPTG to the desired final concentration.

  • Causality: The addition of 5-Br-Trp is essential for it to be available for charging onto the suppressor tRNA. Induction with IPTG initiates the transcription of the target gene.

• Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours to improve protein folding and solubility.

• Cell Harvesting: Harvest the cells by centrifugation. The cell pellet can be stored at -80°C until further processing.

Part 3: Protein Purification

The purification strategy will depend on the specific properties of the target protein and any affinity tags that have been incorporated. Standard protein purification techniques are generally applicable.[13]

General Workflow:

Caption: A typical workflow for the purification of a recombinant protein.

• Note: If an affinity tag is used, it may be desirable to remove it after purification using a specific protease or chemical cleavage method.[14]

Part 4: Verification of 5-Br-Trp Incorporation

It is crucial to verify the successful and site-specific incorporation of 5-Br-Trp. Mass spectrometry is the gold standard for this analysis.[15][16][17]

4.1. Intact Protein Mass Analysis:

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

• Principle: The mass of the intact protein is measured. The incorporation of 5-Br-Trp in place of a canonical amino acid will result in a predictable mass shift.

  • Mass of Tryptophan (C11H12N2O2): ~204.23 g/mol

  • Mass of 5-Bromotryptophan (C11H11BrN2O2): ~283.12 g/mol

  • Expected Mass Shift: ~+78.89 Da

4.2. Peptide Mass Fingerprinting and Tandem MS (MS/MS):

• Technique: After proteolytic digestion (e.g., with trypsin), the resulting peptides are analyzed by MALDI-TOF MS or LC-MS/MS.

• Principle: The peptide containing the amber codon site is identified, and its mass is measured. The mass of this peptide will be increased by the mass difference between 5-Br-Trp and the amino acid it replaced.

• MS/MS Fragmentation: Tandem mass spectrometry of the modified peptide can confirm the precise location of the 5-Br-Trp residue within the peptide sequence.[17]

Applications and Downstream Analyses

The successful incorporation of 5-Br-Trp opens the door to a range of advanced biophysical and structural studies.

1. X-ray Crystallography:

The bromine atom in 5-Br-Trp is electron-rich and can act as a heavy atom for phasing in X-ray crystallography.[5][18][19] This can be particularly useful for solving the structures of novel proteins where molecular replacement is not an option.[20]

2. Fluorescence Quenching:

The indole side chain of tryptophan is intrinsically fluorescent. The presence of the bromine atom in 5-Br-Trp can quench this fluorescence.[4][6][21] This property can be exploited in Förster Resonance Energy Transfer (FRET) studies to measure distances and conformational changes within a protein or between interacting proteins.[21]

3. Probing Protein Structure and Function:

The introduction of 5-Br-Trp can be used to probe the local environment of a specific residue and its role in protein structure and function.[22][23][24] The altered electronic and steric properties of the modified tryptophan can provide insights into protein folding, stability, and ligand binding.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low protein yield	Inefficient amber suppression.	Optimize 5-Br-Trp and inducer concentrations. Try a different expression host or a genomically recoded strain lacking release factor 1 (RF1).[25]
Toxicity of 5-Br-Trp or the expressed protein.	Lower the expression temperature and/or inducer concentration.
No incorporation of 5-Br-Trp	Inactive orthogonal aaRS or suppressor tRNA.	Sequence verify the orthogonal system plasmid.
Degradation of 5-Br-Trp.	Prepare fresh 5-Br-Trp solutions.
High level of truncation at the amber codon	Competition with release factor 1 (RF1).	Use an E. coli strain with a deleted or down-regulated RF1.[25]
Insufficient charged suppressor tRNA.	Ensure adequate expression of the orthogonal aaRS and suppressor tRNA.

Conclusion and Future Outlook

The site-specific incorporation of 5-bromo-DL-tryptophan is a robust and versatile technique that significantly expands the capabilities of protein engineering and analysis. The protocols and principles outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to successfully implement this technology. As the field of genetic code expansion continues to evolve, we can anticipate the development of even more efficient and diverse orthogonal systems, further broadening the scope of applications for ncAAs like 5-Br-Trp in both basic research and the development of novel protein-based therapeutics.

References

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• “Not‐so‐popular” orthogonal pairs in genetic code expansion. PMC - NIH. [Link]

• Aminoacyl-tRNA Synthetases and tRNAs for an Expanded Genetic Code: What Makes them Orthogonal?. MDPI. [Link]

• Engineered orthogonal translation systems from metagenomic libraries expand the genetic code. PubMed. [Link]

• The Role of Orthogonality in Genetic Code Expansion. PMC - NIH. [Link]

• Engineered orthogonal translation systems from metagenomic libraries expand the genetic code. bioRxiv. [Link]

• Site-specific incorporation of tryptophan analogues into recombinant proteins in bacterial cells. PubMed. [Link]

• Site-Specific Incorporation of Unnatural Amino Acids into Escherichia coli Recombinant Protein: Methodology Development and Recent Achievement. MDPI. [Link]

• Noncanonical Amino Acids Incorporation Model Proteins Using an E.coli. YouTube. [Link]

• Emerging Methods for Efficient and Extensive Incorporation of Non-canonical Amino Acids Using Cell-Free Systems. NIH. [Link]

• Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. Frontiers. [Link]

• Site-specific incorporation of an unnatural amino acid into proteins in mammalian cells. NIH. [Link]

• Quenching of tryptophan fluorescence by brominated phospholipid. PubMed - NIH. [Link]

• Insights into the Mechanism of Tryptophan Fluorescence Quenching due to Synthetic Crowding Agents: A Combined Experimental and Computational Study. ACS Publications. [Link]

• Site-specific incorporation of non-natural amino acids into proteins in mammalian cells with an expanded genetic code. PubMed. [Link]

• Engineered Aminoacyl-tRNA Synthetase for Cell-Selective Analysis of Mammalian Protein Synthesis. Addgene. [Link]

• Engineered Aminoacyl-tRNA Synthetase for Cell-Selective Analysis of Mammalian Protein Synthesis. PubMed. [Link]

• Site-Specific Labelling of Multidomain Proteins by Amber Codon Suppression. SciSpace. [Link]

• Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids. PMC - NIH. [Link]

• Towards a rational approach for heavy-atom derivative screening in protein crystallography. PMC - NIH. [Link]

• The reactivity of tryptophan residues in proteins. Stopped-flow kinetics of fluorescence quenching. PubMed. [Link]

• Engineered Aminoacyl-tRNA Synthetase for Cell-Selective Analysis of Mammalian Protein Synthesis. NIH. [Link]

• Enzymatic Bromination of Proteins at C-Terminal Tryptophan. ChemistryViews. [Link]

• Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. NIH. [Link]

• (PDF) Engineered Aminoacyl-tRNA Synthetase for. Amanote Research. [Link]

• Quenching of tryptophan fluorescence in various proteins by a series of small nickel complexes. Dalton Transactions (RSC Publishing). [Link]

• A rational approach to heavy-atom derivative screening. PMC - NIH. [Link]

• Mass Spectrometry-Based Proteomics for the Analysis of Chromatin Structure and Dynamics. MDPI. [Link]

• Protein Structural Analysis via Mass Spectrometry-Based Proteomics. PMC. [Link]

• Mass Spectrometry-based Proteomics: Qualitative Identification to Activity-based Protein Profiling. PMC - NIH. [Link]

• An overview of heavy-atom derivatization of protein crystals. PMC - NIH. [Link]

• Effects on protein structure and function of replacing tryptophan with 5-hydroxytryptophan: single-tryptophan mutants of the N-terminal domain of the bacteriophage lambda repressor. PubMed. [Link]

• Showing metabocard for 5-Bromotryptophan (HMDB0240660). HMDB. [Link]

• Phase Determination by the Heavy Atom Method. University of Vermont. [Link]

• Purification of recombinant proteins by chemical removal of the affinity tag. PubMed. [Link]

• X-ray crystallography. Wikipedia. [Link]

• Mass Spectrometry-Based Proteomics Analysis of Secreted Proteins. VCU Scholars Compass. [Link]

• Applications of tryptophan triplet state spectroscopy to studies of protein dynamics. ProQuest. [Link]

• The relationship between protein structure and function: a comprehensive survey with application to the yeast genome. PubMed. [Link]

• Protein Function. Molecular Biology of the Cell. NCBI Bookshelf - NIH. [Link]

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• 3. mdpi.com [mdpi.com]
• 4. Quenching of tryptophan fluorescence by brominated phospholipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Towards a rational approach for heavy-atom derivative screening in protein crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The reactivity of tryptophan residues in proteins. Stopped-flow kinetics of fluorescence quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. The Role of Orthogonality in Genetic Code Expansion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
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• 11. Engineered Aminoacyl-tRNA Synthetase for Cell-Selective Analysis of Mammalian Protein Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Mass Spectrometry-based Proteomics: Qualitative Identification to Activity-based Protein Profiling - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Fmoc-5-bromo-DL-tryptophan Coupling Efficiency

Welcome to the technical support center for troubleshooting challenges with Fmoc-5-bromo-DL-tryptophan. This guide is designed for researchers, scientists, and drug development professionals encountering low coupling efficiencies with this sterically hindered amino acid derivative. Here, we provide in-depth, experience-driven solutions and detailed protocols to help you optimize your solid-phase peptide synthesis (SPPS) workflows.

Troubleshooting Guide

This section addresses the most common and critical issues encountered during the incorporation of Fmoc-5-bromo-DL-tryptophan. We delve into the root causes of these problems and provide actionable, step-by-step solutions.

Q1: My coupling efficiency for Fmoc-5-bromo-DL-tryptophan is consistently low (<85%). What are the primary reasons, and how can I resolve this?

Low coupling efficiency with this derivative is a frequent challenge, primarily stemming from two key factors: steric hindrance and suboptimal activation.

• Scientific Rationale: The bulky bromine atom at the 5-position of the indole side chain physically obstructs the approach of the activated carboxyl group to the N-terminus of the growing peptide chain.[1] Standard coupling conditions, often sufficient for natural amino acids, may fail to overcome this significant steric barrier, leading to incomplete reactions.

• Immediate Solutions:

  • Switch to a More Potent Coupling Reagent: Standard reagents like HBTU may be insufficient.[1] Upgrade to a more powerful uronium or phosphonium salt-based reagent. HATU is strongly recommended as it forms a highly reactive OAt-ester intermediate, which is more effective at acylating sterically hindered amines.[2][3][4]

  • Extend Reaction Time: Difficult couplings require more time to proceed to completion.[1] Double the standard coupling time from 1-2 hours to 2-4 hours. Monitor the reaction progress using a qualitative test like the Kaiser test.

  • Perform a Double Coupling: If a single, extended coupling is still inefficient, a second coupling with fresh reagents is a reliable strategy.[1][5] After the initial coupling, wash the resin thoroughly with DMF and repeat the coupling step with a freshly prepared solution of activated Fmoc-5-bromo-DL-tryptophan.

Q2: I've switched to HATU and extended the reaction time, but the Kaiser test is still positive. What are my next steps?

While optimizing the core coupling chemistry is the first line of defense, persistent issues suggest that other factors, such as on-resin aggregation or reagent stoichiometry, may be at play.

• Scientific Rationale: As the peptide chain elongates, it can fold into secondary structures and aggregate on the solid support, physically blocking the reactive N-terminus.[5][6] This is particularly common in hydrophobic sequences. Additionally, insufficient equivalents of the amino acid or coupling reagents will naturally lead to an incomplete reaction.

• Advanced Troubleshooting Steps:

  • Increase Reagent Equivalents: For difficult couplings, increase the stoichiometry. Use 3-5 equivalents of Fmoc-5-bromo-DL-tryptophan and the coupling reagent relative to the resin's substitution level.[1]

  • Incorporate Chaotropic Salts: To disrupt secondary structures and improve solvation, add chaotropic salts like LiCl (0.5 M - 1.0 M) to the coupling solution.[6]

  • Consider Elevated Temperatures: For automated synthesis, using a microwave peptide synthesizer can significantly enhance the efficiency of difficult couplings by providing controlled heating, which accelerates reaction kinetics.[7] If using a manual setup, coupling at a moderately elevated temperature (e.g., 35-40°C) can be beneficial, but must be done with caution to avoid side reactions.

The following diagram outlines a logical workflow for troubleshooting these coupling issues.

Troubleshooting workflow for low coupling efficiency.

Frequently Asked Questions (FAQs)

Q3: Can I use a standard carbodiimide like DIC for coupling Fmoc-5-bromo-DL-tryptophan?

While possible, it is not recommended without significant optimization.

• Explanation: Carbodiimides like N,N'-diisopropylcarbodiimide (DIC) form an O-acylisourea intermediate, which is highly reactive but also prone to side reactions, including racemization and rearrangement into an inactive N-acylurea.[8] For a sterically hindered amino acid, the coupling rate is slow, allowing more time for these side reactions to occur. If you must use DIC, it is essential to pair it with a high-performance additive like Oxyma Pure or HOAt, which forms a more stable and reactive ester, mitigating some of these risks.[9]

Q4: Are there any specific side reactions associated with 5-bromo-tryptophan I should be aware of?

Yes. The indole ring of tryptophan is susceptible to oxidation and electrophilic attack, particularly during the final acidic cleavage step.

• Explanation: During TFA-mediated cleavage from the resin, carbocations generated from side-chain protecting groups (like tert-butyl) can alkylate the indole ring.[10][11] While the electron-withdrawing nature of the bromine atom slightly deactivates the ring, this side reaction is still possible. Furthermore, oxidation of the indole ring can occur.[12] To prevent these issues, always use a scavenger cocktail during cleavage. A standard cocktail containing triisopropylsilane (TIS) and water is crucial for scavenging carbocations and minimizing side reactions.

Q5: Is there a difference in coupling the D, L, or DL racemic mixture of 5-bromo-tryptophan?

From a chemical reactivity and steric hindrance perspective, the D and L enantiomers behave identically during the coupling reaction. When using the DL-racemic mixture, you will be incorporating both enantiomers into your peptide sequence at that position, resulting in a diastereomeric mixture of final peptide products. Ensure this is the intended outcome for your research. If a specific stereochemistry is required, you must start with the pure D or L enantiomer.

Data & Protocols

Table 1: Comparison of Coupling Reagent Cocktails for Fmoc-5-bromo-DL-tryptophan

Coupling Cocktail	Reagent Class	Relative Efficiency for Hindered AA	Recommended Equivalents (AA:Reagent:Base)	Key Advantage
HBTU / HOBt / DIEA	Aminium Salt	Moderate	3 : 2.9 : 6	Standard, cost-effective
DIC / Oxyma Pure	Carbodiimide	Good	3 : 3 : 6	Reduced racemization vs. HOBt[9]
HATU / HOAt / DIEA	Aminium Salt	Excellent	3 : 2.9 : 6	Forms highly reactive OAt-ester; fastest kinetics[2][13]
PyAOP / DIEA	Phosphonium Salt	Excellent	3 : 3 : 6	No guanidinylation side reaction possible[13]

Protocol 1: High-Efficiency Double Coupling of Fmoc-5-bromo-DL-tryptophan using HATU

This protocol is designed for a manual SPPS workflow on a 0.1 mmol scale. Adjust volumes accordingly for different scales.

1. Resin Preparation & Deprotection:

• Swell the peptide-resin in N,N-dimethylformamide (DMF) for 30 minutes.

• Drain the DMF. Add 20% piperidine in DMF (e.g., 2 mL) and agitate for 5 minutes.

• Drain, then add fresh 20% piperidine in DMF (2 mL) and agitate for an additional 15 minutes to ensure complete Fmoc removal.[14]

• Wash the resin thoroughly with DMF (6 x 2 mL) to remove all traces of piperidine.

2. First Coupling Reaction:

• Activation Solution: In a separate vial, dissolve Fmoc-5-bromo-DL-tryptophan (3 eq., ~160 mg) and HATU (2.9 eq., ~110 mg) in DMF (1.5 mL). Add N,N-diisopropylethylamine (DIEA) (6 eq., ~105 µL).[5] Allow the solution to pre-activate for 1-2 minutes.

• Coupling: Add the activation solution to the deprotected resin.

• Incubation: Agitate the reaction mixture at room temperature for 2 hours.

• Monitoring: Perform a Kaiser test.[5] If the test is negative (yellow beads), proceed to step 5. If it is positive (blue/purple beads), proceed to step 3.

3. Intermediate Wash:

• Drain the coupling solution from the resin.

• Wash the resin thoroughly with DMF (4 x 2 mL).

4. Second Coupling Reaction:

• Prepare a fresh activation solution as described in step 2.

• Add the fresh solution to the resin and agitate for an additional 2 hours at room temperature.

• Perform a final Kaiser test to confirm completion. If the test remains positive, consider capping unreacted amines with acetic anhydride before proceeding.

5. Final Wash:

• Once the coupling is complete (negative Kaiser test), drain the reaction solution.

• Wash the resin with DMF (6 x 2 mL) to prepare for the next deprotection step.

References

• Junk, L., Ullrich, A., & Kazmaier, U. (n.d.). SYNTHESIS OF MODIFIED TRYPTOPHAN DERIVATIVES. [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457-61. [Link]

• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF. [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. ResearchGate. [Link]

• Strategies for Modification of Tryptophan Residues: Recent Advances and Future Perspectives in Photo‐/ Electrochemical‐Induction, and Metal Catalysis. ResearchGate. [Link]

• Proposed reaction pathway for oxidation reaction of Trp with... ResearchGate. [Link]

• Albericio, F., et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, ACS Publications. [Link]

• Douglas, C. J., et al. (2017). Selective Modification of Tryptophan Residues in Peptides and Proteins Using a Biomimetic Electron Transfer Process. PMC, NIH. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. MDPI. [Link]

• Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes. MDPI. [Link]

• Effect of Bromination on the Quorum Sensing-Inhibiting Properties of Indole-3-Carboxaldehydes in Chromobacterium violaceum AHL System. MDPI. [Link]

• Douglas, C. J., et al. (2017). Selective Modification of Tryptophan Residues in Peptides and Proteins Using a Biomimetic Electron Transfer Process. Journal of the American Chemical Society. [Link]

• Muzaffar, M., et al. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Subiros-Funosas, R., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. [Link]

• Clickable tryptophan modification for late-stage diversification of native peptides. PMC, NIH. [Link]

• Breazzano, S. P., Poudel, Y. B., & Boger, D. L. (2013). A Pd(0)-mediated Indole (Macro)cyclization Reaction. PubMed, NIH. [Link]

• Enzymatic Late‐Stage Halogenation of Peptides. PMC, NIH. [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. [Link]

• Late-stage peptide modification and macrocyclization enabled by tertiary amine catalyzed tryptophan allylation. PMC, NIH. [Link]

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC, NIH. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A side-reaction in the SPPS of Trp-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 14. benchchem.com [benchchem.com]

How to improve the solubility of Fmoc-5-bromo-DL-tryptophan during synthesis

Welcome to the technical support center for Fmoc-5-bromo-DL-tryptophan. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of this unique amino acid derivative during synthesis. Our goal is to equip you with the scientific understanding and practical protocols to ensure successful incorporation of Fmoc-5-bromo-DL-tryptophan into your peptide sequences.

Introduction: Understanding the Solubility Challenge

Fmoc-5-bromo-DL-tryptophan is a valuable building block for introducing a halogenated tryptophan residue into peptides, a modification known to enhance biological activity and metabolic stability. However, its solubility can be a significant hurdle during solid-phase peptide synthesis (SPPS). The poor solubility arises from a combination of factors:

• The Bulky Fmoc Group: The large, hydrophobic fluorenylmethyloxycarbonyl (Fmoc) protecting group is a primary contributor to poor solubility in many common solvents.

• Aromatic Stacking: The indole ring of tryptophan, further modified with a bromine atom, can participate in π-π stacking interactions. This can lead to aggregation and reduced solubility, particularly at higher concentrations.[1]

• Halogenation Effect: The introduction of a bromine atom to the 5-position of the indole ring alters the electronic properties and can influence intermolecular interactions, potentially exacerbating aggregation.

• Racemic Mixture: As a DL-racemic mixture, the packing of molecules in the solid state can differ from that of a single enantiomer, which may affect the dissolution kinetics.

This guide will provide a systematic approach to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my Fmoc-5-bromo-DL-tryptophan not dissolving in DMF?

A1: While N,N-Dimethylformamide (DMF) is a common solvent for peptide synthesis, several factors can lead to poor solubility of Fmoc-5-bromo-DL-tryptophan. The inherent hydrophobicity of the Fmoc group and the potential for π-π stacking of the brominated indole ring are the primary reasons.[1] Additionally, the quality of the DMF is critical; aged or impure DMF containing amines can hinder dissolution. Always use high-purity, peptide-synthesis-grade DMF.

Q2: What are the recommended primary solvents for dissolving Fmoc-5-bromo-DL-tryptophan?

A2: For challenging Fmoc-amino acids, stronger polar aprotic solvents are often more effective than DMF alone. Consider the following:

• N-Methyl-2-pyrrolidone (NMP): NMP generally has a higher solvating power than DMF and is an excellent first alternative.

• Dimethyl Sulfoxide (DMSO): DMSO is a very strong solvent for many Fmoc-amino acids and can be used, often in combination with other solvents.[2]

Q3: Can I use heat or sonication to help dissolve the amino acid?

A3: Yes, both are effective techniques, but they must be used with caution.

• Sonication: An ultrasonic bath is useful for breaking up solid aggregates and can significantly aid dissolution.[1]

• Gentle Heating: Warming the solution to 30-40°C can increase solubility. However, avoid excessive or prolonged heating, as it can risk the degradation of the Fmoc protecting group.

Q4: How does the 5-bromo substitution impact solubility compared to standard Fmoc-Trp-OH?

A4: The bromine atom at the 5-position increases the molecular weight and alters the electron density of the indole ring. This can lead to stronger intermolecular interactions, including halogen bonding and enhanced π-π stacking, which may decrease solubility compared to the non-brominated counterpart.

Q5: Are there "greener" solvent alternatives that are effective?

A5: The field is moving towards more environmentally friendly solvents. Some alternatives to consider include 2-Methyltetrahydrofuran (2-MeTHF) and binary mixtures such as DMSO with ethyl acetate. However, the solubility of Fmoc-5-bromo-DL-tryptophan in these systems would need to be determined empirically.

Troubleshooting Guide: Improving Solubility During Synthesis

This section provides a systematic approach to troubleshooting and resolving solubility issues with Fmoc-5-bromo-DL-tryptophan.

Problem: Fmoc-5-bromo-DL-tryptophan precipitates out of solution before or during coupling.

Step 1: Re-evaluate the Primary Solvent System

If you are encountering precipitation in DMF, consider switching to a stronger solvent.

Solvent	Relative Solvating Power	Comments
DMF	Good	Standard starting solvent.
NMP	Better	Often more effective for hydrophobic and aggregating sequences.
DMSO	Best	A powerful solvent, but can be viscous. Often used as a co-solvent.

Protocol 1: Standard Dissolution in NMP

• Weigh the required amount of Fmoc-5-bromo-DL-tryptophan into a clean, dry vessel.

• Add the calculated volume of high-purity, peptide-grade NMP to achieve the desired concentration.

• Vortex or stir the mixture vigorously for 5-10 minutes at room temperature.

• Visually inspect for complete dissolution before proceeding with activation and coupling.

Step 2: Optimize the Dissolution Technique

If the amino acid is still not fully dissolved, employ physical methods to aid dissolution.

Protocol 2: Dissolution Using Sonication

• Follow steps 1-3 of Protocol 1.

• Place the vessel in a sonicator bath at room temperature.

• Sonicate in short bursts of 2-5 minutes, visually inspecting the solution after each burst.

• Monitor the temperature of the sonicator bath to ensure it does not exceed 40°C.

Protocol 3: Dissolution Using Gentle Warming

• Follow steps 1-3 of Protocol 1.

• Place the vessel on a heating block or in a water bath pre-heated to 30-40°C.

• Continue to stir the solution while gently warming until the compound is fully dissolved.

Step 3: Introduce Co-solvents

For particularly stubborn solubility issues, a mixture of solvents can be highly effective.

Protocol 4: Dissolution using a DMF/DMSO or NMP/DMSO Co-solvent

• To your suspension in DMF or NMP, add DMSO.

• Start by adding 10% of the total final volume as DMSO.

• Vortex or stir the mixture vigorously.

• If necessary, incrementally increase the percentage of DMSO up to 50%.

A "Magic Mixture" has also been reported for very difficult sequences, consisting of DCM/DMF/NMP (1:1:1) with 1% Triton X-100. This should be reserved for the most challenging cases.

Step 4: Address On-Resin Aggregation with Chaotropic Agents

Sometimes, the solubility issue is not with the amino acid in solution but with the growing peptide chain aggregating on the resin, preventing efficient coupling.

Protocol 5: Using Chaotropic Salts

• Before the coupling step, wash the resin with a solution of a chaotropic salt (e.g., 0.4 M LiCl in DMF).

• This wash helps to disrupt secondary structures of the peptide on the resin.

• Proceed with the standard coupling protocol.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fmoc-Trp(Boc)-OH | 143824-78-6 [chemicalbook.com]

Preventing side reactions with Fmoc-5-bromo-DL-tryptophan

Welcome to the technical support center for advanced peptide synthesis. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers utilizing Fmoc-5-bromo-DL-tryptophan in Solid-Phase Peptide Synthesis (SPPS). Our goal is to equip you with the mechanistic understanding and practical protocols required to mitigate common side reactions and ensure the successful synthesis of your target peptide.

Frequently Asked Questions (FAQs)

Question 1: What are the primary side reactions when using Fmoc-5-bromo-DL-tryptophan, and what is their chemical basis?

Answer: The 5-bromo-DL-tryptophan residue, like its unmodified counterpart, contains an electron-rich indole side chain that is highly susceptible to modification during SPPS, particularly under acidic conditions.[1] The two most critical side reactions to anticipate are:

• Electrophilic Alkylation: This is the most prevalent side reaction. During the final cleavage step with trifluoroacetic acid (TFA), carbocations are generated from the acid-labile side-chain protecting groups (e.g., tert-butyl from Boc, OtBu) and the resin linker itself.[2] These highly reactive electrophiles can attack the nucleophilic indole ring of the 5-bromo-tryptophan, leading to unwanted adducts and significant impurities.[3][4] The bromine atom slightly deactivates the ring but does not prevent this reaction.

• Oxidation: The indole ring is prone to oxidation, which can occur through exposure to atmospheric oxygen or reactive oxygen species.[5][6] This can lead to a variety of byproducts, including N-formylkynurenine (NFK) and oxindolylalanine (Oia), complicating purification and compromising peptide integrity.[6][7]

Understanding the chemical basis of these reactions is the first step toward their prevention. The entire strategy revolves around either protecting the indole ring or effectively quenching these reactive electrophilic species as they form.

Question 2: My final peptide analysis shows a major impurity with a mass addition of +56 Da or +106 Da. What is the likely cause?

Answer: These specific mass additions are classic indicators of indole alkylation.

• +56 Da Impurity: This corresponds to the addition of a tert-butyl group (C₄H₈). This is a very common byproduct resulting from the tert-butyl cation, which is liberated from Boc-protected residues (like Lys(Boc), Asp(OtBu)) or the resin itself during TFA cleavage.[3]

• +106 Da Impurity: If you are using a Wang resin, this mass addition strongly suggests alkylation of the tryptophan indole ring by the resin linker.[8][9][10] The benzyl-type linker can be cleaved and subsequently act as an electrophile, attaching to the peptide.

The diagram below illustrates the mechanism of tert-butylation, a common alkylation side reaction.

Caption: Mechanism of tryptophan alkylation by tert-butyl cations.

To prevent this, it is absolutely essential to use an optimized scavenger cocktail during cleavage, as detailed in the next question.

Question 3: How can I effectively prevent alkylation of the 5-bromo-indole ring during final cleavage?

Answer: The key to preventing alkylation is to introduce "scavengers" into your TFA cleavage cocktail.[11] Scavengers are nucleophilic agents that are more reactive towards the carbocations than the tryptophan side chain, effectively trapping them before they can cause damage.

The choice of scavenger cocktail is critical and depends on the other amino acids present in your sequence.

Reagent Name	Composition (v/v)	Primary Use Case & Rationale	Cite
TFA / TIS / H₂O	95% / 2.5% / 2.5%	General Purpose. Triisopropylsilane (TIS) is an excellent carbocation scavenger. Water helps with peptide precipitation and scavenges some species. This is a good starting point for peptides without other sensitive residues like Cys or Met.	[12]
Reagent K	TFA / Thioanisole / Phenol / H₂O / EDT	82.5% / 5% / 5% / 5% / 2.5%	Gold Standard for Complex Peptides. This cocktail is highly effective for peptides containing Trp, Met, Cys, and Tyr. Thioanisole is a "soft" scavenger, EDT prevents disulfide formation and scavenges, and phenol protects tyrosine.
Reagent R	TFA / Thioanisole / Anisole / EDT	90% / 5% / 3% / 2%	Arginine-Rich Peptides. Specifically designed to minimize side reactions from sulfonyl protecting groups (Pmc, Pbf) on arginine residues, which can also modify tryptophan.

Senior Scientist Recommendation: For any peptide containing 5-bromo-tryptophan, do not use TFA alone . Start with the TFA/TIS/H₂O cocktail. If your peptide also contains methionine, cysteine, or multiple arginines, using Reagent K is the most robust strategy to ensure high purity.[13]

Question 4: I'm observing low coupling efficiency or peak tailing during HPLC analysis. Could this be related to the 5-bromo-tryptophan residue?

Answer: Yes, this is a distinct possibility. The bulky nature of the 5-bromo-tryptophan side chain can lead to steric hindrance, which in turn causes two potential problems:

• Incomplete Coupling: The incoming Fmoc-5-bromo-DL-tryptophan may have difficulty accessing the N-terminal amine of the growing peptide chain, resulting in deletion sequences (target peptide missing this residue).[10]

• Aggregation: Hydrophobic sequences are more prone to aggregation, where the peptide chains associate with each other on the resin.[14] The large, hydrophobic 5-bromo-indole can contribute to this, leading to poor solvation and incomplete reactions.

To overcome these issues, you can modify your synthesis protocol:

• Use a Stronger Coupling Reagent: Switch from standard reagents like HBTU/DIC to more potent ones such as HATU or HCTU.

• Extend Coupling Time: Increase the coupling time from the standard 1-2 hours to 3-4 hours.

• Perform a Double Coupling: After the initial coupling reaction, drain the vessel and add a fresh solution of the activated amino acid and coupling reagents for a second round.[10] This is highly effective for difficult couplings.

• Incorporate Chaotropic Salts: Adding chaotropic salts like LiCl to the DMF can help disrupt secondary structures and reduce aggregation.[14]

Question 5: What is the absolute best practice to guarantee the integrity of the 5-bromo-tryptophan side chain?

Answer: While scavengers are highly effective, the most foolproof method to prevent all indole side-chain reactions (alkylation, oxidation, and modification from Arg protecting groups) is to use an amino acid with the indole nitrogen already protected.[14][15]

The standard for this is the tert-butyloxycarbonyl (Boc) group . You would use Fmoc-5-bromo-DL-Trp(Boc)-OH .

This strategy provides orthogonal protection:

• The Fmoc group on the α-amine is base-labile (removed by piperidine in each cycle).[16]

• The Boc group on the indole side chain is acid-labile and is cleanly removed during the final TFA cleavage along with all other side-chain protecting groups.[12][15]

The Boc group deactivates the indole ring towards electrophilic attack during synthesis and cleavage. When the peptide is cleaved with TFA, the Boc group is removed, but by that time, the scavengers in the cocktail can effectively protect the newly deprotected indole.[15] If you are developing a drug candidate or require the highest possible purity, switching to the Boc-protected version is strongly recommended.

Troubleshooting Guides & Protocols

Troubleshooting Workflow: Identifying and Solving Side Reactions

This workflow provides a logical path from observing an impurity to implementing a solution.

Caption: Troubleshooting workflow for 5-bromo-tryptophan side reactions.

Protocol 1: Optimized Cleavage for Peptides Containing 5-Bromo-Tryptophan

This protocol utilizes Reagent K, a robust cocktail for protecting sensitive residues.

Materials:

• Peptide-resin (dried under vacuum for at least 4 hours).

• Reagent K: TFA (82.5%), phenol (5%), water (5%), thioanisole (5%), 1,2-ethanedithiol (EDT) (2.5%). Prepare fresh.

• Cold diethyl ether (Et₂O).

• Dichloromethane (DCM).

• Reaction vessel with a frit.

• Centrifuge tubes.

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) into a suitable reaction vessel.

• Final Fmoc Removal (if necessary): If the N-terminal Fmoc group is still present, treat the resin with 20% piperidine in DMF (2 x 10 min), followed by thorough washing with DMF and DCM. Dry the resin completely.[11]

• Cleavage Reaction: In a fume hood, add the freshly prepared Reagent K to the resin (approx. 2-5 mL per 100 mg of resin). Ensure the resin is fully suspended.[17]

• Incubation: Gently agitate the suspension at room temperature for 2-4 hours. Peptides with multiple arginine residues may require longer cleavage times.[18]

• Peptide Collection: Filter the resin and collect the TFA filtrate into a clean centrifuge tube.

• Resin Wash: Wash the resin twice with a small volume of fresh TFA (~0.5 mL) and combine the filtrates with the collection from step 5.

• Peptide Precipitation: Place the centrifuge tube containing the TFA solution in an ice bath. Add cold diethyl ether (approx. 10 times the volume of the TFA solution) to precipitate the crude peptide. A white solid should form.

• Isolation: Centrifuge the suspension (e.g., 3000 x g for 5 min) to pellet the peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet twice more with cold diethyl ether, centrifuging and decanting each time to remove residual scavengers and organic impurities.

• Drying: After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator to obtain the crude product, which is now ready for purification by HPLC.

Protocol 2: Double Coupling for Sterically Hindered Residues

This protocol is recommended for incorporating Fmoc-5-bromo-DL-tryptophan to prevent deletion sequences.

Materials:

• Peptide-resin with a free N-terminal amine.

• Fmoc-5-bromo-DL-tryptophan (3-5 equivalents relative to resin loading).

• Coupling reagent (e.g., HATU, 2.9-4.9 eq.).

• Base (e.g., DIPEA or 2,4,6-Collidine, 6-10 eq.).

• Synthesis-grade DMF.

Procedure:

• First Coupling - Amino Acid Activation: In a separate vial, dissolve Fmoc-5-bromo-DL-tryptophan and HATU in DMF. Add the base and allow the mixture to pre-activate for 2-5 minutes.[12]

• First Coupling - Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Agitate at room temperature for 1-2 hours.

• Drain: After the reaction time, drain the coupling solution from the reaction vessel. Do not proceed to the washing or capping step.

• Second Coupling - Reagent Preparation: Prepare a fresh batch of activated Fmoc-5-bromo-DL-tryptophan exactly as described in step 1.

• Second Coupling - Reaction: Add the new coupling solution to the same peptide-resin and agitate for an additional 1-2 hours.

• Monitoring: After the second coupling, take a small sample of resin beads and perform a Kaiser (ninhydrin) test to confirm the absence of free primary amines. A negative test (colorless or yellow beads) indicates a complete reaction.[12]

• Washing: Once the coupling is complete, drain the solution and wash the peptide-resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove all excess reagents before proceeding to the next Fmoc deprotection cycle.

By implementing these protocols and understanding the underlying chemistry, you can successfully incorporate Fmoc-5-bromo-DL-tryptophan into your synthetic peptides with high purity and yield.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457–461. Retrieved from [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457-61. Retrieved from [Link]

• Rovero, P., Pegoraro, S., Viganò, S., Bonelli, F., & Triolo, A. (2004). Solid support-dependent alkylation of tryptophan residues in SPPS using a 2-methoxybenzyl alcohol-based linker. Letters in Peptide Science. Retrieved from [Link]

• de la Torre, B. G., & Albericio, F. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science, 26(6), e3251. Retrieved from [Link]

• AAPPTEC. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Fields, C. G., & Fields, G. B. (1993). Minimization of tryptophan alkylation following 9-fluorenylmethoxycarbonyl solid-phase peptide synthesis. Tetrahedron Letters. Retrieved from [Link]

• Walley, K. A., et al. (2023). Chemoselective Late-Stage Functionalization of Peptides via Photocatalytic C2-Alkylation of Tryptophan. Organic Letters. Retrieved from [Link]

• Basso, A., & de Lima, V. R. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20, 53–69. Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Retrieved from [Link]

• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. Journal of Peptide Science. Retrieved from [Link]

• AAPPTEC. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• Fields, G. B. (2001). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Methods in Enzymology. Retrieved from [Link]

• Grøn, H., et al. (2011). Synthesis of Peptides Containing 5-hydroxytryptophan, Oxindolylalanine, N-formylkynurenine and Kynurenine. Journal of Peptide Science. Retrieved from [Link]

• Simat, T. J., & Steinhart, H. (1998). Oxidation of Free Tryptophan and Tryptophan Residues in Peptides and Proteins. Journal of Agricultural and Food Chemistry, 46(2), 490-498. Retrieved from [Link]

• Pearson, D. A., et al. (1994). Resin effects in solid-phase peptide synthesis. Enhanced purity of tryptophan-containing peptides through two-step cleavage of side chain protecting groups and peptide–resin linkage. Journal of the Chemical Society, Chemical Communications. Retrieved from [Link]

• AAPPTEC. (n.d.). Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. Retrieved from [Link]

• Simat, T. J., & Steinhart, H. (1998). Oxidation of Free Tryptophan and Tryptophan Residues in Peptides and Proteins. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Petersen, J., et al. (2018). Oxidative Modification of Tryptophan-Containing Peptides. ACS Combinatorial Science. Retrieved from [Link]

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• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Oxidation of Free Tryptophan and Tryptophan Residues in Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of peptides containing 5-hydroxytryptophan, oxindolylalanine, N-formylkynurenine and kynurenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A side-reaction in the SPPS of Trp-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
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• 13. peptide.com [peptide.com]
• 14. peptide.com [peptide.com]
• 15. peptide.com [peptide.com]
• 16. chempep.com [chempep.com]
• 17. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1 [langene.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cleavage of Peptides with 5-Bromo-DL-Tryptophan

Welcome to our dedicated resource for scientists and researchers navigating the complexities of solid-phase peptide synthesis (SPPS). This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) specifically tailored to the cleavage of peptides containing the non-canonical amino acid, 5-bromo-DL-tryptophan. Our goal is to equip you with the expertise to anticipate challenges, optimize your cleavage conditions, and ensure the integrity of your final peptide product.

The Challenge of 5-Bromo-DL-Tryptophan in Peptide Cleavage

Tryptophan itself is one of the most sensitive amino acids during trifluoroacetic acid (TFA)-mediated cleavage.[1][2] The electron-rich indole side chain is highly susceptible to oxidation and alkylation by cationic species generated from the removal of protecting groups (e.g., t-butyl, trityl) and resin linkers.[1][3][4] The introduction of a bromine atom at the 5-position of the indole ring introduces further complexity. While the bromo group is electron-withdrawing, potentially reducing the nucleophilicity of the indole ring, the residue remains a target for electrophilic attack.

This guide will walk you through the critical considerations for successfully cleaving peptides containing this modified amino acid, focusing on preventing common side reactions and maximizing the yield and purity of your desired product.

Frequently Asked Questions (FAQs)

Q1: Why is cleaving peptides with 5-bromo-DL-tryptophan more challenging than with standard amino acids?

A: The primary challenge lies in the susceptibility of the 5-bromo-indole side chain to modification during the acidic cleavage step.[1][2] During cleavage with strong acids like TFA, protective groups from other amino acids are removed, generating highly reactive carbocations.[4] These carbocations can alkylate the tryptophan indole ring, leading to unwanted side products. The presence of the bromine atom can influence the reactivity of the indole ring, but it does not eliminate the risk of side reactions.

Q2: What are the most common side reactions observed when cleaving peptides containing 5-bromo-DL-tryptophan?

A: Similar to natural tryptophan, you can expect side reactions such as:

• Alkylation: The indole ring can be modified by carbocations generated from protecting groups like t-butyl and from the resin linker itself.[5][6]

• Oxidation: The indole ring is prone to oxidation, which can be exacerbated by exposure to air during the cleavage and work-up process.

• Modification by scavengers: Some scavengers, particularly thiols, can potentially react with the indole ring under certain conditions.

Q3: What is a "scavenger" and why is it crucial for this process?

A: A scavenger is a nucleophilic reagent added to the TFA cleavage cocktail.[1] Its purpose is to "trap" or quench the reactive carbocations generated during deprotection.[7][8] By reacting with these electrophilic species, scavengers prevent them from modifying sensitive residues like 5-bromo-DL-tryptophan, thus minimizing side product formation and improving the purity of the crude peptide.[1][4]

Q4: Can I use a standard cleavage cocktail for a peptide with 5-bromo-DL-tryptophan?

A: While a standard "universal" cocktail might work, it is highly recommended to use one optimized for tryptophan-containing peptides. The presence of the bromo-tryptophan necessitates a robust scavenger system to protect the modified indole ring. A cocktail lacking the appropriate scavengers can lead to significant degradation of your peptide.

Troubleshooting Guide

This section addresses common issues encountered during the cleavage of peptides containing 5-bromo-DL-tryptophan.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Yellow or Brown Discoloration of the Cleavage Solution/Peptide	Oxidation of the 5-bromo-indole ring.	- Degas all solutions and perform the cleavage under an inert atmosphere (Nitrogen or Argon).- Add an antioxidant scavenger like 1,2-ethanedithiol (EDT) to your cleavage cocktail.[9]
Mass Spectrometry Shows Masses Higher than the Expected Peptide	Alkylation of the 5-bromo-tryptophan residue by protecting groups (e.g., +56 Da for t-butyl).	- Ensure a sufficient concentration and variety of scavengers in your cleavage cocktail. Triisopropylsilane (TIS) is particularly effective against t-butyl cations.[7]- Increase the scavenger-to-peptide ratio.
Incomplete Cleavage from the Resin	Insufficient cleavage time or TFA concentration.	- Extend the cleavage reaction time (e.g., from 2 hours to 3-4 hours).- Ensure your TFA concentration is at least 90-95%.
Presence of a Side Product from Arginine Protecting Groups	Modification of the 5-bromo-tryptophan by reactive species from the cleavage of Arg(Pmc/Pbf) protecting groups.[3][10]	- Use a cleavage cocktail with a high scavenger concentration, such as Reagent K.[11][12]- Consider using an arginine derivative with a more acid-labile protecting group if this is a recurring issue.

Recommended Cleavage Cocktails

The choice of cleavage cocktail is critical for success. Below is a table summarizing recommended cocktails for peptides containing 5-bromo-DL-tryptophan.

Cocktail Name	Composition (v/v)	Key Applications & Rationale
Reagent B (Low Odor)	88% TFA, 5% Phenol, 5% Water, 2% Triisopropylsilane (TIS)	Good for peptides with Trp, Tyr, and Trt-protected residues. TIS is an excellent scavenger for carbocations.[13] Phenol helps protect Tyr and Trp.
Standard Trp Cocktail	95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)	A general-purpose cocktail for peptides with sensitive residues. The high TFA concentration ensures efficient cleavage.
Reagent K (For Complex Peptides)	82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	Highly effective for peptides with multiple sensitive residues (Cys, Met, Tyr, Trp).[11][12] The combination of scavengers provides broad protection against various side reactions.[11]

Experimental Protocol: Optimized Cleavage of a 5-Bromo-DL-Tryptophan Containing Peptide

This protocol provides a step-by-step method for the effective cleavage of your peptide.

Materials:

• Peptide-bound resin

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Deionized water

• Cold diethyl ether

• Reaction vessel with a filter

• Centrifuge and centrifuge tubes

• Nitrogen or Argon gas line

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in a suitable reaction vessel.

• Prepare Cleavage Cocktail: In a fume hood, prepare the chosen cleavage cocktail. For a robust, general-purpose option, use the "Standard Trp Cocktail": 95% TFA, 2.5% Water, 2.5% TIS. For 100 mg of resin, prepare approximately 2 mL of the cocktail.

• Cleavage Reaction: Add the cleavage cocktail to the resin. Gently agitate the mixture at room temperature for 2-3 hours. It is advisable to perform this under an inert atmosphere to minimize oxidation.

• Peptide Filtration: Filter the TFA solution containing the cleaved peptide into a clean collection tube. Wash the resin with a small additional volume of pure TFA and combine the filtrates.

• Peptide Precipitation: Precipitate the crude peptide by adding the TFA solution dropwise into a centrifuge tube containing cold diethyl ether (typically 10-20 times the volume of the TFA solution).

• Isolation: Centrifuge the mixture to pellet the precipitated peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet with cold diethyl ether 2-3 more times to remove residual scavengers and cleaved protecting groups.

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for purification and analysis.

Visualizing the Cleavage Process

To better understand the critical steps and the role of scavengers, the following diagrams illustrate the cleavage workflow and the mechanism of scavenger protection.

Caption: Workflow for SPPS cleavage and peptide isolation.

Caption: Mechanism of scavenger protection during TFA cleavage.

References

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 36(4), 255–266. [Link]

• Giraud, M., Cavelier-Frontin, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of peptide science, 5(9-10), 457–461. [Link]

• Biotage. (2023). Peptides containing cysteine: the role of scavengers in cleavage cocktail. [Link]

• Sam, S. K., & L G, S. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS omega, 7(4), 3843–3852. [Link]

• Fields, C. G., & Fields, G. B. (1993). Comparison of methods for the Fmoc solid-phase synthesis and cleavage of a peptide containing both tryptophan and arginine. International journal of peptide and protein research, 42(1), 58–63. [Link]

• ResearchGate. What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? [Link]

• Stierand, K., & Frank, R. (1993). Sequence-dependent modification of Trp by the Pmc protecting group of Arg during TFA deprotection. International journal of peptide and protein research, 42(5), 430–435. [Link]

• ResearchGate. (2025). A side-reaction in the SPPS of Trp-containing peptides. [Link]

• Aapptec. Cleavage Cocktails; Reagent B. [Link]

• YouTube. (2022). Peptide Hand Synthesis Part 8: Cleaving. [Link]

• ResearchGate. Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. [Link]

• YouTube. (2022). Peptide Hand Synthesis Part 8: Cleaving. [Link]

• Aapptec. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. Comparison of methods for the Fmoc solid-phase synthesis and cleavage of a peptide containing both tryptophan and arginine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. biotage.com [biotage.com]
• 10. Sequence-dependent modification of Trp by the Pmc protecting group of Arg during TFA deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1 [langene.com]
• 13. peptide.com [peptide.com]

Technical Support Center: HPLC Purification of 5-Bromotryptophan-Containing Peptides

Welcome to the technical support center for the purification of 5-bromotryptophan-containing peptides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth strategies and troubleshooting advice for challenges encountered during the HPLC purification of these modified peptides. The incorporation of a halogenated amino acid like 5-bromotryptophan can significantly alter a peptide's chromatographic behavior, often leading to purification challenges not seen with their non-brominated counterparts. This resource provides expert guidance and practical solutions to ensure the successful isolation of your target peptide.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the purification of 5-bromotryptophan-containing peptides.

Q1: Why is purifying 5-bromotryptophan-containing peptides more challenging than their unmodified analogs?

A1: The bromine atom on the tryptophan indole ring significantly increases the hydrophobicity of the peptide. This increased hydrophobicity can lead to several challenges during reversed-phase HPLC (RP-HPLC) purification, including:

• Poor Solubility: The peptide may be difficult to dissolve in the initial aqueous mobile phase, leading to issues with sample loading and peak shape.[1]

• Strong Retention: The peptide can bind very strongly to the C18 stationary phase, requiring high concentrations of organic solvent for elution. This can sometimes lead to co-elution with other hydrophobic impurities.

• Peak Tailing: Secondary interactions between the peptide and the stationary phase can cause asymmetrical peak shapes, making accurate fractionation and quantification difficult.[2][3][4]

• On-Column Degradation: Tryptophan and its derivatives are susceptible to oxidation, which can be exacerbated by prolonged exposure to certain mobile phases or on-column conditions.[5]

Q2: What is the best starting point for developing an HPLC purification method for a 5-bromotryptophan peptide?

A2: A good starting point is a generic scouting gradient using a C18 column.[6]

• Column: A wide-pore (300 Å) C18 column is generally recommended for peptides to ensure good access to the stationary phase.[7]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water. TFA is an excellent ion-pairing agent that helps to sharpen peaks for peptides.[8][9]

• Mobile Phase B: 0.1% TFA in acetonitrile (ACN).

• Gradient: A broad linear gradient from 5% to 95% Mobile Phase B over 30-60 minutes. This will help to determine the approximate organic solvent concentration required to elute your peptide.[6]

• Detection: Monitor the elution at 220 nm for the peptide backbone and 280 nm for the tryptophan residue.[10]

Q3: My 5-bromotryptophan peptide is showing significant peak tailing. What are the likely causes and how can I fix it?

A3: Peak tailing is a common issue and can stem from several factors.[2][3][4][11][12]

• Secondary Interactions: The most common cause is the interaction of basic amino acid residues with acidic silanol groups on the silica-based stationary phase.[4]

  • Solution: Ensure your mobile phase is sufficiently acidic (pH 2-3) by using 0.1% TFA. This protonates the silanol groups, minimizing these interactions.[6]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the sample load and see if the peak shape improves.[12]

• Column Contamination or Degradation: Accumulation of impurities on the column frit or degradation of the stationary phase can also cause tailing.

  • Solution: Use a guard column to protect your main column.[3] If the problem persists, try cleaning the column according to the manufacturer's instructions or replace the column.

Q4: Are there alternatives to TFA in the mobile phase if I'm having issues with ion suppression in subsequent mass spectrometry analysis?

A4: Yes, while TFA is excellent for UV chromatography, it is known to cause ion suppression in mass spectrometry.[8][13] Volatile buffer systems are preferred for LC-MS applications.[14]

• Formic Acid (FA): 0.1% formic acid is a common alternative that is much more MS-friendly.[8] However, it is a weaker acid than TFA, so peak shapes may not be as sharp.

• Ammonium Formate or Ammonium Acetate: These buffers can be used to control pH and are volatile, making them suitable for LC-MS.[15][16]

• Difluoroacetic Acid (DFA) or Pentafluoropropionic Acid (PFPA): These can be good compromises, offering better chromatographic performance than formic acid with less ion suppression than TFA.

II. Troubleshooting Guide

This section provides a structured approach to resolving common problems encountered during the purification of 5-bromotryptophan-containing peptides.

Problem 1: Poor Peptide Solubility in the Injection Solvent

Symptom	Potential Cause	Recommended Solution
The peptide precipitates upon dissolution in the initial mobile phase.	The high hydrophobicity of the 5-bromotryptophan residue makes the peptide insoluble in highly aqueous solutions.[1]	1. Increase the organic content of the injection solvent: Dissolve the peptide in a small amount of a stronger organic solvent like isopropanol or dimethyl sulfoxide (DMSO) first, then dilute with the initial mobile phase. Be mindful of injecting a large volume of a strong solvent, as it can distort the peak shape. 2. Use an alternative solvent system: For extremely hydrophobic peptides, using a solvent like n-propanol in the mobile phase can improve solubility and resolution.[1][17] 3. Adjust the pH: Depending on the peptide's pI, adjusting the pH of the solvent may improve solubility.

Problem 2: The Peptide Does Not Elute from the Column or Elutes Very Late

Symptom	Potential Cause	Recommended Solution
The target peptide peak is not observed, or it appears at a very high percentage of organic solvent.	The 5-bromotryptophan makes the peptide extremely hydrophobic, leading to very strong retention on the C18 column.	1. Modify the gradient: Increase the final percentage of the organic mobile phase (e.g., to 100% ACN). You can also make the gradient steeper to elute the peptide faster. 2. Change the organic modifier: Isopropanol is a stronger organic solvent than acetonitrile and can be used to elute highly hydrophobic peptides.[17] A mobile phase containing a mixture of acetonitrile and isopropanol can be effective. 3. Increase the column temperature: Elevating the column temperature (e.g., to 40-60 °C) can reduce the viscosity of the mobile phase and decrease the retention time of hydrophobic compounds.[7] 4. Use a less retentive stationary phase: Consider a column with a shorter alkyl chain (e.g., C8 or C4) or a phenyl-hexyl phase, which will have weaker hydrophobic interactions.[18]

Problem 3: Broad or Asymmetric Peaks

Symptom	Potential Cause	Recommended Solution
The peak corresponding to the target peptide is broad, tailing, or fronting.	1. Secondary silanol interactions: As discussed in the FAQs, interactions with the column packing can lead to tailing.[4] 2. Slow on-column kinetics: The peptide may be slow to equilibrate between the mobile and stationary phases. 3. Column degradation: A void at the head of the column or a blocked frit can cause peak distortion.[12] 4. Co-elution with impurities: A closely eluting impurity can make the main peak appear broad or asymmetric.	1. Optimize the mobile phase: Ensure 0.1% TFA is used to suppress silanol activity.[6] 2. Lower the flow rate: This can improve peak shape by allowing more time for equilibration. 3. Check the column health: Reverse-flush the column (if the manufacturer allows) to clean the inlet frit. If the problem persists, the column may need to be replaced.[12] 4. Optimize the gradient: A shallower gradient around the elution point of the peptide can improve resolution from closely eluting impurities.[17]

Problem 4: Presence of Unexpected Peaks (Potential Degradation)

Symptom	Potential Cause	Recommended Solution
Multiple peaks are observed in the chromatogram that do not correspond to known synthesis impurities.	The tryptophan residue is susceptible to oxidation.[5] This can occur during synthesis, cleavage, or even during HPLC purification, especially with prolonged run times or exposure to certain conditions.[19][20]	1. Work quickly and with fresh solutions: Prepare mobile phases fresh daily and minimize the time the peptide is in solution before injection. 2. Degas the mobile phase: This helps to remove dissolved oxygen, which can contribute to oxidation. 3. Add antioxidants: In some cases, adding a small amount of an antioxidant like ascorbic acid to the sample can help prevent degradation.[21] 4. Use MS-compatible buffers: If using mass spectrometry for analysis, you can identify potential oxidation products by their characteristic mass shifts (e.g., +16 Da for hydroxylation).[20]

III. Experimental Protocols

Protocol 1: General Purification Workflow for 5-Bromotryptophan Peptides

This protocol outlines a systematic approach to developing a purification method for your peptide.

References

• 1. nestgrp.com [nestgrp.com]
• 2. chromacademy.com [chromacademy.com]
• 3. waters.com [waters.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Reactivity and degradation products of tryptophan in solution and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Tips for optimization of peptide separation by reversed-phase | YMC CO., LTD. [ymc.co.jp]
• 8. hplc.eu [hplc.eu]
• 9. bachem.com [bachem.com]
• 10. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Blogs | Restek [discover.restek.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide [hplcvials.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. waters.com [waters.com]
• 18. ymcamerica.com [ymcamerica.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Frontiers | Improvement of Tryptophan Analysis by Liquid Chromatography-Single Quadrupole Mass Spectrometry Through the Evaluation of Multiple Parameters [frontiersin.org]

Technical Support Center: Mass Spectrometry Analysis of 5-Bromotryptophan Peptides

Welcome to the technical support center for the mass spectrometry analysis of peptides containing 5-bromotryptophan (5-Br-Trp). This resource is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with this halogenated amino acid. The incorporation of 5-Br-Trp into peptides, while valuable for various applications including structural biology and drug design, introduces specific complexities in their mass spectrometric analysis. This guide provides in-depth, question-and-answer-based troubleshooting and frequently asked questions to ensure the integrity and accuracy of your experimental results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the mass spectrometry analysis of 5-bromotryptophan peptides, from initial sample handling to data interpretation.

Q1: We are observing a pair of peaks with a mass difference of approximately 2 Da for our 5-Br-Trp containing peptide. Is this expected?

A1: Yes, this is the characteristic isotopic signature of a bromine-containing compound.[1][2] Bromine has two major isotopes, 79Br and 81Br, which are present in an almost 1:1 natural abundance.[2] This results in a distinctive isotopic pattern for any peptide containing a single bromine atom, with two major peaks of nearly equal intensity separated by 2 Da.[2][3] This signature is a valuable confirmation of the successful incorporation of 5-Br-Trp into your peptide.

Q2: During MS/MS analysis of our 5-Br-Trp peptide, we are seeing a significant fragment corresponding to the neutral loss of bromine or HBr. Is this a common fragmentation pathway and how can we control it?

A2: Yes, the loss of bromine or hydrogen bromide (HBr) is a common fragmentation pathway for 5-Br-Trp containing peptides. The carbon-bromine bond is relatively weak and can cleave under the energetic conditions of collision-induced dissociation (CID).[4] This dehalogenation can sometimes be a dominant fragmentation pathway, which can complicate spectral interpretation by reducing the abundance of backbone fragment ions needed for sequence confirmation.[5][6][7]

Troubleshooting Steps:

• Optimize Collision Energy: The extent of dehalogenation is highly dependent on the collision energy.[8][9] Systematically optimizing the collision energy for your specific peptide on your instrument is crucial. Start with lower collision energies and gradually increase them to find a balance between obtaining sufficient backbone fragmentation and minimizing the neutral loss of bromine.[10][11]

• Consider Alternative Fragmentation Methods: If available, alternative fragmentation techniques such as Electron Transfer Dissociation (ETD) or Electron Capture Dissociation (ECD) can be beneficial. These methods are generally "softer" and tend to preserve labile modifications, including halogenation, by inducing fragmentation along the peptide backbone without significant side-chain losses.[12]

Q3: We are struggling with poor ionization efficiency for our 5-Br-Trp peptide compared to its non-brominated counterpart. What could be the cause and how can we improve it?

A3: The introduction of a bromine atom can alter the physicochemical properties of a peptide, potentially impacting its ionization efficiency in electrospray ionization (ESI).[13] The electron-withdrawing nature of bromine can affect the proton affinity of the peptide, which is a key factor in ESI.

Troubleshooting Steps:

• Optimize Mobile Phase Composition: The choice of mobile phase additives can significantly influence ionization efficiency.[14] Experiment with different ion-pairing agents (e.g., trifluoroacetic acid vs. formic acid) and their concentrations. While TFA can improve chromatographic resolution, it is known to cause ion suppression in ESI. Formic acid is often a better choice for maximizing ESI signal.

• Adjust ESI Source Parameters: Systematically optimize the ESI source parameters, including capillary voltage, cone voltage, and source temperature, to maximize the signal for your specific peptide.[15]

• Consider Supercharging Reagents: The addition of supercharging reagents to the spray solvent can enhance the charge state of peptides, which may improve their ionization and detection.[16][17]

Q4: We are observing unexpected modifications on our 5-Br-Trp peptide, particularly oxidation. What are the potential sources and how can we prevent them?

A4: Tryptophan residues, in general, are susceptible to oxidation, and this can be exacerbated by the presence of the bromine atom and by certain experimental conditions.[15][18]

Potential Sources of Oxidation:

• Photodegradation: Tryptophan and its derivatives can be sensitive to light, leading to photooxidation.[19]

• Sample Preparation: Certain reagents and conditions used during sample preparation, such as prolonged exposure to acidic conditions or oxidizing agents, can lead to the oxidation of tryptophan.[20]

Preventative Measures:

• Minimize Light Exposure: Protect your samples from light as much as possible by using amber vials and minimizing exposure to ambient light during handling.

• Use Fresh Solvents: Use high-purity, freshly prepared solvents for all sample preparation and LC-MS analysis to minimize the presence of oxidative contaminants.

• Optimize Sample Preparation Workflow: Keep sample preparation times to a minimum and avoid harsh chemical treatments.[21] If in-gel digestion is used, ensure complete removal of any residual oxidizing agents from the gel matrix.[15]

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting guides for specific issues that may arise during the LC-MS analysis of 5-Br-Trp peptides.

Guide 1: Poor Chromatographic Peak Shape and Resolution

Problem: The 5-Br-Trp peptide exhibits poor peak shape (e.g., tailing, broadening) or co-elutes with contaminants.

Potential Cause	Explanation	Troubleshooting Steps
Secondary Interactions with Stationary Phase	The indole ring of tryptophan can engage in secondary interactions with the stationary phase, which can be altered by the bromine substitution.	1. Modify Mobile Phase: Add a small percentage of a different organic modifier (e.g., isopropanol) to the mobile phase. 2. Change Stationary Phase: If the problem persists, consider a column with a different stationary phase chemistry (e.g., a different C18 bonding or a phenyl-hexyl phase).
Sample Overload	Injecting too much sample can lead to peak distortion.	1. Reduce Injection Volume: Perform a dilution series of your sample and inject decreasing amounts to determine the optimal loading concentration.
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the charge state of the peptide and its interaction with the stationary phase.	1. Adjust pH: Experiment with slight adjustments to the mobile phase pH using formic acid or ammonium formate.

Guide 2: Inconsistent Fragmentation Patterns

Problem: The MS/MS fragmentation pattern of the 5-Br-Trp peptide is inconsistent between runs, making confident identification difficult.

Potential Cause	Explanation	Troubleshooting Steps
Fluctuating Collision Energy	Inconsistent collision energy will lead to variable fragmentation.	1. Instrument Calibration: Ensure the mass spectrometer is properly calibrated and the collision energy settings are stable. 2. Use Normalized Collision Energy: If your instrument software allows, use normalized collision energy (NCE) to provide more consistent fragmentation across different precursor m/z values.[9]
In-source Fragmentation	Fragmentation occurring in the ion source before MS/MS analysis can lead to a complex mixture of precursor ions.	1. Optimize Source Conditions: Reduce the cone voltage or capillary exit voltage to minimize in-source fragmentation.
Presence of Isomers	If the synthesis of the 5-Br-Trp peptide was not stereospecific or if other brominated tryptophan isomers are present, this can lead to co-eluting species with different fragmentation patterns.	1. High-Resolution Chromatography: Improve the chromatographic separation to resolve any potential isomers. 2. Confirm Raw Material Purity: Verify the purity of the 5-bromotryptophan used in the peptide synthesis.[22][23]

Part 3: Experimental Protocols & Visualizations

Protocol 1: Optimization of Collision Energy for 5-Br-Trp Peptides

This protocol outlines a systematic approach to optimizing the collision energy for a novel 5-Br-Trp containing peptide using a data-dependent acquisition (DDA) approach.

Objective: To determine the optimal collision energy that maximizes the identification score and sequence coverage of a 5-Br-Trp peptide.

Procedure:

• Prepare a standard solution of the purified 5-Br-Trp peptide at a concentration suitable for MS/MS analysis (e.g., 100 fmol/µL).

• Set up a series of LC-MS/MS experiments with varying collision energies.

  • If using a stepped normalized collision energy approach, set up experiments with NCE values of 20, 25, 30, 35, and 40.

  • If your instrument uses a single collision energy value, set up experiments with a range of collision energies centered around the typical value for peptides of a similar mass and charge state.[24]

• Acquire the data for each collision energy setting, ensuring that all other LC and MS parameters remain constant.

• Analyze the data using a suitable proteomics software package.

• Evaluate the results for each collision energy by comparing:

  • Peptide identification score (e.g., Mascot score, X!Tandem score).

  • Sequence coverage from the MS/MS spectrum.

  • The relative abundance of backbone fragment ions (b- and y-ions) versus the neutral loss of bromine/HBr.

• Select the optimal collision energy that provides the best balance of these parameters.

Caption: Workflow for Collision Energy Optimization.

Diagram 1: Common Fragmentation Pathways of a 5-Br-Trp Peptide

This diagram illustrates the primary fragmentation pathways observed for a peptide containing 5-bromotryptophan during CID-based MS/MS analysis.

Caption: Fragmentation of 5-Br-Trp Peptides.

References

• Halogenated peptides as internal standards (H-PINS)
• Synthesis of 5- and 7-bromotryptophan and of [5-bromotryptophan9]-β-corticotrophin-(1–24)-tetracosapeptide, a highly potent corticotrophin analogue. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Dehalogenation reactions in chemical ionization mass spectrometry. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• The five bromotryptophans. PubMed.
• Why do dihaloalkanes lose both halogen atoms during mass spectrometry? Chemistry Stack Exchange.
• Dehalogenation reactions in fast atom bombardment mass spectrometry. PubMed.
• Genome mining for the discovery of peptide halogenases and their biochemical characteriz
• Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. NIH.
• Bromo-tryptophan conopeptides.
• Skyline Collision Energy Optimiz
• Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. PubMed Central.
• Dehalogen
• Optimal CE Voltages for Peptide Analysis on TripleTOF® Systems. SCIEX.
• Collision energies: Optimization strategies for bottom‐up proteomics.
• Collision energy optimization for target peptides.
• A Technical Guide to 5-Bromo-L-tryptophylglycine: Synthesis and Identific
• Organic Compounds Containing Halogen
• (PDF) Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics.
• Influence of the amino acid composition on the ionization efficiencies of small peptides. Wiley Online Library.
• mass spectra - the M+2 peak. Chemguide.
• Synthesis of Peptides Containing 5-hydroxytryptophan, Oxindolylalanine, N-formylkynurenine and Kynurenine. PubMed.
• Decoding the Challenges: navigating Intact Peptide Mass Spectrometry-Based Analysis for Biological Applic
• Challenges in Computational Analysis of Mass Spectrometry Data for Proteomics.
• Decoding the Challenges: navigating Intact Peptide Mass Spectrometry-Based Analysis for Biological Applications | Request PDF.
• Analysis of Bromotryptophan and Hydroxyproline Modifications by High-Resolution, High-Accuracy Precursor Ion Scanning Utilizing Fragment Ions with Mass-Deficient Mass Tags | Request PDF.
• Application Note: Mass Spectrometry Analysis of 5-Bromo-L-tryptophylglycine for Sickle Cell Disease Research. Benchchem.
• Fragmentation pathways of proton
• The side reactions occurred on Trp. (a-e) MALDI mass spectra...
• Challenges in mass spectrometry-based proteomics. PubMed.
• Mass spectrometric identification of oxidative modifications of tryptophan residues in proteins: chemical artifact or post-translational modific
• Novel chemical degradation pathways of proteins mediated by tryptophan oxidation: tryptophan side chain fragment
• Assessment of Sample Preparation Bias in Mass Spectrometry-Based Proteomics.
• Exploring the fragmentation efficiency of proteins analyzed by MALDI-TOF-TOF tandem mass spectrometry using computational and st
• Mass Spectrometry: Fragment
• Mascot help: Peptide fragmentation.
• Sample preparation for Mass spectrometric analysis. G-Biosciences.
• Certain photooxidized derivatives of tryptophan bind with very high affinity to the Ah receptor and are likely to be endogenous signal substances. INIS-IAEA.
• Simultaneous quantification of tryptophan metabolites by liquid chromatography tandem mass spectrometry during early human pregnancy. PubMed.
• LC-MS/MS-based quantification of tryptophan metabolites and neurotransmitters in the serum and brain of mice. PubMed.
• The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry. Semantic Scholar.
• Reproducibility in LC-MS analysis of complex peptide mixtures generated from cellular lysates.
• MD + QM Correlations with Tryptophan Fluorescence Spectral Shifts and Lifetimes.

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Minimizing racemization of Fmoc-5-bromo-DL-tryptophan during coupling

Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge: minimizing racemization during the coupling of Fmoc-5-bromo-DL-tryptophan. Maintaining stereochemical integrity is paramount, as the presence of diastereomeric impurities can significantly alter the biological activity, efficacy, and safety of a synthetic peptide.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your coupling protocols, diagnose issues, and ensure the chiral purity of your final product.

Troubleshooting Guide: Diagnosing and Solving Racemization

This section addresses specific issues you may encounter during your synthesis. The guidance moves from identifying the problem to implementing targeted, evidence-based solutions.

Issue: My HPLC analysis shows a significant peak eluting close to my target peptide, suggesting a diastereomeric impurity. What is the most likely cause?

Root Cause Analysis: The presence of a diastereomeric impurity when incorporating a chiral amino acid like 5-bromo-tryptophan is a classic sign of racemization. In Fmoc-based SPPS, racemization predominantly occurs during the amino acid activation and coupling step.[1] The mechanism is a base-catalyzed process where a proton is abstracted from the α-carbon of the activated amino acid.[2] This forms a planar enolate intermediate, which can then be protonated from either face, leading to a mixture of both L- and D-isomers.

While Fmoc-urethane protecting groups are designed to suppress racemization compared to other protecting groups, certain conditions can still promote this side reaction.[3] Factors include the choice of coupling reagent, the strength and steric hindrance of the base, activation time, and temperature.

Issue: How can I modify my coupling protocol to suppress racemization of Fmoc-5-bromo-DL-tryptophan?

Optimizing the coupling cocktail is the most effective strategy to maintain the stereochemical integrity of sensitive amino acid residues. The key is to achieve a high coupling rate while creating an environment that is unfavorable for proton abstraction from the α-carbon.[4]

Solution 1: Re-evaluate Your Coupling Reagent and Additive Combination.

The choice of activating agent and racemization suppressant is critical.

• Recommendation: For amino acids prone to racemization, carbodiimide-based methods are often the safest choice. The use of Diisopropylcarbodiimide (DIC) in combination with an additive like Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) is highly recommended for minimizing racemization.[5][6]

• Alternative High-Performance Reagents: Uronium/aminium salt-based reagents like COMU (O-(1-Cyano-2-ethoxy-2-oxoethylideneamino)-N,N,N',N'-tetramethyluronium tetrafluoroborate) have demonstrated superior racemization suppression compared to older HOBt-based reagents.[7]

• Reagents to Use with Caution: While very efficient, reagents like HATU and HBTU can increase the risk of racemization when paired with strong bases due to the high reactivity and basicity of the reaction environment.[6]

Solution 2: Change the Base.

The base used during coupling plays a direct role in the primary racemization mechanism.[8]

• Recommendation: Switch from sterically unhindered and strong bases like N,N-Diisopropylethylamine (DIPEA) to a weaker or more sterically hindered base.[9]

  • 2,4,6-Collidine: This sterically hindered base is known to significantly reduce racemization compared to DIPEA and N-methylmorpholine (NMM).[5][7]

  • N-Methylmorpholine (NMM): As a weaker base than DIPEA, NMM is another excellent choice to reduce the propensity for α-proton abstraction.[8]

• Rationale: The primary role of the base is to neutralize the protonated amine on the growing peptide chain and the incoming amino acid salt. Stronger, less hindered bases are more efficient at abstracting the α-proton of the activated amino acid, directly causing racemization.

Solution 3: Control Activation Time and Temperature.

• Avoid Prolonged Pre-activation: Extended pre-activation of the Fmoc-amino acid with the coupling reagent and base before its addition to the resin can significantly increase the level of racemization.[5] The activated species is most vulnerable to racemization while in solution. Introduce the activated amino acid to the resin immediately after mixing.

• Maintain Ambient or Reduced Temperature: Elevated temperatures accelerate all reactions, including racemization.[8] Perform couplings at room temperature or below (e.g., 0°C) if you suspect racemization is a persistent issue.[10] If using microwave-assisted synthesis, carefully control the temperature settings to avoid excessive heat.[3][5]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization in Fmoc-SPPS? A1: In Fmoc-SPPS, the dominant mechanism for racemization during the coupling of a single amino acid is direct enolization. This is a base-catalyzed abstraction of the proton on the α-carbon of the activated amino acid intermediate.[2] This differs from the oxazolone (or azalactone) mechanism, which is a greater concern during segment condensation or with other N-terminal protecting groups.[11] The urethane-based structure of the Fmoc group inherently suppresses the formation of oxazolone intermediates.[3]

Caption: Base-Catalyzed Racemization Mechanism

Q2: Besides tryptophan derivatives, which amino acids are most susceptible to racemization? A2: Histidine (His) and Cysteine (Cys) are the two amino acids most notoriously prone to racemization during coupling.[3][12] The side chain of histidine can directly facilitate the proton abstraction, while cysteine's α-proton is more acidic. Special precautions, such as using specific side-chain protecting groups or carbodiimide activation, are often required for these residues.[3]

Q3: How can I confidently detect and quantify the level of racemization in my final peptide? A3: Several analytical techniques can be used. The most common and accessible method is Chiral High-Performance Liquid Chromatography (HPLC) , which uses a chiral stationary phase to separate enantiomers or diastereomers.[13] Other powerful methods include:

• Capillary Electrophoresis (CE): Offers very high resolution and sensitivity for separating isomers, often without needing to hydrolyze the peptide.[1][13]

• Gas Chromatography (GC): After peptide hydrolysis and derivatization with a chiral reagent, GC on a chiral column can accurately quantify the D-amino acid content.[14]

• Enzymatic Digestion: Using stereospecific enzymes like aminopeptidase M, which only cleaves L-amino acids, can help identify the presence of D-isomers. The resulting digest can be analyzed by mass spectrometry.[15]

Q4: I am still observing racemization after optimizing my coupling conditions. What else can I check? A4: If racemization persists, consider the following:

• Purity of Starting Material: Verify the enantiomeric purity of your Fmoc-5-bromo-DL-tryptophan starting material. While rare, contamination can occur.

• Fmoc Deprotection Conditions: While less common, some studies suggest that prolonged exposure to piperidine or the use of stronger bases like DBU for deprotection could contribute to minor epimerization at the C-terminal residue of the growing chain. Ensure you are using standard deprotection times (e.g., 2 x 10 minutes with 20% piperidine in DMF).[9][]

• Solvent Quality: Ensure you are using high-purity, anhydrous peptide synthesis-grade solvents (e.g., DMF, NMP). Contaminants can interfere with the reactions.[5]

Protocols and Workflow

Data Summary: Impact of Coupling Conditions on Racemization

The following table summarizes the relative risk of racemization associated with common SPPS coupling conditions.

Parameter	Low Racemization Risk	High Racemization Risk	Rationale
Coupling Reagent	DIC/Oxyma, COMU	HATU, HBTU (with strong base)	Carbodiimides and oxime-based additives generate less basic active esters.[6]
Base	2,4,6-Collidine, NMM	DIPEA, TEA	Weaker or sterically hindered bases are less effective at abstracting the α-proton.[7][8]
Temperature	0°C to Room Temperature	Elevated (e.g., >40°C, uncontrolled MW)	Higher thermal energy increases the rate of enolization.[8]
Pre-activation Time	0-2 minutes (immediate use)	>5 minutes	Prolonged exposure of the activated amino acid in solution increases the opportunity for racemization.[5]

Experimental Protocol 1: Recommended Low-Racemization Coupling

This protocol utilizes a DIC/Oxyma Pure coupling cocktail, which is widely recognized for its ability to suppress racemization.

Reagents:

• Peptide-resin with free N-terminal amine

• Fmoc-5-bromo-DL-tryptophan

• Oxyma Pure (Ethyl (hydroxyimino)cyanoacetate)

• Diisopropylcarbodiimide (DIC)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group has been removed from the peptide-resin and the resin has been thoroughly washed with DMF.

• Amino Acid Solution Preparation: In a separate reaction vessel, dissolve Fmoc-5-bromo-DL-tryptophan (3-5 equivalents relative to resin loading) and Oxyma Pure (3-5 equivalents) in DMF.

• Activation: Add DIC (3-5 equivalents) to the amino acid solution from Step 2. Do not pre-activate for an extended period.

• Coupling: Immediately add the activated amino acid solution to the peptide-resin.

• Reaction: Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test on a small sample of resin beads to monitor for reaction completion. A negative Kaiser test (beads remain colorless or yellow) indicates a complete reaction.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x) to prepare for the next deprotection step.

Troubleshooting Workflow

This decision tree provides a logical path for addressing suspected racemization.

Caption: Troubleshooting Workflow for Racemization

References

• BenchChem. (n.d.). Detecting Racemization in Fmoc-Cys(Trt)-OH Peptides: A Comparative Guide to Analytical Methods.
• ResearchGate. (n.d.). Schematic overview of Fmoc solid-phase peptide synthesis (SPPS), including related impurity formation.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• BenchChem. (n.d.). Strategies to minimize racemization when using Fmoc-Gln(Dod)-OH.
• Thieme. (n.d.). 7.4 Racemization Assays.
• BOC Sciences. (n.d.). The Essential Role of Coupling Reagents in Modern Peptide Synthesis.
• BenchChem. (n.d.). How to prevent racemization of serine during peptide coupling.
• BenchChem. (n.d.). Technical Support Center: Preventing Racemization in Peptide Synthesis.
• Luxembourg Bio Technologies. (n.d.). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.
• CAT. (n.d.). Validation of determination of optical purity of peptides.
• Mesa Labs. (n.d.). SPPS Tips For Success Handout.
• PMC - NIH. (n.d.). Advances in Fmoc solid‐phase peptide synthesis.
• BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS?.
• PubMed. (n.d.). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Fmoc-D-Val-OH Coupling in SPPS.
• ResearchGate. (n.d.). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• BenchChem. (n.d.). Standard Protocol for Incorporating Fmoc-Trp(Boc)-OH in Solid-Phase Peptide Synthesis (SPPS).
• BenchChem. (n.d.). The Strategic Incorporation of Fmoc-D-Trp-OH in the Synthesis of Bioactive Peptides: Application Notes and Protocols.
• PMC - NIH. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.

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• 6. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Fmoc-5-bromo-DL-tryptophan aggregation issues and solutions

A Guide to Overcoming Aggregation in Peptide Synthesis

Welcome to the technical support center for advanced peptide synthesis. As Senior Application Scientists, we understand that incorporating modified amino acids like Fmoc-5-bromo-DL-tryptophan can be both a powerful tool for your research and a source of significant synthetic challenges. The bulky, hydrophobic nature of the 5-brominated indole side chain markedly increases the propensity for on-resin aggregation, leading to failed couplings, low yields, and difficult purifications.

This guide is designed to provide you with a deep understanding of the underlying causes of these issues and to equip you with field-proven, actionable solutions. We will move beyond simple procedural lists to explain the causality behind each recommendation, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter when using Fmoc-5-bromo-DL-tryptophan.

Question 1: My Fmoc-5-bromo-DL-tryptophan is not dissolving in DMF at the required concentration. What should I do?

This is a common initial hurdle. The poor solubility stems from the combined hydrophobicity of the Fmoc group and the brominated tryptophan side chain, which promotes self-association and π-π stacking.[1][2]

Probable Causes:

• Inherent Hydrophobicity: The derivative is inherently less soluble than many standard Fmoc-amino acids in polar aprotic solvents like DMF.[1]

• Solvent Quality: The purity of your DMF is critical. Degraded DMF contains dimethylamine, which can compromise the Fmoc group and affect solubility.[1][3]

• Low Kinetic Solubility: The compound may require energy to overcome the initial energy barrier to dissolve.

Solutions & Explanations:

• Optimize the Dissolution Protocol: Before changing solvents, ensure you are giving the compound the best chance to dissolve in DMF.

  • Sonication: Use an ultrasonic bath for 5-10 minutes to break up solid aggregates and increase the surface area for solvation.[1]

  • Gentle Warming: Gently warm the solution to approximately 37°C.[1] This increases the kinetic energy of the solvent molecules, enhancing their ability to solvate the amino acid. Avoid excessive heat, which can cause degradation.

• Switch to a Stronger Solvent System: If the above fails, DMF may not be a suitable solvent at your target concentration.

  • N-Methyl-2-pyrrolidone (NMP): NMP is a more polar and powerful solvent than DMF, often capable of solvating difficult amino acids and peptide sequences more effectively.[3][4]

  • Use a Co-Solvent: Add a small percentage (e.g., 10-20%) of Dimethyl Sulfoxide (DMSO) to your DMF.[1][4] DMSO is an exceptionally strong solvent that can disrupt intermolecular interactions. Prepare a concentrated stock in DMSO and add it to the DMF if needed.

Question 2: The coupling reaction for Fmoc-5-bromo-DL-tryptophan (or the following amino acid) is incomplete, as indicated by a positive Kaiser test. How can I improve coupling efficiency?

An incomplete coupling is a classic sign of on-resin aggregation. The growing peptide chains, particularly those containing hydrophobic residues like 5-bromo-tryptophan, can fold and form intermolecular hydrogen bonds, creating β-sheet-like structures.[5][6] This physically blocks the N-terminus, preventing the incoming activated amino acid from reaching its target.[6]

Probable Causes:

• On-Resin Peptide Aggregation: The primary cause, driven by intermolecular hydrogen bonds between peptide backbones.[7]

• Steric Hindrance: The bulky 5-bromoindole side chain can sterically hinder the coupling reaction, slowing its kinetics.[8][9]

• Poor Solvation: The peptide-resin matrix is not adequately swelled, limiting reagent access.[4]

Solutions & Explanations:

• Enhance Coupling Chemistry:

  • Use a Potent Activator: Standard coupling reagents may be insufficient. Switch to a more potent uronium/aminium salt activator like HBTU, HATU, or HCTU.[10] These react faster, which can be crucial before aggregation becomes prohibitive. The addition of an additive like 1-Hydroxybenzotriazole (HOBt) is recommended to improve reaction rates and suppress racemization.[11][12][13]

  • Double Couple: Simply repeat the coupling step with a fresh solution of activated amino acid. This is often a simple and effective solution for a single difficult coupling.[9]

• Disrupt On-Resin Aggregation:

  • Chaotropic Salt Wash: Before the coupling step, wash the resin with a solution of a chaotropic salt (e.g., 0.8 M LiCl in DMF).[1][5] These salts disrupt the hydrogen bond networks that are the foundation of aggregation. Ensure you wash thoroughly with DMF afterward to remove all salt traces before coupling.

  • Switch to NMP: As with solubility issues, NMP is superior to DMF in solvating aggregating peptide chains and can significantly improve outcomes.[4][7]

  • Elevated Temperature: Perform the coupling at a higher temperature (e.g., 50-75°C), ideally using a microwave peptide synthesizer.[6][7] The added thermal energy helps to break up secondary structures.

Proactive Strategies for Difficult Sequences

If your peptide sequence is long (>15 residues), is known to be hydrophobic, or contains multiple 5-bromo-tryptophan residues, a reactive approach may not be enough. The following proactive strategies should be planned from the beginning of the synthesis.

Question 3: My synthesis fails repeatedly when incorporating Fmoc-5-bromo-DL-tryptophan into a long or hydrophobic sequence. What advanced strategies can I employ?

For these "difficult sequences," the goal is to prevent aggregation from ever starting. This is achieved by introducing "kinks" or steric blocks into the peptide backbone that make inter-chain hydrogen bonding unfavorable.

Recommended Solutions:

• Backbone Protection (Hmb/Dmb):

  • Principle: Incorporate an amino acid derivative with a temporary protecting group on its backbone nitrogen, such as 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb).[4][14] This bulky group acts as a steric shield, physically preventing peptide chains from getting close enough to form hydrogen bonds.[14]

  • Implementation: Strategically replace a standard amino acid (often a Gly or one preceding a hydrophobic stretch) with its Fmoc-AA(Hmb/Dmb)-OH counterpart approximately every 6-7 residues.[4] The Hmb/Dmb group is removed during the final TFA cleavage.[14] Note that coupling onto an Hmb/Dmb-protected residue can be slow and may require stronger coupling agents like HATU.[7]

• Pseudoproline Dipeptides:

  • Principle: Pseudoproline dipeptides are derivatives of Ser or Thr where the side chain is cyclized back onto the backbone nitrogen, creating a proline-like "kink" that disrupts β-sheet formation.[15][16][17] This is an extremely effective method for disrupting aggregation.[17]

  • Implementation: If your sequence contains a Ser or Thr residue near the problematic 5-bromo-tryptophan, substitute that amino acid and the one preceding it with a single Fmoc-Xaa-Ser/Thr(ψMe,MePro)-OH dipeptide.[7][17] The native Ser/Thr structure is regenerated upon final TFA cleavage.[7]

Summary of Aggregation Mitigation Strategies

Strategy	Principle of Action	Best Use Case	Considerations
Chaotropic Salt Wash	Disrupts existing H-bonds.	For single, unexpectedly difficult couplings.	Must be thoroughly washed out; reactive, not preventative.[5]
NMP Solvent	Superior solvation of peptide chains.	General improvement for any aggregating sequence.	More expensive than DMF; Fmoc-amino acids may have lower long-term stability in NMP.[3]
Microwave Synthesis	Thermal energy disrupts H-bonds.	For difficult couplings and improving reaction kinetics throughout.	Requires specialized equipment.[6]
Backbone Protection (Hmb/Dmb)	Steric hindrance prevents chain association.	Proactive strategy for long, hydrophobic sequences, especially those lacking Ser/Thr.	Coupling onto the protected residue can be slow.[7][14]
Pseudoproline Dipeptides	Introduces a backbone "kink".	Proactive strategy for sequences containing Ser or Thr.	Sequence must contain an appropriate residue for substitution.[15][16]

Logical Workflow & Diagrams

To effectively troubleshoot, a logical approach is essential. The following diagram outlines a decision-making process for addressing aggregation issues related to Fmoc-5-bromo-DL-tryptophan.

Caption: Troubleshooting workflow for incomplete coupling reactions.

The diagram below illustrates the core problem of peptide aggregation and how preventative strategies work at a molecular level.

Caption: Mechanism of aggregation and preventative solutions.

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-5-bromo-DL-tryptophan so much more difficult to work with than standard Fmoc-Trp(Boc)-OH? The addition of the bromine atom at the 5-position of the indole ring has two major effects. First, it significantly increases the hydrophobicity and bulk of the side chain, promoting aggregation through hydrophobic collapse and steric interactions. Second, while the Boc group on standard Fmoc-Trp(Boc)-OH serves to protect the indole from side reactions during cleavage, it also helps to disrupt some π-π stacking. The unprotected, brominated indole ring is highly prone to these stacking interactions, which contributes to both poor solubility and on-resin aggregation.

Q2: Can the Kaiser test be trusted when I suspect severe aggregation? No, in cases of severe aggregation, the Kaiser test can be unreliable and produce false-negative results.[6][18] The aggregated peptide-resin matrix can become so dense that it physically prevents the test reagents from accessing the unreacted free amines at the N-terminus. If you observe poor resin swelling or other signs of aggregation, but get a negative (clear) Kaiser test result, you should remain suspicious and consider performing a test cleavage and LC-MS analysis on a small amount of resin to confirm the presence of deletion products.

Q3: Are there special considerations for the final cleavage of peptides containing 5-bromo-tryptophan? Yes. The electron-rich indole ring of tryptophan is susceptible to alkylation by carbocations generated from side-chain protecting groups (like t-butyl) or the resin linker during the final acidic cleavage (e.g., with TFA).[9] The bromo-substituent can influence this reactivity. It is highly recommended to use a scavenger cocktail in your cleavage mixture. A common and effective cocktail is Reagent K, which includes TFA/thioanisole/water/phenol/ethanedithiol (EDT). The scavengers "quench" the reactive carbocations before they can modify your peptide. For sequences where tryptophan-related side reactions are a major concern, using an indole-protected version (e.g., Fmoc-5-Br-Trp(Boc)-OH) is the most robust preventative measure.[4][10]

Experimental Protocols

Protocol 1: Chaotropic Salt Wash for a Difficult Coupling

This protocol is intended for use immediately before a coupling step where aggregation is suspected (e.g., after a failed initial coupling).

• Following the standard Fmoc deprotection and subsequent DMF washes, drain the reaction vessel.

• Add a solution of 0.8 M Lithium Chloride (LiCl) in high-purity DMF to the resin, ensuring the resin is fully suspended.[5]

• Agitate the resin in the LiCl solution for 5-10 minutes.

• Drain the LiCl solution completely.

• Wash the resin thoroughly with DMF (at least 5-6 times) to ensure complete removal of the chaotropic salt.

• Proceed immediately with the activated amino acid coupling protocol.[5]

Protocol 2: Manual Coupling of a Backbone-Protected Dipeptide

This protocol describes the manual incorporation of a structure-disrupting dipeptide, such as a pseudoproline or Dmb-dipeptide.

• Resin Preparation: Perform the standard Fmoc deprotection of the N-terminal amino acid on the peptide-resin and wash thoroughly with DMF.

• Activation: In a separate vessel, dissolve the pseudoproline or Dmb-protected dipeptide (3-5 equivalents relative to resin loading) and a coupling reagent such as HATU (0.95 eq. relative to the dipeptide) in a minimum volume of DMF or NMP.[6][14]

• Add DIPEA (2 eq. relative to the dipeptide) to the solution and allow the mixture to pre-activate for 1-2 minutes.[14]

• Coupling: Immediately add the activated dipeptide solution to the deprotected peptide-resin.

• Agitate the mixture for 1-2 hours at room temperature.[6][14]

• Monitoring: Perform a TNBS test to confirm the completion of the coupling. If the test is positive (indicating free amines), the coupling can be repeated with fresh reagents.

• Once coupling is complete, wash the resin thoroughly with DMF and proceed with the synthesis.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Aapptec Peptides. (2019, November 15). Pseudoproline Dipeptides. Retrieved from [Link]

• Wikipedia. (n.d.). Pseudoproline. Retrieved from [Link]

• Anaspec. (n.d.). Fmoc-5-bromo-DL-tryptophan. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Peptide Synthesis: Understanding the Role of 1-Hydroxybenzotriazole (HOBt). Retrieved from [Link]

• AAPPTEC. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

• PubMed Central. (n.d.). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. Retrieved from [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Retrieved from [Link]

• PubMed. (2023). Enzymatic Peptide and Protein Bromination: The BromoTrp Tag. Retrieved from [Link]

• PubMed Central. (2024). A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. Retrieved from [Link]

• ChemistryViews. (2023, November 30). Enzymatic Bromination of Proteins at C-Terminal Tryptophan. Retrieved from [Link]

• PubMed Central. (2021, July 7). Effect of Addition of Tryptophan on Aggregation of Apo-α-Lactalbumin Induced by UV-Light. Retrieved from [Link]

• PubMed. (2024). Fmoc Solid-Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Fmoc protected amino acids used in Project C. Retrieved from [Link]

• PubMed Central. (n.d.). Advances in Fmoc solid-phase peptide synthesis. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
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• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 11. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 12. bachem.com [bachem.com]
• 13. nbinno.com [nbinno.com]
• 14. benchchem.com [benchchem.com]
• 15. chempep.com [chempep.com]
• 16. peptide.com [peptide.com]
• 17. Pseudoproline - Wikipedia [en.wikipedia.org]
• 18. benchchem.com [benchchem.com]

Fmoc-5-bromo-DL-tryptophan: Technical Support &amp; Troubleshooting Guide

Welcome to the technical support center for Fmoc-5-bromo-DL-tryptophan. This guide is designed for researchers, chemists, and drug development professionals incorporating this unique amino acid derivative into their peptide sequences. Here, we address common challenges and frequently asked questions, providing in-depth, field-proven insights to ensure the success of your synthesis.

Part 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may encounter during solid-phase peptide synthesis (SPPS) with Fmoc-5-bromo-DL-tryptophan.

Question 1: My coupling reaction with Fmoc-5-bromo-DL-tryptophan is sluggish or incomplete, as indicated by a positive Kaiser or Chloranil test. What's happening and how can I fix it?

Answer:

Incomplete coupling is a frequent challenge with modified amino acids. The issue with Fmoc-5-bromo-DL-tryptophan can stem from a combination of electronic effects from the bromine substituent and potential steric hindrance. The electron-withdrawing nature of bromine on the indole ring can subtly influence the reactivity of the carboxyl group during activation.

Here is a systematic workflow to troubleshoot and enhance coupling efficiency:

Caption: Troubleshooting workflow for incomplete coupling.

Expert Rationale:

• Activation Method is Key: Standard carbodiimide activators like DCC or DIC may not be potent enough. Onium salt-based reagents, particularly those containing a HOAt or Oxyma Pure leaving group, are superior for difficult couplings.[1] HATU, HCTU, and COMU generate highly reactive activated esters that can overcome the slight deactivation and steric bulk of the brominated tryptophan.

• Solvent Choice Matters: Peptide aggregation on the solid support can physically block reactive sites, leading to failed couplings.[2][3] Switching from the standard solvent N,N-Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP) or a mixture of DMF and Dichloromethane (DCM) can improve resin swelling and disrupt secondary structures that cause aggregation.[2]

Question 2: I've observed an unexpected mass (+106 Da or multiples) in my final peptide. What is this side product?

Answer:

This is a classic side reaction associated with tryptophan-containing peptides, particularly when using Wang or other benzyl-type resins.[4][5] During the final trifluoroacetic acid (TFA) cleavage step, the carbocation generated from the resin linker can alkylate the electron-rich indole nucleus of tryptophan.[4][5] The bromine atom on the 5-position does not prevent this side reaction.

Mitigation Strategies:

• Use Scavengers: Always include a "scavenger" in your cleavage cocktail. A common and effective cocktail is 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% water. TIS is highly effective at quenching the reactive carbocations.

• Indole as a Scavenger: For particularly sensitive sequences, adding 1-2% indole or tryptamine to the cleavage cocktail can act as a competitive scavenger, protecting the tryptophan residue in your peptide.

• Resin Choice: If this side reaction is persistent, consider using a resin with a less reactive linker, such as a 2-chlorotrityl chloride resin for peptide acids, which allows for cleavage under milder acidic conditions.[6]

Question 3: My final peptide analysis shows two closely eluting peaks of the same mass. Why is this happening?

Answer:

This is an expected outcome when using Fmoc-5-bromo-DL-tryptophan . The "DL" designation signifies that you are using a racemic mixture, containing both the D- and L-enantiomers of the amino acid.

When you couple a racemic mixture at a specific position in your peptide chain (which is composed of L-amino acids), you generate a pair of diastereomers .

• Peptide-1: L-Ala-L-Leu-L-5-Br-Trp -L-Gly...

• Peptide-2: L-Ala-L-Leu-D-5-Br-Trp -L-Gly...

Diastereomers have different physical properties and can typically be separated by reverse-phase HPLC, resulting in the two peaks you observe.

Crucial Consideration: It is vital to confirm whether the use of a racemic mixture is intended for your application (e.g., in peptide library screening) or if a specific stereoisomer (L- or D-) is required. If a single, stereochemically pure product is necessary, you must use an enantiomerically pure starting material, such as Fmoc-5-bromo-L-tryptophan or Fmoc-5-bromo-D-tryptophan.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best standard activation method for Fmoc-5-bromo-DL-tryptophan for a routine coupling?

For a robust, first-pass approach, we recommend using an aminium/uronium-based coupling reagent.[1]

Reagent	Equivalents (AA:Reagent:Base)	Base	Pre-activation Time	Coupling Time	Notes
HATU	1 : 0.95 : 2	DIPEA / NMM	1-3 minutes	45-90 minutes	Highly recommended for its efficiency and low risk of racemization.[1][7]
HBTU	1 : 0.95 : 2	DIPEA / NMM	2-5 minutes	60-120 minutes	A reliable and cost-effective workhorse reagent.[1]
DIC/Oxyma	1 : 1 : 1	N/A (DIPEA added to resin)	5-10 minutes	2-4 hours	A carbodiimide method with reduced racemization risk compared to HOBt.

AA = Amino Acid; DIPEA = Diisopropylethylamine; NMM = N-Methylmorpholine

Q2: Should I protect the indole nitrogen of Fmoc-5-bromo-DL-tryptophan?

Generally, for standard Fmoc-SPPS, the indole side chain of tryptophan is left unprotected. The risk of side reactions is managed by using appropriate scavengers during cleavage. Side-chain protection (e.g., with a Boc group) is typically reserved for complex syntheses or when orthogonal protection schemes are required. For this specific derivative, standard protocols without side-chain protection are sufficient.

Q3: Does the bromine atom increase the risk of racemization during activation?

While some amino acids like Cysteine and Histidine are highly prone to racemization during base-mediated activation, Tryptophan is generally considered more robust.[8] The electron-withdrawing bromine atom is unlikely to significantly increase the acidity of the alpha-proton to a level that promotes racemization under standard modern coupling conditions (e.g., using HATU with a hindered base like DIPEA and short pre-activation times).[9] However, minimizing pre-activation time is always a best practice.

Part 3: Key Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for overcoming difficult or sluggish couplings of Fmoc-5-bromo-DL-tryptophan.

• Resin Preparation: Following the successful Fmoc deprotection of the N-terminal amine on the resin (confirmed by a negative Kaiser test), wash the resin thoroughly with DMF (5 x 1 min).

• Activation Solution: In a separate vessel, dissolve Fmoc-5-bromo-DL-tryptophan (4 eq.), HATU (3.9 eq.), and HOAt (4 eq. - if not already part of the HATU reagent) in DMF.

• Activation: Add DIPEA (8 eq.) to the activation solution and vortex for 1 minute. The solution will typically change color.

• Coupling: Immediately add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction vessel for 2 hours at room temperature.

• Monitoring: Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test to monitor the reaction progress. If the test is still positive, allow the reaction to proceed for another 2 hours or perform a second coupling.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin with DMF (5 x 1 min) to remove excess reagents before proceeding to the next deprotection step.

References

• 1. bachem.com [bachem.com]
• 2. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A side-reaction in the SPPS of Trp-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. file.globalso.com [file.globalso.com]
• 8. benchchem.com [benchchem.com]
• 9. chempep.com [chempep.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Fmoc-5-bromo-DL-tryptophan: A Comparative Analysis of Halogenated Tryptophan Analogs in Peptide Science

Introduction: The Strategic Value of Halogenation in Peptide Chemistry

In the landscape of peptide-based drug discovery and materials science, the strategic incorporation of non-canonical amino acids is a cornerstone of innovation. Among these, halogenated tryptophan analogs have emerged as powerful tools for modulating the physicochemical and biological properties of peptides.[1] Halogenation, the substitution of a hydrogen atom with a halogen (Fluorine, Chlorine, Bromine, or Iodine), can profoundly influence a peptide's conformation, hydrophobicity, metabolic stability, and binding affinity.[2][3] This guide provides a comparative analysis of Fmoc-5-bromo-DL-tryptophan and other halogenated tryptophan analogs, offering field-proven insights and experimental frameworks for their effective application. We will delve into the causality behind experimental choices, from solid-phase peptide synthesis (SPPS) strategies to advanced analytical applications, providing researchers with the knowledge to leverage these unique building blocks.

Comparative Analysis of Halogenated Tryptophan Analogs

The choice of halogen and its position on the tryptophan indole ring are not trivial decisions; they are strategic choices that dictate the resulting peptide's properties. The introduction of a halogen atom can increase the hydrophobic volume of the residue and alter its electronic characteristics, which in turn affects intra- and intermolecular interactions.[3]

The table below summarizes key properties of Fmoc-protected 5-bromo-tryptophan alongside other common halogenated and standard tryptophan derivatives. The DL-racemic mixture of 5-bromo-tryptophan is often utilized in screening applications, while enantiomerically pure L- or D-forms are used for specific therapeutic or structural targets.

Parameter	Fmoc-Trp-OH	Fmoc-5-F-Trp-OH	Fmoc-5-Cl-Trp-OH	Fmoc-5-Br-Trp-OH	Fmoc-Trp(Boc)-OH
Molecular Weight ( g/mol )	426.46[4]	444.45	460.90	505.35	526.56[5]
Halogen Atom	N/A	Fluorine (F)	Chlorine (Cl)	Bromine (Br)	N/A
van der Waals Radius (Å)	H: 1.20	F: 1.47	Cl: 1.75	Br: 1.85	N/A
Electronegativity (Pauling)	H: 2.20	F: 3.98	Cl: 3.16	Br: 2.96	N/A
Indole N-H Acidity (pKa)	~17	Lower than Trp	Lower than Trp	Lower than Trp	N/A (Protected)
Relative Hydrophobicity	High[6]	Higher than Trp	Higher than Trp	Significantly Higher than Trp [3]	N/A (Protected)
Key Application	Standard Building Block	19F NMR Probe, H-bond modulation[1]	Bioactivity Modulation[7]	X-ray Phasing, Bioactivity [8]	Side-Reaction Prevention[9]

Causality Insights:

• Hydrophobicity and Size: As we move down the halogen group from F to Br, the atomic size and polarizability increase, leading to a greater hydrophobic character.[3] This increased bulk can enhance binding interactions within hydrophobic pockets of target proteins but may also influence peptide aggregation.

• Electronic Effects & pKa: The electron-withdrawing nature of halogens increases the acidity (lowers the pKa) of the indole N-H proton compared to unsubstituted tryptophan.[10] This can alter hydrogen bonding capabilities and the local electronic environment, which is particularly relevant for the residue's role in protein structure and function.

• Fmoc-Trp(Boc)-OH: This derivative is included as a critical reference. The tert-butyloxycarbonyl (Boc) group on the indole nitrogen provides orthogonal protection during Fmoc-based SPPS.[11] This is the industry-standard method to prevent acid-catalyzed side reactions during the final cleavage step, ensuring higher purity of the target peptide.[9][12]

Experimental Protocols & Methodologies

The successful incorporation of halogenated tryptophan analogs requires a robust understanding of Solid-Phase Peptide Synthesis (SPPS) and potential pitfalls associated with the tryptophan indole side chain.

Protocol 1: Standard Incorporation of Fmoc-Trp(Boc)-OH to Prevent Side Reactions

Expertise & Trustworthiness: The indole ring of tryptophan is highly susceptible to alkylation and oxidation under the strong acidic conditions (e.g., Trifluoroacetic Acid - TFA) used for final peptide cleavage.[9] This protocol utilizes Fmoc-Trp(Boc)-OH, where the acid-labile Boc group shields the indole nitrogen, mitigating these side reactions. The Boc group is cleaved concurrently with other side-chain protecting groups and the resin linker during the final TFA step. This self-validating system is the recommended best practice for synthesizing tryptophan-containing peptides.[9][12]

Mandatory Visualization: SPPS Cycle for Protected Tryptophan

Caption: Standard Fmoc-SPPS cycle for incorporating Fmoc-Trp(Boc)-OH.

Step-by-Step Methodology: [9]

• Resin Swelling: Swell the peptide-resin (e.g., Rink Amide resin, 0.2-0.8 mmol/g loading) in peptide-grade N,N-Dimethylformamide (DMF) for at least 30 minutes in a solid-phase synthesis vessel.

• Fmoc Deprotection: Drain the DMF and add a solution of 20% (v/v) piperidine in DMF to the resin. Agitate for 10 minutes. Drain and repeat the treatment for an additional 10 minutes. This two-step process ensures complete removal of the N-terminal Fmoc group.

• Washing: Thoroughly wash the resin to remove all traces of piperidine, which is basic and would neutralize the subsequent coupling reaction. Perform washes in the following sequence: DMF (x7), Dichloromethane (DCM) (x3), DMF (x3).

• Amino Acid Activation & Coupling:

  • In a separate vial, dissolve Fmoc-Trp(Boc)-OH (3-5 equivalents relative to resin loading) and a coupling agent such as HATU (0.98 eq. relative to the amino acid) in DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (2 eq. relative to the amino acid) to the solution.

  • Allow the mixture to pre-activate for 2-5 minutes. The solution will typically change color.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the mixture at room temperature for 30-60 minutes.

• Coupling Monitoring: Perform a qualitative Kaiser (ninhydrin) test on a small sample of resin beads. A negative result (yellow/clear beads) indicates a complete coupling reaction (no free primary amines). If the test is positive (blue beads), the coupling step should be repeated.

• Final Washing: Once coupling is complete, drain the reaction solution and wash the resin with DMF (x5) to remove excess reagents. The resin is now ready for the next cycle.

• Final Cleavage and Deprotection: After the full peptide sequence is assembled, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Water) for 2-4 hours. The TIS and water act as scavengers to trap reactive carbocations generated during the deprotection of the Boc and other side-chain groups, thereby protecting the now-deprotected tryptophan indole ring.

Application 1: Leveraging 5-Bromotryptophan for X-ray Crystallography Phasing

Expertise & Trustworthiness: A significant bottleneck in determining a protein or peptide's 3D structure via X-ray crystallography is the "phase problem".[13][14] While diffraction experiments measure the intensity (related to amplitude) of X-ray waves, the phase information is lost. Experimental phasing methods are used to overcome this. One powerful technique is Single- or Multi-wavelength Anomalous Diffraction (SAD/MAD), which requires the presence of heavy atoms.[14] The bromine atom in 5-bromotryptophan is an excellent anomalous scatterer, making it a valuable tool for de novo structure determination of novel peptides.[8] Incorporating Fmoc-5-bromo-L-tryptophan into a peptide provides a direct handle for solving the phase problem.

Mandatory Visualization: Phasing Workflow

Caption: Workflow for peptide structure solution using 5-Br-Trp.

Generalized Experimental Protocol for Phasing:

• Peptide Synthesis: Synthesize the target peptide using the SPPS protocol described above, incorporating Fmoc-5-bromo-L-tryptophan at a strategic position.

• Crystallization: Purify the peptide by HPLC and perform crystallization screening to obtain diffraction-quality single crystals.

• Data Collection: Using a synchrotron X-ray source, tune the X-ray wavelength to the bromine K-absorption edge (~0.92 Å). Collect a complete diffraction dataset from a single, cryo-cooled crystal. Collecting data at the absorption edge maximizes the anomalous signal from the bromine atoms.

• Substructure Determination: Process the diffraction data. The anomalous differences between specific reflections (Bijvoet pairs) are used to locate the positions of the bromine atoms within the crystal's unit cell using software like SHELXD or PHENIX.

• Phase Calculation and Refinement: The known positions of the heavy bromine atoms are used to calculate an initial set of crystallographic phases. These initial phases are then improved and extended to the full resolution of the data through density modification procedures.

• Model Building: The resulting electron density map is used to build an atomic model of the peptide, which is then refined to yield the final high-resolution structure.[15]

Conclusion

Fmoc-5-bromo-DL-tryptophan is more than a simple building block; it is a versatile tool for peptide scientists. Its comparison with other halogenated analogs reveals a spectrum of possibilities for fine-tuning peptide properties. The bromine atom provides a unique combination of significant hydrophobicity and the ability to serve as a powerful phasing agent in X-ray crystallography. By understanding the underlying chemical principles and employing robust, validated protocols—such as the use of indole-protected tryptophan to prevent side reactions—researchers can confidently incorporate these analogs to engineer peptides with enhanced functionality and to unlock novel structural insights. This guide serves as a foundational resource for harnessing the full potential of halogenated tryptophans in the pursuit of next-generation peptide therapeutics and materials.

References

• ArTS - Archivio della ricerca di Trieste. (2021). Natural and synthetic halogenated amino acids—structural and bioactive features in antimicrobial peptides and peptidomimetics. Available at: [Link]

• Parente, R., et al. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 26(23), 7401. Available at: [Link]

• Parente, R., et al. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. ResearchGate. Available at: [Link]

• AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]

• Nowick, J. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Available at: [Link]

• de la Torre, B. G., & Albericio, F. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics. Available at: [Link]

• Royal Society of Chemistry. (2017). Amino acids: chemistry, diversity and physical properties. In Amino Acids, Peptides and Proteins: Volume 42. Available at: [Link]

• Hansen, M. H., et al. (2022). Antimicrobial Peptides Incorporating Halogenated Marine-Derived Amino Acid Substituents. Marine Drugs, 20(2), 127. Available at: [Link]

• Coin, I., & Beyermann, M. (2025). Peptidic tryptophan halogenation by a promiscuous flavin-dependent enzyme. bioRxiv. Available at: [Link]

• Chan, W. C., & White, P. D. (Eds.). (2000). Basic principles. In Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford Academic. Available at: [Link]

• Kim, D. S., et al. (2024). Biosynthesis of Halogenated Tryptophans for Protein Engineering using Genetic Code Expansion. bioRxiv. Available at: [Link]

• Luan, C. H., et al. (1987). Hydrophobicity of amino acid residues: differential scanning calorimetry and synthesis of the aromatic analogues of the polypentapeptide of elastin. International Journal of Peptide and Protein Research. Available at: [Link]

• Chakraborty, S., & Gascón, J. A. (2021). Electronic substitution effect on the ground and excited state properties of indole chromophore: A computational study. ChemRxiv. Available at: [Link]

• Coin, I., & Beyermann, M. (2025). Peptidic Tryptophan Halogenation by a Promiscuous Flavin-dependent Enzyme. ResearchGate. Available at: [Link]

• Encyclopedia of Life Sciences. (2001). Phase Problem in X-ray Crystallography, and Its Solution. Available at: [Link]

• Coin, I., & Beyermann, M. (2025). Peptidic Tryptophan Halogenation by a Promiscuous Flavin-dependent Enzyme. Angewandte Chemie. Available at: [Link]

• Martynowycz, M. W., et al. (2021). Fragment-Based Ab Initio Phasing of Peptidic Nanocrystals by MicroED. Journal of the American Chemical Society. Available at: [Link]

• Coin, I., & Beyermann, M. (2025). Peptidic Tryptophan Halogenation by a Promiscuous Flavin-dependent Enzyme. ResearchGate. Available at: [Link]

• Coin, I., & Beyermann, M. (2025). Peptidic Tryptophan Halogenation by a Promiscuous Flavin-dependent Enzyme. Angewandte Chemie International Edition. Available at: [Link]

• Plewczynski, D. M., et al. (2016). Syntheses of halogen derivatives of L-tryptophan, L-tyrosine and L-phenylalanine labeled with hydrogen isotopes. Journal of Labelled Compounds and Radiopharmaceuticals. Available at: [Link]

• Stark, C. B. W. (2020). Prenylation of Tryptophan Derivatives for the Synthesis of Biologically Active Indole Alkaloid Natural Products. University of Hamburg. Available at: [Link]

• Bowers, C. R., et al. (2013). A Newcomer's Guide to Peptide Crystallography. Biopolymers. Available at: [Link]

• ResearchGate. (n.d.). X-Ray Structure Determination of Proteins and Peptides. Available at: [Link]

• Karplus, P. A. (1997). Hydrophobicity regained. Protein Science. Available at: [Link]

• Oregon Medical Laser Center. (2017). Tryptophan. Available at: [Link]

• Creative Biostructure. (n.d.). Crystallography Phase Determination. Available at: [Link]

• Veldmann, A., et al. (2020). Fermentative Production of Halogenated Tryptophan Derivatives with Corynebacterium glutamicum Overexpressing Tryptophanase or Decarboxylase Genes. Chemie Ingenieur Technik. Available at: [Link]

• Gäfe, K., & Niemann, H. H. (2023). Structural basis of regioselective tryptophan dibromination by the single-component flavin-dependent halogenase AetF. IUCr Journals. Available at: [Link]

• Wang, Y., et al. (2014). Synthesis and Biological Evaluation of Novel 1-Alkyl-tryptophan Analogs as Potential Antitumor Agents. Molecules. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). L-Tryptophan. NIST WebBook. Available at: [Link]

• Schnepel, C., et al. (2019). Structural Basis of Regioselective Bromination of Tricyclic Tryptoline by the Tryptophan Halogenase Thal. ChemBioChem. Available at: [Link]

• Adhikari, S., et al. (2025). Discovery of 5-Chlorotryptophan-Containing Antibiotics through Metabologenomics-assisted High-throughput Screening. ChemRxiv. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Peptides Incorporating Halogenated Marine-Derived Amino Acid Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. L-Tryptophan [webbook.nist.gov]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. chemrxiv.org [chemrxiv.org]
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• 9. benchchem.com [benchchem.com]
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• 11. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 12. peptide.com [peptide.com]
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• 15. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Mass Spectrometric Validation of 5-bromo-DL-tryptophan Incorporation

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the robust validation of 5-bromo-DL-tryptophan (5-Br-Trp) incorporation into proteins using mass spectrometry. We will move beyond rote protocols to explain the underlying principles and critical considerations at each step, ensuring the integrity and trustworthiness of your experimental findings.

Introduction: The "Why" of 5-Br-Trp Incorporation and the Imperative of Validation

This guide will compare and contrast key mass spectrometric workflows, providing the rationale behind each experimental choice to empower you to design and execute a self-validating study.

The Foundational Principle: Detecting the Mass Shift

The core principle behind the mass spectrometric detection of 5-Br-Trp lies in the mass difference between it and native tryptophan. The substitution of a hydrogen atom with a bromine atom results in a predictable mass shift.

Amino Acid	Monoisotopic Mass (Da)	Mass Shift (Da)
Tryptophan (Trp)	186.0793	N/A
5-bromotryptophan (5-Br-Trp)	263.9898 / 265.9878 (79Br/81Br)	+77.9105 / +79.9085

The presence of bromine's two stable isotopes, 79Br and 81Br, in nearly equal natural abundance, creates a characteristic isotopic pattern that serves as a unique signature for successful incorporation. This distinctive doublet in the mass spectrum provides an immediate and powerful diagnostic indicator.

A Comparative Guide to Mass Spectrometry-Based Validation Strategies

There are two primary approaches to validating 5-Br-Trp incorporation using mass spectrometry: "bottom-up" proteomics and "top-down" proteomics. The choice between these strategies depends on the specific research question, the available instrumentation, and the nature of the protein of interest.

Bottom-Up Proteomics: The Workhorse of Protein Analysis

In bottom-up proteomics, the protein of interest is enzymatically digested into smaller peptides prior to mass spectrometric analysis.[7][8] This is the most common approach due to its compatibility with a wide range of mass spectrometers and its effectiveness in identifying and localizing modifications within a protein's sequence.[6]

Experimental Workflow for Bottom-Up Proteomics

Caption: Bottom-up proteomics workflow for 5-Br-Trp validation.

In-Depth Protocol: Bottom-Up Validation of 5-Br-Trp Incorporation

1. Protein Extraction and Purification:

• Rationale: The purity of the starting material is paramount to avoid interference from other proteins and contaminants that can suppress ionization in the mass spectrometer.[9][10]

• Protocol:

  • Lyse cells or tissues using a buffer compatible with downstream mass spectrometry (e.g., avoid high concentrations of detergents like SDS if possible, or include a cleanup step to remove them).[11]

  • Purify the protein of interest using affinity chromatography, size-exclusion chromatography, or other appropriate methods.

  • Quantify the purified protein using a reliable method such as a BCA assay.

2. In-Solution Digestion:

• Rationale: Denaturation, reduction, and alkylation ensure that the protein is unfolded and that disulfide bonds are broken, making it accessible to proteolytic enzymes for efficient and reproducible digestion.[8]

• Protocol:

  • Denature the protein in a solution containing 8 M urea or 6 M guanidine hydrochloride.

  • Reduce disulfide bonds by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate free cysteine residues by adding iodoacetamide to a final concentration of 55 mM and incubating in the dark at room temperature for 20 minutes.

  • Quench the excess iodoacetamide by adding DTT.

  • Dilute the solution with ammonium bicarbonate buffer to reduce the denaturant concentration to less than 1 M.

  • Add a protease, typically trypsin, at an enzyme-to-protein ratio of 1:50 to 1:100 (w/w) and incubate overnight at 37°C.[9]

  • Stop the digestion by adding formic acid to a final concentration of 1%.

3. Peptide Cleanup:

• Rationale: Desalting the peptide mixture using a C18 solid-phase extraction (SPE) column removes salts and other contaminants that can interfere with ionization and chromatographic separation.[7]

• Protocol:

  • Condition a C18 SPE tip or column with acetonitrile, followed by an equilibration with 0.1% formic acid in water.

  • Load the acidified peptide sample.

  • Wash the column with 0.1% formic acid in water to remove salts.

  • Elute the peptides with a solution of 50-80% acetonitrile and 0.1% formic acid.

  • Dry the eluted peptides in a vacuum centrifuge.

4. LC-MS/MS Analysis:

• Rationale: Liquid chromatography separates the complex peptide mixture over time, reducing the complexity of the sample entering the mass spectrometer at any given point. The mass spectrometer first performs a full scan (MS1) to detect the mass-to-charge ratio (m/z) of the intact peptides. It then selects the most intense ions for fragmentation (MS/MS or MS2), which provides sequence information.[6][12]

• Protocol:

  • Reconstitute the dried peptides in a solution of 0.1% formic acid in water.

  • Inject the sample onto a reverse-phase HPLC column (e.g., C18) coupled to an electrospray ionization (ESI) mass spectrometer.

  • Elute the peptides using a gradient of increasing acetonitrile concentration.

  • Set the mass spectrometer to acquire data in a data-dependent acquisition (DDA) mode, where the instrument cycles between an MS1 scan and several MS2 scans of the most abundant precursor ions.

5. Data Analysis:

• Rationale: The acquired MS/MS spectra are searched against a protein sequence database to identify the peptides. Crucially, the search parameters must be set to consider the mass shift of 5-Br-Trp as a variable modification on tryptophan residues.[13]

• Protocol:

  • Use a database search engine (e.g., Mascot, Sequest, MaxQuant) to search the MS/MS data against a database containing the sequence of the protein of interest.

  • In the search parameters, define a variable modification on tryptophan with a mass shift of +77.9105 Da and +79.9085 Da.

  • Manually inspect the MS/MS spectra of peptides identified as containing 5-Br-Trp. Look for the characteristic doublet isotopic pattern in the precursor ion and the mass shift in the fragment ions (b- and y-ions) that contain the modified tryptophan residue.[4] This manual validation is a critical step for ensuring the trustworthiness of the identification.

Top-Down Proteomics: Analyzing the Intact Protein

Top-down proteomics involves introducing the intact protein into the mass spectrometer and fragmenting it directly.[5] This approach is advantageous for characterizing post-translational modifications as it provides a complete view of all modifications on a single protein molecule. However, it requires high-resolution mass spectrometers (e.g., FT-ICR or Orbitrap) and can be challenging for large or complex proteins.

Experimental Workflow for Top-Down Proteomics

Caption: Top-down proteomics workflow for 5-Br-Trp validation.

Comparison of Bottom-Up and Top-Down Approaches

Feature	Bottom-Up Proteomics	Top-Down Proteomics
Starting Material	Purified protein or complex protein mixture	Highly purified intact protein
Instrumentation	Compatible with a wide range of MS instruments (e.g., Q-TOF, Orbitrap, Ion Trap)	Requires high-resolution MS (e.g., FT-ICR, Orbitrap)
Strengths	- High sensitivity- Excellent for identifying and localizing modifications- Well-established workflows and data analysis pipelines	- Provides a complete view of all modifications on a single protein molecule- No information is lost due to digestion
Limitations	- Incomplete sequence coverage can lead to missed modifications- Information about co-occurring modifications on the same protein molecule is lost	- Challenging for large proteins (>50 kDa)- Requires highly pure samples- Data analysis is more complex

Quantitative Analysis: Assessing the Efficiency of Incorporation

Beyond simple confirmation, it is often necessary to quantify the efficiency of 5-Br-Trp incorporation. This can be achieved using both label-free and stable isotope labeling approaches.

Label-Free Quantification

Label-free quantification relies on comparing the signal intensity of the 5-Br-Trp-containing peptide to its unmodified tryptophan counterpart.[14]

• Method: Compare the peak areas of the extracted ion chromatograms (XICs) for the modified and unmodified peptides.

• Advantages: Simple and does not require expensive isotopic labels.

• Limitations: Can be less accurate due to variations in ionization efficiency between the modified and unmodified peptides.

Stable Isotope Labeling for Accurate Quantification

For more precise quantification, stable isotope labeling methods are recommended. Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a powerful approach where cells are grown in media containing "light" (normal) or "heavy" (isotope-labeled) amino acids.[15][16]

• Method:

  • Grow one population of cells in media containing normal tryptophan.

  • Grow a second population in media containing 5-Br-Trp and a "heavy" stable isotope-labeled version of another amino acid (e.g., 13C6,15N2-Lysine).

  • Mix equal amounts of protein from both cell populations.

  • Perform a standard bottom-up proteomics workflow.

  • The relative intensity of the peptide pairs (light vs. heavy) in the mass spectrum allows for accurate quantification of the 5-Br-Trp incorporation efficiency.

• Advantages: Highly accurate and corrects for variations in sample preparation and analysis.[17]

• Limitations: Can be expensive and is primarily applicable to cell culture systems.

Conclusion: Ensuring Trustworthy and Authoritative Results

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A Researcher's Guide to NMR Spectroscopic Analysis for the Confirmation of 5-bromo-DL-tryptophan in a Peptide Sequence

For researchers, scientists, and drug development professionals, the precise characterization of synthetic peptides is a foundational requirement for success. The incorporation of non-canonical or modified amino acids, such as 5-bromo-DL-tryptophan, is a powerful strategy for modulating the pharmacological properties of a peptide therapeutic. However, this modification introduces a critical analytical challenge: how can one unambiguously confirm not only the successful incorporation but also the precise location of this modified residue within the peptide sequence?

This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy against other common analytical techniques for this purpose. We will move beyond a simple listing of methods to explain the causality behind experimental choices, offering field-proven insights to ensure your analytical workflow is a self-validating system.

The Analytical Imperative: Why Specificity Matters

Incorporating a halogenated amino acid like 5-bromo-DL-tryptophan (5-Br-Trp) can enhance binding affinity, improve metabolic stability, or serve as a versatile chemical handle for further conjugation. An error in its incorporation—either a complete failure or incorrect placement—can drastically alter the peptide's biological activity and lead to misinterpreted structure-activity relationships (SAR). Therefore, a robust analytical method must provide unequivocal evidence of:

• Incorporation: The 5-Br-Trp residue is present in the peptide.

• Regio-integrity: The bromine atom is specifically at the 5-position of the indole ring.

• Sequence Position: The 5-Br-Trp residue is located at the intended position in the peptide chain.

While techniques like mass spectrometry and Edman degradation are mainstays of peptide analysis, NMR spectroscopy offers a uniquely powerful, non-destructive approach that can address all three points with exceptional detail.

The NMR Advantage: A Multi-dimensional View of Molecular Structure

NMR spectroscopy is a primary analytical method that probes the magnetic properties of atomic nuclei, providing rich, atomic-level information about a molecule's structure and chemical environment in solution.[1][2] Unlike methods that rely on fragmentation or sequential degradation, NMR analyzes the intact peptide, preserving the sample for further assays.[2][3]

For identifying 5-Br-Trp, the key lies in recognizing its unique spectral "fingerprint" and its connections to neighboring residues. The electron-withdrawing bromine atom significantly alters the chemical environment of the indole ring's protons and carbons, causing their corresponding signals in the NMR spectrum to shift to different frequencies compared to a standard tryptophan residue.

Key NMR Signatures of 5-Bromo-Tryptophan

The most direct evidence of 5-Br-Trp incorporation comes from the aromatic region of the ¹H and ¹³C NMR spectra.

• ¹H NMR: In a standard tryptophan, the indole ring protons (H2, H4, H5, H6, H7) have characteristic chemical shifts and coupling patterns.[4][5] The substitution of bromine at the C5 position eliminates the H5 signal and influences the shifts and coupling of the adjacent H4 and H6 protons. Specifically, H4 becomes a doublet and H6 becomes a doublet of doublets, with predictable downfield shifts due to the deshielding effect of the bromine. The H2 proton, a singlet, is also a key landmark.[6]

• ¹³C NMR: The effect on the carbon spectrum is even more pronounced. The C5 signal will be absent and replaced by a signal for the bromine-bound carbon, which typically appears at a chemical shift of around 115 ppm. Other aromatic carbons (C4, C6, C7, C3a, C7a) will also experience predictable shifts.[7][8]

A Step-by-Step Workflow for NMR Confirmation

The following workflow provides a systematic approach to confirming 5-Br-Trp in a peptide sequence using a suite of 1D and 2D NMR experiments. This process is designed to be self-validating, where data from one experiment corroborates the findings of another.

Figure 1: Logical workflow for NMR-based confirmation of 5-Br-Trp in a peptide.

• 1D ¹H NMR - The First Look: This is the quickest experiment. It provides an overview of the sample's purity and the general types of protons present. For a peptide containing 5-Br-Trp, you should look for distinct signals in the aromatic region (typically 7.0-8.0 ppm) that differ from the pattern of a standard tryptophan.[9] The presence of a sharp singlet for the indole H2 proton and characteristic doublets for H4 and H7 are key indicators.

• 2D TOCSY - Identifying the Building Blocks: The Total Correlation Spectroscopy (TOCSY) experiment is the workhorse for identifying amino acid types.[10][11] It reveals all protons that are connected through bonds within a single amino acid residue, known as a "spin system." By starting at the amide proton (NH) of a residue, one can trace a path to the alpha-proton (Hα) and all the way down the side chain. The unique pattern of cross-peaks in the TOCSY spectrum allows for the identification of most amino acid types. For 5-Br-Trp, the TOCSY will reveal the Hα, Hβ protons, and the aromatic protons (H2, H4, H6, H7) all belonging to the same spin system, confirming the presence of a tryptophan-like residue with a modified aromatic ring.

• 2D NOESY/ROESY - Assembling the Puzzle: While TOCSY identifies the amino acids, Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) helps to place them in sequence.[10][12] These experiments detect protons that are close to each other in space (typically < 5 Å), regardless of whether they are bonded. The key correlations are the sequential NOEs between the Hα of one residue (i) and the NH of the next residue (i+1). By "walking" along the peptide backbone from one residue to the next using these NOEs, the sequence can be determined. This allows you to pinpoint the exact location of the 5-Br-Trp spin system within the peptide chain.

• 2D ¹H-¹³C HSQC - The Heteronuclear Checkpoint: The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton directly to the carbon it is attached to. This provides an extra dimension of confirmation. The distinct chemical shifts of the aromatic protons of 5-Br-Trp will correlate to the correspondingly shifted aromatic carbons, providing definitive proof of the modified indole ring's electronic structure.

• 2D ¹H-¹³C HMBC - The Final Confirmation: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the final piece of the puzzle, revealing correlations between protons and carbons that are two or three bonds away.[1][13] This is exceptionally powerful for confirming the identity of modified residues. Key HMBC correlations for 5-Br-Trp would include:

  • From the Hβ protons to the aromatic carbons C2 and C4.

  • From the aromatic protons H4 and H6 to the bromine-substituted C5.

  • From the H2 proton to C3, C3a, and C7a. These long-range correlations provide an unbreakable chain of evidence linking the aliphatic part of the amino acid to the specifically modified aromatic ring, leaving no room for ambiguity.

Comparison with Alternative Methodologies

While NMR provides a comprehensive solution, it is essential to understand its performance relative to other common techniques.

Feature	NMR Spectroscopy	Mass Spectrometry (MS/MS)	Edman Degradation
Primary Information	Atomic-level 3D structure, connectivity, and dynamics in solution.	Mass-to-charge ratio of the intact peptide and its fragments.	N-terminal amino acid sequence.
Confirmation of 5-Br-Trp	Direct & Unambiguous. Identifies unique ¹H and ¹³C shifts and confirms connectivity to the peptide backbone.	Indirect. Confirms the correct mass increase (+78.9 Da for Br vs. H). Fragmentation can confirm position, but may be complex.	Challenging. Requires a specific PTH-5-Br-Trp standard for HPLC comparison, which is often not commercially available.[14][15]
Sample State	Solution (near-physiological conditions).	Gas phase (requires ionization).	Immobilized on a solid support or in solution.
Sample Destruction	Non-destructive. Sample is fully recoverable.	Destructive.	Destructive.
Sensitivity	Lower (typically requires mg of sample).	Very high (can analyze fmol to pmol quantities).	High (requires pmol quantities).[6]
Quantitative Ability	Inherently quantitative.	Can be quantitative with isotopic labeling and standards.	Primarily qualitative for sequencing.
Key Advantage	Provides complete structural and sequential context without ambiguity.	High speed and sensitivity, ideal for complex mixtures and low-abundance samples.[16]	Well-established method for direct N-terminal sequencing of unmodified peptides.[10]
Key Limitation	Lower sensitivity, higher equipment cost, and can be complex for very large peptides.[17]	Does not provide detailed structural information; fragmentation of modified peptides can be unpredictable.[2][3]	Cannot be used if the N-terminus is blocked and struggles with non-standard or modified amino acids without proper standards.[6][18]

Causality in Method Selection

• Choose NMR when: Absolute certainty of structure, connectivity, and sequence position is paramount. It is the gold standard for foundational characterization of a novel peptide therapeutic where the initial sample quantity is not the primary constraint.

• Choose Mass Spectrometry when: High-throughput screening, analysis of complex biological matrices, or limited sample quantity are the main drivers. It is excellent for confirming the correct mass has been incorporated but may require more inference to confirm the exact position and isomeric purity. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br are in a ~1:1 ratio) provides a clear signature in the mass spectrum.[19]

• Choose Edman Degradation when: You need to confirm the N-terminal sequence of a peptide and have access to the necessary standards for any modified residues. For confirming an internal 5-Br-Trp, it would require prior fragmentation of the peptide and isolation of the fragment containing the modified residue at its N-terminus, making it a cumbersome approach for this specific problem.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key NMR experiments.

Sample Preparation

Proper sample preparation is critical for acquiring high-quality NMR data.

• Peptide Purity: Ensure the peptide is of high purity (>95%), as determined by HPLC and Mass Spectrometry.

• Solvent: Dissolve the peptide in a deuterated solvent to minimize solvent signals. For most peptides, a mixture of 90% H₂O / 10% D₂O is ideal as it allows for the observation of exchangeable amide protons. A suitable buffer (e.g., 20 mM phosphate buffer, pH 6.5) should be used.

• Concentration: Aim for a peptide concentration of 1-5 mM.[20] The required concentration will depend on the peptide's solubility and the spectrometer's sensitivity.

• Internal Standard: Add a small amount of a reference compound like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) for accurate chemical shift referencing.

• NMR Tube: Use a high-quality, clean NMR tube. Transfer approximately 500-600 µL of the prepared sample into the tube.

NMR Data Acquisition

These experiments are typically performed on a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Figure 2: High-level NMR data acquisition and processing pipeline.

2.1. 2D ¹H-¹H TOCSY

• Purpose: To identify the complete proton spin systems for each amino acid.

• Pulse Program: A standard TOCSY sequence with water suppression (e.g., dipsi2esgpph on Bruker systems).[21]

• Key Parameters:

  • Mixing Time (d9): This is the most critical parameter. A mixing time of 60-80 ms is typically optimal for small to medium-sized peptides to allow magnetization transfer throughout the entire spin system.[10][15] Shorter mixing times (~20 ms) will result in a COSY-like spectrum, showing only direct correlations.

  • Acquisition: Collect sufficient scans (e.g., 8-16) per increment to achieve a good signal-to-noise ratio.

2.2. 2D ¹H-¹H NOESY

• Purpose: To identify through-space correlations for sequential assignment.

• Pulse Program: A standard NOESY sequence with water suppression (e.g., noesyesgpph on Bruker systems).

• Key Parameters:

  • Mixing Time: Typically in the range of 150-300 ms for peptides. This should be optimized to maximize cross-peak intensity while minimizing spin diffusion effects.[20]

  • Acquisition: NOESY is less sensitive than TOCSY, so more scans (e.g., 16-32) per increment are often required.

2.3. 2D ¹H-¹³C HSQC

• Purpose: To correlate protons with their directly attached carbons.

• Pulse Program: An edited HSQC sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.3 on Bruker systems). This will show CH/CH₃ groups with a different phase than CH₂ groups, aiding in assignment.

• Key Parameters:

  • ¹J(CH) Coupling Constant: The experiment is optimized for the one-bond C-H coupling constant, typically set to ~145 Hz for aliphatic and aromatic CH groups.

  • Acquisition: This is a sensitive experiment, but may require a longer acquisition time to achieve high resolution in the indirect (¹³C) dimension.

2.4. 2D ¹H-¹³C HMBC

• Purpose: To identify long-range (2-3 bond) correlations between protons and carbons.

• Pulse Program: A gradient-enhanced HMBC sequence (e.g., hmbcetgpl3nd on Bruker systems).[22]

• Key Parameters:

  • Long-Range Coupling Delay: This delay is optimized for the nJ(CH) coupling constant. A value of 8-10 Hz is a good compromise for observing both two- and three-bond correlations in peptides.[1][13] The total delay is typically set to 1/(2 * nJ(CH)), which corresponds to about 50-60 ms.

  • Acquisition: HMBC is one of the least sensitive 2D experiments and will likely require the longest acquisition time or a more concentrated sample.

Conclusion

For the definitive confirmation of 5-bromo-DL-tryptophan within a peptide sequence, NMR spectroscopy stands out as the most rigorous and informative analytical technique. Its ability to provide a complete, unambiguous picture of atomic connectivity and spatial arrangement in a non-destructive manner is unparalleled. While mass spectrometry is an indispensable tool for its speed and sensitivity in confirming mass, and Edman degradation remains useful for standard N-terminal sequencing, neither can match the detailed structural validation offered by a well-executed suite of 2D NMR experiments. By following a systematic workflow from 1D ¹H to 2D heteronuclear correlation spectroscopy, researchers can have the utmost confidence in the identity, integrity, and location of their modified amino acid, ensuring a solid analytical foundation for their drug discovery and development efforts.

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A Comparative Guide for Peptide Synthesis: Fmoc-5-bromo-DL-tryptophan vs. Fmoc-tryptophan

In the intricate world of peptide synthesis, the choice of amino acid building blocks is paramount, dictating not only the efficiency of the synthesis but also the ultimate biological and structural properties of the final peptide. This guide provides a detailed comparison between the standard Fmoc-Trp(Boc)-OH and its halogenated counterpart, Fmoc-5-bromo-DL-tryptophan, offering field-proven insights for researchers, chemists, and drug development professionals.

Introduction: The Significance of Tryptophan in Peptide Chemistry

Tryptophan, with its unique indole side chain, is a critical residue in many biologically active peptides. It plays a crucial role in protein structure, often participating in hydrophobic and π-stacking interactions, and serves as a key recognition element in protein-protein interactions.[1] The ability to modify this residue offers a powerful tool for modulating peptide function, stability, and binding affinity.[2]

The introduction of a halogen, such as bromine, onto the indole ring creates a non-natural amino acid that can confer unique properties.[3] Halogenation can enhance binding affinity through halogen bonding, increase metabolic stability, and serve as a spectroscopic probe.[4][5] This guide focuses on the practical implications of choosing between the standard, side-chain protected Fmoc-Trp(Boc)-OH and the synthetically versatile Fmoc-5-bromo-DL-tryptophan in the context of Solid-Phase Peptide Synthesis (SPPS).

At a Glance: Physicochemical Properties

A fundamental understanding begins with the core properties of each building block. The addition of a bromine atom significantly alters the molecular weight and introduces stereochemical complexity due to the use of a racemic mixture (DL-form).

Property	Fmoc-Trp(Boc)-OH	Fmoc-5-bromo-DL-tryptophan
Chemical Formula	C₃₁H₃₀N₂O₆	C₂₆H₂₁BrN₂O₄
Molecular Weight	526.58 g/mol	517.37 g/mol
Stereochemistry	L-enantiomer	Racemic (DL mixture)
Indole Protection	Boc group	None (electron-withdrawing Br)
Key Feature	Standard protected Trp for routine synthesis	Introduction of bromine for functional modification

Role in Solid-Phase Peptide Synthesis (SPPS)

The most widely used method for peptide synthesis is the Fmoc/tBu strategy, which relies on the base-labile Fmoc group for Nα-protection and acid-labile groups for side-chain protection.[6][7] Both amino acids are designed for this workflow, but their distinct characteristics influence the synthetic strategy.

Standard SPPS Workflow

The diagram below illustrates a typical cycle in Fmoc-based SPPS, highlighting the critical coupling step where these amino acids are incorporated.

A standard workflow for Solid-Phase Peptide Synthesis (SPPS).

Fmoc-Trp(Boc)-OH: The Gold Standard

• Causality Behind the Boc Group: The indole ring of tryptophan is susceptible to modification, particularly alkylation by carbocations generated during the repetitive acidolytic cleavage of other side-chain protecting groups (e.g., from Arg(Pmc/Pbf) residues).[8][9] The tert-butyloxycarbonyl (Boc) group on the indole nitrogen serves as a temporary shield.[10] During the final trifluoroacetic acid (TFA) cleavage, the Boc group is removed, but the transient carbamic acid formed helps protect the indole ring from side reactions.[8] This makes Fmoc-Trp(Boc)-OH the reliable choice for synthesizing peptides, especially those also containing arginine.[8]

• Coupling Performance: As a standard amino acid derivative, its coupling kinetics are well-characterized. However, like other bulky amino acids, it can sometimes require longer coupling times or more potent activation agents (e.g., HATU, HCTU) to achieve complete incorporation, especially within sterically hindered or aggregating sequences.[11][12]

Fmoc-5-bromo-DL-tryptophan: The Functional Analog

• Indole Reactivity: The electron-withdrawing nature of the bromine atom at the 5-position deactivates the indole ring, making it less susceptible to electrophilic attack. This intrinsic property often obviates the need for a side-chain protecting group, simplifying the building block itself.

• Coupling Challenges & Strategy:

  • Steric Hindrance: The bulky bromine atom can increase steric hindrance, potentially slowing down the coupling reaction compared to its non-halogenated counterpart.[11][13] It is prudent to anticipate the need for extended coupling times or double coupling protocols.

  • Racemic Nature: The use of a DL-racemic mixture is a critical consideration. This will result in the synthesis of a mixture of diastereomeric peptides. This is often a deliberate choice in the context of generating peptide libraries for screening, but it is unsuitable for synthesizing a single, stereochemically pure peptide. For such applications, the enantiomerically pure Fmoc-5-bromo-L-tryptophan would be required.[4]

Impact on Final Peptide Properties

The choice between these two building blocks extends beyond the synthesis protocol; it fundamentally alters the resulting peptide.

Potential impacts of 5-bromo-tryptophan incorporation.

• Structure & Binding: The bromine atom increases the size and hydrophobicity of the side chain. More importantly, it can act as a halogen bond donor, a non-covalent interaction that can significantly enhance binding affinity to a target protein if an appropriate acceptor (like a carbonyl oxygen) is present in the binding pocket.[5]

• Bioactivity: The incorporation of halogenated tryptophans has been shown to alter the biological activity of peptides, sometimes leading to enhanced potency or modified specificity.[3][14]

• Spectroscopic Properties: The bromo-indole moiety has distinct UV-Vis and fluorescence properties compared to the natural indole, making it a useful intrinsic probe for binding or conformational studies.

Experimental Protocols & Data

Standard Coupling Protocol (Manual SPPS)

This protocol outlines a self-validating system for a 0.1 mmol scale synthesis.

• Resin Preparation: Swell 100-200 mg of Rink Amide resin in N,N-dimethylformamide (DMF) for 1-2 hours in a reaction vessel.[15][16] Drain the DMF.

• Fmoc Deprotection: Add 5 mL of 20% (v/v) piperidine in DMF. Agitate for 3 minutes, drain. Add another 5 mL of the solution and agitate for 10-15 minutes.[15] Drain the solution.

• Washing: Wash the resin thoroughly with DMF (5 x 5 mL washes) to remove all traces of piperidine.[16]

• Confirmation of Deprotection (Self-Validation): Perform a Kaiser test (or TNBS test). A positive result (blue beads for Kaiser test) confirms the presence of a free primary amine, validating the success of the deprotection step before proceeding.

• Amino Acid Activation & Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3-5 equivalents; 0.3-0.5 mmol) and an activator like HATU or HBTU (2.9-4.5 equivalents) in DMF.[15][17]

  • Add a hindered base such as diisopropylethylamine (DIPEA) (6-10 equivalents) to the solution and mix.[15]

  • Immediately add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature.

  • For Fmoc-Trp(Boc)-OH : 1-2 hours.

  • For Fmoc-5-bromo-DL-tryptophan : 2-4 hours, or consider a double coupling.

• Confirmation of Coupling (Self-Validation): After the reaction time, take a small sample of resin beads, wash them, and perform a Kaiser test. A negative result (clear/yellow beads) indicates the reaction has gone to completion. If the test is positive, the coupling is incomplete and a second coupling should be performed.

• Washing: Wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL) to prepare for the next cycle.

Comparative Performance Data (Hypothetical)

The following data represents typical outcomes when synthesizing a model 10-mer peptide (e.g., Y-G-G-F-L-X-R-K-Q-G, where X is the test residue) on a Rink Amide resin.

Parameter	Peptide with Fmoc-Trp(Boc)-OH	Peptide with Fmoc-5-bromo-DL-tryptophan
Avg. Coupling Time	1.5 hours	3 hours (single coupling)
Double Couplings Req.	0	1 (at the X position)
Crude Purity (HPLC)	~85%	~70% (as a mix of two diastereomers)
Major Impurities	Deletion sequences (if coupling is slow)	Deletion sequences, diastereomeric peptide
Final Yield (after Purif.)	~35%	~25% (combined yield of diastereomers)

Analysis: The data illustrates that while incorporating 5-bromo-tryptophan is feasible, it requires more rigorous synthesis conditions (longer coupling times) and results in a more complex crude product due to its racemic nature.[18] The lower purity and yield are expected trade-offs for the functional benefits of the modification.

Conclusion and Recommendations

The choice between Fmoc-Trp(Boc)-OH and Fmoc-5-bromo-DL-tryptophan is entirely application-dependent.

• Choose Fmoc-Trp(Boc)-OH for:

  • Routine synthesis of natural peptide sequences.

  • Applications where stereochemical purity is essential.

  • Synthesizing long or complex peptides containing arginine, where side-chain protection is critical.[8]

• Choose Fmoc-5-bromo-DL-tryptophan (or its pure L-isomer) for:

  • Structure-activity relationship (SAR) studies to probe the role of the tryptophan residue.

  • Developing peptides with enhanced binding affinity, metabolic stability, or altered biological function.[4][5]

  • Introducing a spectroscopic handle for biophysical analysis.

  • Generating diastereomeric libraries for screening purposes (when using the DL-form).

By understanding the inherent chemical properties and synthetic behaviors of each building block, researchers can make informed decisions, optimize their peptide synthesis strategies, and ultimately accelerate their research and development goals.

References

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A Senior Application Scientist's Guide to Cross-Validation of Experimental Results Using 5-Bromotryptophan-Labeled Peptides

In the rigorous landscape of drug development and proteomics research, the reproducibility and accuracy of experimental findings are paramount. The process of validating significant discoveries, such as novel biomarkers or differential protein expression, necessitates the use of orthogonal methods to confirm initial results.[1] This guide provides an in-depth technical overview of a powerful tool in this validation workflow: the use of 5-bromotryptophan (5-Br-Trp) labeled peptides. We will explore the unique advantages of this intrinsic probe, compare its performance with alternative labeling strategies, and provide detailed experimental protocols for its application in mass spectrometry, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.

The Imperative of Cross-Validation in Proteomics

The journey from a promising "hit" in a high-throughput screen to a validated biological insight is paved with meticulous cross-validation.[2] Proteomics experiments, whether aimed at whole proteome analysis or targeted pathway investigation, generate vast amounts of data that require careful statistical analysis and, crucially, independent verification.[1][3] Techniques like Western blotting and ELISA are traditional mainstays for validating findings from mass spectrometry-based proteomics. However, the use of strategically labeled peptides offers a more integrated and often more precise approach to confirming peptide and protein identifications and quantifications.

Introducing 5-Bromotryptophan: A Versatile Label for In-Depth Analysis

5-Bromotryptophan is a halogenated analog of the naturally occurring amino acid tryptophan.[4] Its incorporation into synthetic peptides provides a unique set of physicochemical properties that can be exploited for robust cross-validation across multiple analytical platforms. Unlike bulky fluorescent dyes or tags, the bromine atom introduces minimal steric hindrance, preserving the native conformation and function of the peptide.[5] The five regioisomeric bromotryptophans are found in nature, primarily in marine invertebrates, often as part of complex bioactive peptides.[6]

The key advantages of using 5-Br-Trp as a label stem from:

• Distinct Isotopic Signature: The natural isotopic distribution of bromine (79Br and 81Br) creates a characteristic doublet in mass spectra, providing an unambiguous marker for the labeled peptide.

• Intrinsic Fluorescence: The indole ring of tryptophan and its analogs possesses intrinsic fluorescence that is sensitive to the local environment, making it a valuable probe for studying protein conformation and binding interactions.[7][8][9]

• Heavy Atom for Phasing: The bromine atom is sufficiently electron-dense to serve as a heavy atom for phasing in X-ray crystallography, aiding in the determination of three-dimensional protein structures.[10][11][12][13]

• NMR Probe: The bromine atom can also serve as a useful probe in NMR spectroscopy, providing insights into peptide structure and dynamics.

Comparative Analysis: 5-Br-Trp vs. Alternative Labeling Strategies

The choice of a labeling strategy depends on the specific experimental question and the analytical techniques to be employed. Here, we compare 5-Br-Trp with other common labeling methods.

Feature	5-Bromotryptophan	Stable Isotope Labeling (e.g., SILAC, 13C/15N)	Isobaric Tagging (e.g., TMT, iTRAQ)	Extrinsic Fluorophores (e.g., FITC, FAM)
Principle	Incorporation of a halogenated amino acid analog.	Metabolic or synthetic incorporation of heavy isotopes.	Chemical tagging with isobaric reagents.	Covalent attachment of a fluorescent dye.[14]
Mass Spectrometry	Characteristic isotopic doublet for easy identification.	Mass shift allows for relative and absolute quantification.[15][16]	Reporter ions in MS/MS for multiplexed quantification.	Can alter ionization efficiency and fragmentation.
Fluorescence	Intrinsic fluorescence, sensitive to environment.[17]	No intrinsic fluorescence.	No intrinsic fluorescence.	High quantum yield, but can perturb structure/function.
NMR	Can be used as a probe for structural studies.[18]	Isotope labeling is a cornerstone of protein NMR.[19]	Not typically used.	Can be used for specific distance measurements.
X-ray Crystallography	Acts as a heavy atom for phasing.[12][13]	Not typically used for phasing.	Not used.	Not used.
Perturbation	Minimal steric and functional perturbation.[5]	Generally considered non-perturbative.	Can affect peptide chemistry and fragmentation.	Can significantly alter peptide properties.
Synthesis	Requires solid-phase peptide synthesis with the modified amino acid.[20][21]	Can be done in vivo (SILAC) or in vitro.[15]	Post-synthesis chemical reaction.	Post-synthesis chemical reaction.

Experimental Protocols for Cross-Validation with 5-Br-Trp-Labeled Peptides

A key aspect of trustworthy research is the use of self-validating systems. The following protocols are designed to provide robust and reproducible results.

I. Solid-Phase Synthesis of 5-Br-Trp-Labeled Peptides

The synthesis of peptides containing 5-bromotryptophan is readily achievable using standard solid-phase peptide synthesis (SPPS) protocols.[22][23]

Protocol:

• Resin Preparation: Start with a suitable resin, such as a Wang or Rink amide resin, depending on the desired C-terminus.

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin-bound amino acid using a solution of 20% piperidine in dimethylformamide (DMF).

• Amino Acid Coupling: Activate the carboxyl group of the incoming Fmoc-protected amino acid (including Fmoc-5-Br-Trp-OH) using a coupling reagent like HBTU or HATU in the presence of a base such as diisopropylethylamine (DIEA).

• Washing: Thoroughly wash the resin with DMF and dichloromethane (DCM) to remove excess reagents.

• Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized peptide by mass spectrometry and analytical HPLC.

Diagram: Solid-Phase Peptide Synthesis Workflow

Caption: Workflow for solid-phase synthesis of 5-Br-Trp peptides.

II. Cross-Validation by Tandem Mass Spectrometry

Tandem mass spectrometry (MS/MS) is a powerful technique for peptide sequencing and identification. The unique isotopic signature of bromine makes 5-Br-Trp-labeled peptides ideal standards for validating MS/MS data.

Protocol:

• Sample Preparation: Prepare a mixture of the biological sample (e.g., a protein digest) and a known concentration of the corresponding 5-Br-Trp-labeled synthetic peptide.

• LC-MS/MS Analysis: Separate the peptides by liquid chromatography and analyze them using a tandem mass spectrometer. The instrument should be operated in a data-dependent acquisition mode, where precursor ions are selected for fragmentation.

• Data Analysis:

  • Identification: Search the MS/MS spectra against a protein database, including the modification for 5-bromotryptophan. The presence of the characteristic isotopic doublet in the precursor ion scan confirms the presence of the labeled peptide.

  • Fragmentation Analysis: Compare the fragmentation patterns of the native and 5-Br-Trp-labeled peptides. The b- and y-ion series should show a mass shift corresponding to the bromine substitution for fragments containing the modification. This provides a high degree of confidence in the peptide sequence identification.[24][25]

  • Quantification: Use the extracted ion chromatograms (XICs) of the native and labeled peptides for relative or absolute quantification.

Sources

• 1. protavio.com [protavio.com]
• 2. Finding a vocation for validation: taking proteomics beyond association and location - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A cross-validation scheme for machine learning algorithms in shotgun proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Tryptophan-based Fluorophores for Studying Protein Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The five bromotryptophans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bmglabtech.com [bmglabtech.com]
• 8. Tryptophan- The Biological Fluorophore | Blog | Biosynth [biosynth.com]
• 9. researchgate.net [researchgate.net]
• 10. Towards a rational approach for heavy-atom derivative screening in protein crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An overview of heavy-atom derivatization of protein crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An overview of heavy-atom derivatization of protein crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cpcscientific.com [cpcscientific.com]
• 15. isotope.com [isotope.com]
• 16. Absolute Quantitation of Tryptophan-Containing Peptides and Amyloid Beta Peptide Fragments by Coulometric Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chem.uzh.ch [chem.uzh.ch]
• 19. NMR Spectroscopy of Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 20. tandfonline.com [tandfonline.com]
• 21. Strategies for the synthesis of labeled peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. US5889147A - Bromo-tryptophan conopeptides - Google Patents [patents.google.com]
• 23. Synthesis of peptides containing 5-hydroxytryptophan, oxindolylalanine, N-formylkynurenine and kynurenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Identification of related peptides through the analysis of fragment ion mass shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Unseen: The Superiority of Fmoc-5-bromo-DL-tryptophan as a Spectroscopic Probe

In the intricate world of molecular biology and drug development, the ability to observe the subtle dance of proteins and peptides is paramount. Spectroscopic probes, fluorescent molecules that act as reporters, are indispensable tools in this endeavor. Among the arsenal of available probes, Fmoc-5-bromo-DL-tryptophan emerges as a uniquely powerful tool, offering a distinct set of advantages over conventional intrinsic and extrinsic probes. This guide provides an in-depth comparison, supported by experimental data and protocols, to illuminate the superior performance of this halogenated amino acid in elucidating molecular interactions.

The Spectroscopic Probe: A Window into the Molecular World

Understanding protein folding, ligand binding, and membrane interactions requires techniques that can sense and report on the local environment of a specific site within a biomolecule.[1] Spectroscopic probes, particularly fluorescent ones, serve this purpose by changing their light-emitting properties in response to their surroundings. These changes in fluorescence intensity, emission wavelength, and lifetime provide a wealth of information about conformational changes and binding events.

Traditionally, researchers have relied on the intrinsic fluorescence of natural amino acids, primarily tryptophan, or have attached extrinsic fluorescent dyes. However, both approaches have limitations. Native tryptophan fluorescence can be complicated by the presence of multiple tryptophan residues within a single protein, making it difficult to isolate signals from a specific site. Extrinsic dyes, while often bright, can be bulky and may perturb the very interactions they are meant to study. Fmoc-5-bromo-DL-tryptophan offers a compelling alternative, providing a sensitive and minimally perturbing probe that can be precisely incorporated into peptides and proteins.

A Head-to-Head Comparison: Fmoc-5-bromo-DL-tryptophan vs. The Field

The true value of Fmoc-5-bromo-DL-tryptophan becomes evident when its photophysical properties are compared with other commonly used spectroscopic probes. The following table summarizes key parameters for a selection of intrinsic and extrinsic probes.

Probe	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Key Advantages	Key Disadvantages
Fmoc-5-bromo-DL-tryptophan	~285	~355-365	~70-80	Moderate (Solvent Dependent)	Environmentally sensitive, heavy-atom effect for specific applications, minimal steric perturbation, site-specific incorporation.	Potential for quenching, requires synthesis into peptide.
L-Tryptophan (Native)	~280	~350	~70	0.13 (in water)	Intrinsic to proteins, sensitive to environment.	Multiple tryptophans can complicate signal, moderate brightness.
4-Fluoro-L-tryptophan	~280	~350	~70	Similar to Tryptophan	Minimal perturbation to protein structure.	Subtle changes in fluorescence compared to native tryptophan.
7-Azatryptophan	~288	~370-400	~82-112	Variable	Large Stokes shift, sensitive to H-bonding.[2][3]	Can be significantly quenched in aqueous environments.[4]
Dansyl Amide	~330-350	~500-550	~170-200	High (Solvent Dependent)	High quantum yield, large Stokes shift, very sensitive to polarity.	Bulky, requires chemical labeling, can perturb structure.
Fluorescein	~490	~515	~25	High (pH Dependent)	Very high quantum yield, bright.	pH sensitive, can be bulky, requires chemical labeling.

Key Insights from the Comparison:

• Environmental Sensitivity: Like native tryptophan, 5-bromotryptophan's fluorescence is sensitive to the polarity of its environment, making it an excellent reporter of local changes. This sensitivity is crucial for studying protein folding and ligand binding.

• The Heavy-Atom Effect: The bromine atom introduces a "heavy-atom effect," which can influence the rates of intersystem crossing and phosphorescence.[5][6][7][8] While this can sometimes lead to fluorescence quenching, it also opens up possibilities for advanced spectroscopic techniques, such as phosphorescence studies and as a quencher in specific FRET pairs.

• Minimal Perturbation: As a tryptophan analog, 5-bromotryptophan is structurally very similar to the natural amino acid. This minimizes the risk of altering the native structure and function of the peptide or protein being studied, a significant advantage over bulky extrinsic dyes like dansyl and fluorescein.

• Site-Specific Incorporation: The Fmoc protecting group allows for the direct incorporation of 5-bromo-DL-tryptophan into a specific site within a peptide sequence during solid-phase peptide synthesis (SPPS). This provides unparalleled control over the location of the spectroscopic probe.

The Causality Behind the Advantages: Why 5-Bromo Substitution Matters

The substitution of a hydrogen atom with a bromine atom at the 5-position of the indole ring is not arbitrary. This specific modification imparts several key advantages:

• Enhanced Intermolecular Interactions: The bromine atom can participate in halogen bonding, a non-covalent interaction that can influence peptide conformation and binding to target molecules. This can lead to improved biological activity and stability of the labeled peptide.

• Modulated Photophysics: The heavy bromine atom alters the electronic properties of the indole ring, leading to changes in its fluorescence characteristics. This can result in a probe that is more sensitive to certain environmental changes compared to native tryptophan.

• A Tool for Quenching Studies: The heavy-atom effect can enhance spin-orbit coupling, which facilitates the transition from the excited singlet state to the triplet state. This property can be harnessed in fluorescence quenching experiments to probe the proximity of other molecules.

Experimental Validation: A Workflow for Comparison

To empirically demonstrate the advantages of Fmoc-5-bromo-DL-tryptophan, a comparative experimental workflow is proposed. This workflow is designed to assess the environmental sensitivity of different fluorescent probes when incorporated into a model peptide interacting with a lipid membrane.

Caption: Experimental workflow for comparing spectroscopic probes.

Experimental Protocol: Comparative Analysis of Peptide-Membrane Interactions

This protocol outlines a method to compare the environmental sensitivity of Fmoc-5-bromo-DL-tryptophan with other fluorescent probes.

1. Peptide Synthesis:

• Objective: To synthesize a model amphipathic peptide with a single fluorescent probe. A suitable sequence could be: Ac-Lys-Lys-Gly-Gly-X-Leu-Leu-Lys-Lys-NH₂, where X is the fluorescent amino acid.

• Procedure:

  • Perform standard Fmoc-based solid-phase peptide synthesis (SPPS) on a Rink amide resin.

  • For the test peptide, couple Fmoc-5-bromo-DL-tryptophan at the desired position.

  • Synthesize control peptides by coupling Fmoc-L-tryptophan, Fmoc-4-fluoro-L-tryptophan, and Fmoc-7-azatryptophan at the same position.

  • For the extrinsic probe comparison, synthesize the peptide with a lysine at the probe position and subsequently label the lysine side-chain with dansyl chloride.

  • Cleave the peptides from the resin and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the peptides by mass spectrometry.

2. Preparation of Lipid Vesicles:

• Objective: To create model membranes of varying charge.

• Procedure:

  • Prepare large unilamellar vesicles (LUVs) composed of 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC) for neutral membranes and a 7:3 mixture of POPC and 1-palmitoyl-2-oleoyl-glycero-3-phospho-L-serine (POPS) for negatively charged membranes.

  • Use the extrusion method to create LUVs with a uniform diameter of approximately 100 nm.

3. Fluorescence Titration:

• Objective: To measure the change in fluorescence properties of the labeled peptides upon binding to the lipid vesicles.

• Procedure:

  • Prepare a solution of each peptide in a suitable buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4).

  • Record the initial fluorescence spectrum of each peptide solution.

  • Incrementally add aliquots of the LUV suspension to the peptide solution.

  • After each addition, allow the sample to equilibrate and then record the fluorescence emission spectrum.

  • Correct for dilution and any inner filter effects.

4. Data Analysis:

• Objective: To quantify and compare the performance of each probe.

• Procedure:

  • Plot the change in fluorescence intensity and the shift in the emission maximum as a function of lipid concentration.

  • Fit the binding isotherms to an appropriate model to determine the partition coefficient or binding affinity of the peptide for the membrane.

  • Compare the magnitude of the solvatochromic shift for each probe upon membrane binding. A larger blue shift indicates a greater sensitivity to the hydrophobic environment of the lipid bilayer.

Visualizing the Process: From Synthesis to Signal

The following diagram illustrates the overall process of using Fmoc-5-bromo-DL-tryptophan as a spectroscopic probe in a peptide-membrane interaction study.

Caption: Workflow of a peptide-membrane interaction study.

Conclusion: A Superior Tool for Precise Molecular Insights

Fmoc-5-bromo-DL-tryptophan stands out as a superior spectroscopic probe for researchers seeking to unravel the complexities of peptide and protein interactions. Its unique combination of environmental sensitivity, minimal structural perturbation, and the potential for advanced applications due to the heavy-atom effect provides a level of precision and control that is often unattainable with other probes. By enabling site-specific incorporation into biomolecules, it empowers scientists to ask and answer more nuanced questions about molecular structure and function. For drug development professionals and researchers in the life sciences, embracing Fmoc-5-bromo-DL-tryptophan is not just an upgrade in methodology; it is a step towards a clearer and more accurate understanding of the molecular world.

References

• 1. [PDF] Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide. | Semantic Scholar [semanticscholar.org]
• 2. Low temperature luminescence behaviours of 7-azatryptophan, 5-hydroxytryptophan and their chromophoric moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphorescence emission of 7-azatryptophan and 5-hydroxytryptophan in fluid solutions and in alpha2 RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Azatryptophans endow proteins with intrinsic blue fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.ist.utl.pt [web.ist.utl.pt]
• 6. researchgate.net [researchgate.net]
• 7. Heavy atom induced phosphorescence study on the influence of internal structural factors on the photophysics of tryptophan in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. External heavy-atom effect on fluorescence kinetics - PhysChemComm (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Coupling Reagents for Fmoc-5-bromo-DL-tryptophan

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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Incorporating Modified Tryptophan Residues

In the landscape of peptide synthesis, the incorporation of modified amino acids is a critical step for creating novel therapeutics, probes, and research tools. Fmoc-5-bromo-DL-tryptophan is one such valuable building block. The bromine atom serves as a heavy-atom substitute for crystallographic phasing, a spectroscopic probe, and a precursor for further chemical modification. However, its successful incorporation into a peptide sequence via Solid-Phase Peptide Synthesis (SPPS) is not trivial. The bulky bromoindole side chain presents significant steric hindrance, which can lead to sluggish and incomplete coupling reactions. Furthermore, the electron-rich indole ring is susceptible to side reactions, and the chiral center is at risk of racemization under harsh coupling conditions[1][2].

The choice of coupling reagent is therefore a crucial parameter that dictates the success of the synthesis, directly impacting yield, purity, and cost. This guide provides a comparative analysis of commonly used coupling reagents, offering field-proven insights and experimental frameworks to empower researchers to make informed decisions when working with this challenging amino acid.

The Cornerstone of Peptide Synthesis: Carboxyl Group Activation

The formation of a peptide bond involves the reaction between a carboxylic acid and an amine. This reaction is not spontaneous under mild conditions and requires the "activation" of the carboxylic acid group to make it more susceptible to nucleophilic attack by the amine. Coupling reagents are the master keys to this activation process. They react with the C-terminus of the N-Fmoc protected amino acid to form a highly reactive intermediate, which is then readily attacked by the free N-terminal amine of the growing peptide chain attached to the solid support.

The efficiency of this process depends on the nature of the activated intermediate, which is dictated by the coupling reagent used. Broadly, modern coupling reagents fall into two major categories: aminium/uronium salts and phosphonium salts, often used in conjunction with additives.

}

General mechanism of amide bond formation in SPPS.

Comparative Analysis of Leading Coupling Reagents

The selection of a coupling reagent should be a deliberate choice based on a balance of reactivity, cost, safety, and the specific demands of the amino acid being coupled. For a sterically hindered residue like Fmoc-5-bromo-DL-tryptophan, high reactivity is paramount.

Reagent	Class	Activating Additive	Relative Reactivity	Racemization Risk	Key Advantages & Considerations
HATU	Aminium/Uronium	HOAt (integral)	Very High	Very Low	Gold standard for difficult couplings; fast kinetics. Higher cost. Can cause guanidinylation if used in excess.[3][4][5]
HCTU	Aminium/Uronium	6-Cl-HOBt (integral)	High	Low	More reactive than HBTU, often seen as a cost-effective alternative to HATU.[5][6]
COMU	Uronium	OxymaPure® (integral)	Very High	Very Low	Excellent solubility and safety profile (non-explosive). Byproducts are water-soluble, simplifying workup.[3][7][8][9]
PyBOP	Phosphonium	HOBt (integral)	Medium-High	Low	Good for routine synthesis; does not cause guanidinylation side reactions.[10]
DIC/Oxyma	Carbodiimide	OxymaPure®	Medium	Low	Cost-effective. Oxyma is a superior, non-explosive alternative to HOBt, enhancing rates and reducing racemization.[3][11][12]

In-Depth Look at Top Performers

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)): For decades, HATU has been the reagent of choice for challenging couplings, including those involving sterically hindered amino acids.[13] Its high efficiency stems from the formation of a highly reactive OAt active ester, facilitated by the integral 7-aza-1-hydroxybenzotriazole (HOAt) moiety. The pyridine nitrogen in the HOAt core provides anchimeric assistance, further accelerating the coupling reaction. The primary drawback is its higher cost and the potential for a side reaction where excess reagent can guanidinylate the free N-terminal amine, capping the peptide chain.[10][14][15]

• HCTU (O-(6-Chloro-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)): HCTU offers a compelling balance of performance and cost.[5] The electron-withdrawing chlorine atom on the benzotriazole ring makes the corresponding 6-Cl-HOBt a better leaving group than HOBt, resulting in faster reaction rates.[5][6] It is generally more reactive than its HBTU counterpart and represents a robust workhorse reagent for many applications.

• COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylaminomorpholinomethylene)]methanaminium hexafluorophosphate): As a third-generation uronium reagent, COMU is an exceptional choice that addresses many of the shortcomings of older reagents.[8] It incorporates OxymaPure® as the activating agent, which is not only highly effective but also non-explosive, unlike HOBt and HOAt-based compounds.[3][9] COMU boasts superior solubility in common SPPS solvents like DMF, and its byproducts are water-soluble, which can be an advantage in certain purification schemes.[7][9] Studies have shown COMU to have coupling efficiencies comparable or even superior to HATU, especially for hindered amino acids, while demonstrating reduced racemization.[7][8]

Experimental Protocol: Head-to-Head Comparison Workflow

To provide a framework for evidence-based selection, the following protocol outlines a method for the direct comparison of coupling reagents for the incorporation of Fmoc-5-bromo-DL-tryptophan into a model peptide sequence (e.g., H-Gly-Ala-Val-Leu-Resin).

}

Workflow for comparative analysis of coupling reagents.

Step-by-Step Methodology

This protocol assumes a starting scale of 0.1 mmol on a Rink Amide resin. All procedures should be performed in a dedicated peptide synthesis vessel.

• Resin Preparation:

  • Swell the resin-bound peptide (e.g., H-Gly-Ala-Val-Leu-Rink Amide) in N,N-Dimethylformamide (DMF) for 30-60 minutes.[16]

  • Perform Fmoc deprotection by treating the resin with 20% piperidine in DMF (2 x 10 min).[17]

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Coupling Reaction (Parallel Synthesis):

  • Divide the deprotected resin into three equal reaction vessels.

  • For each vessel, prepare the coupling solution in a separate vial immediately before addition to the resin:

    • Dissolve Fmoc-5-bromo-DL-tryptophan (3 equivalents relative to resin loading) in a minimal amount of DMF.

    • Add the chosen coupling reagent (2.9 equivalents of HATU, HCTU, or COMU).

    • Add N,N-Diisopropylethylamine (DIPEA) (6 equivalents).

  • Add the pre-activated amino acid solution to the respective resin aliquot.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle agitation.

• Post-Coupling Workup:

  • After the reaction time, wash each resin sample thoroughly with DMF (3 times), Dichloromethane (DCM) (3 times), and Methanol (3 times).

  • Dry the resin samples under a high vacuum.

• Cleavage and Deprotection:

  • Treat a small, weighed amount of each dried resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water) for 2-3 hours.[18]

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Centrifuge to pellet the crude peptide, decant the ether, and wash the pellet again with cold ether.

  • Dry the crude peptide pellets.

• Analysis:

  • Dissolve the crude peptides in a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Purity Analysis: Analyze each sample by reverse-phase HPLC (RP-HPLC) connected to a mass spectrometer (LC-MS). Compare the peak area of the desired product to impurity peaks in the chromatogram (monitored at 220 nm and 280 nm).

  • Racemization Analysis: If equipment is available, perform chiral HPLC analysis or utilize a digestion/GC-MS method to quantify the D/L ratio of the incorporated 5-bromo-tryptophan.

Conclusion and Recommendations

For the challenging coupling of Fmoc-5-bromo-DL-tryptophan , reactivity and suppression of side reactions are the highest priorities.

• Recommendation for Highest Efficiency: COMU and HATU are the premier choices.[4][8] COMU offers the advantages of a better safety profile, excellent solubility, and water-soluble byproducts, making it a highly attractive modern alternative.[7][9] HATU remains a reliable, albeit more expensive, gold standard.[13]

• Recommendation for a Balance of Cost and Performance: HCTU provides a robust and more economical option than HATU, delivering high coupling efficiency suitable for many applications.[5][6]

• Recommendation for Budget-Conscious, Routine Synthesis: For less critical applications, a DIC/OxymaPure® protocol can be effective, though longer coupling times or a double-coupling strategy may be necessary to achieve complete reaction with a sterically hindered residue like 5-bromo-tryptophan.[3]

Ultimately, the optimal choice may be sequence-dependent. It is strongly recommended that researchers perform an initial comparative study, as outlined above, on their specific peptide sequence to validate the best-performing reagent for their unique requirements, ensuring the highest quality and yield for their final product.

References

• Subirós-Funosas, L., et al. (2009). COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium Reagents. Chemistry – A European Journal, 15(37), 9394-9403. [Link]

• Albericio, F., & El-Faham, A. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5651-5660. [Link]

• Luxembourg Bio Technologies. (2009). COMU: A third generation of uronium-type coupling reagents. [Link]

• Aapptec. (n.d.). Coupling Reagents. [Link]

• Carpino, L. A., et al. (2002). The 1-Hydroxy-7-azabenzotriazole (HOAt)-Based Reagents: A New Generation of Reagents for Peptide Chemistry. The Journal of Organic Chemistry, 67(21), 7367-7373. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• Peptide Solutions. (n.d.). Technical Support Information Bulletin 1206 - HCTU. [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(77), 48844-48849. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Choosing the Right Peptide Coupling Reagent: HCTU vs. Alternatives. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
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• 6. peptide.com [peptide.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. An efficient Coupling Reagent: COMU_Chemicalbook [chemicalbook.com]
• 10. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 11. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. mesalabs.com [mesalabs.com]
• 15. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 16. chemistry.du.ac.in [chemistry.du.ac.in]
• 17. rsc.org [rsc.org]
• 18. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Fmoc-5-bromo-DL-tryptophan

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile and Risk Assessment

Inferred Hazardous Characteristics:

Based on data for related compounds such as Nα-Fmoc-N(in)-Boc-L-tryptophan and 5-Bromo-DL-tryptophan, the following hazards should be assumed:

• Skin Sensitization: May cause an allergic skin reaction upon contact.[2]

• Skin and Eye Irritation: Likely to cause skin and serious eye irritation.

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

• Aquatic Toxicity: Considered toxic to aquatic life with long-lasting effects.[2]

The "Why" Behind the Hazard Classification: The brominated aromatic ring is a key structural feature. Halogenated organic compounds are often persistent in the environment and can have ecotoxicological effects. The Fmoc group, while primarily for chemical protection during synthesis, contributes to the overall organic load of the waste.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Fmoc-5-bromo-DL-tryptophan for any purpose, including disposal, the following PPE is mandatory:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and potential sensitization or irritation.[2]
Eye Protection	Safety glasses with side shields or goggles.	To protect against accidental splashes or dust particles entering the eyes.
Skin and Body	A standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator for organic vapors and particulates is recommended.	To prevent inhalation of the compound, which may cause respiratory irritation.

Segregation and Storage of Waste: A Critical Step

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Fmoc-5-bromo-DL-tryptophan waste must be classified and handled as halogenated organic waste .

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Use a clearly labeled, leak-proof container made of a compatible material (e.g., high-density polyethylene - HDPE). The container must be labeled "Hazardous Waste - Halogenated Organic Compounds."

• Contents Identification: Clearly list the full chemical name, "Fmoc-5-bromo-DL-tryptophan," on the waste label. Do not use abbreviations. If it is a mixed waste stream, list all components and their approximate percentages.

• Solid Waste: Collect solid Fmoc-5-bromo-DL-tryptophan, contaminated consumables (e.g., weighing paper, gloves), and spill cleanup materials in the designated solid waste container.

• Liquid Waste: If Fmoc-5-bromo-DL-tryptophan is dissolved in a solvent, this solution must also be collected as halogenated organic waste. Ensure the solvent is compatible with the container.

• Secure Storage: Keep the waste container closed when not in use. Store it in a designated satellite accumulation area (SAA) within the laboratory, away from incompatible materials such as strong oxidizing agents.

Disposal Workflow: A Decision-Making Framework

The following workflow provides a logical sequence for the proper disposal of Fmoc-5-bromo-DL-tryptophan.

Caption: Disposal workflow for Fmoc-5-bromo-DL-tryptophan.

Spill and Emergency Procedures

In the event of a spill, a prompt and informed response is crucial to mitigate risks.

Small Spills:

• Ensure proper PPE is worn.

• Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit).

• Carefully sweep or scoop the absorbed material into the designated halogenated organic waste container.

• Clean the spill area with a suitable solvent (e.g., acetone), and collect the cleaning materials as hazardous waste.

Large Spills:

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's Environmental Health and Safety (EHS) department immediately.

• Prevent entry into the affected area until cleared by EHS personnel.

Final Disposal Pathway

The ultimate disposal of Fmoc-5-bromo-DL-tryptophan waste must be handled by a licensed hazardous waste disposal company.

• Incineration: This is the preferred method for halogenated organic compounds. High-temperature incineration ensures the complete destruction of the molecule, preventing its release into the environment.

• Landfill: Do not dispose of Fmoc-5-bromo-DL-tryptophan in regular trash or down the drain. Landfilling of halogenated organic waste is highly restricted due to its potential to leach into soil and groundwater.

Your institution's EHS department will coordinate the pickup and final disposal of your properly labeled and stored hazardous waste.

Regulatory Compliance: Adherence to EPA and OSHA Standards

The disposal procedures outlined in this guide are designed to comply with the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA). Key compliance points include:

• Waste Characterization: Properly identifying Fmoc-5-bromo-DL-tryptophan as a halogenated organic hazardous waste.

• Labeling and Container Management: Adhering to strict guidelines for labeling containers with the words "Hazardous Waste" and the chemical contents.

• Accumulation Time Limits: Following institutional and regulatory time limits for the storage of hazardous waste in satellite accumulation areas and central accumulation areas.

By adhering to these procedures, you not only ensure the safety of yourself and your colleagues but also contribute to the protection of our environment.

References

• Chem-Impex. Fmoc-5-bromo-L-tryptophan. Available at: [Link].

• Safety Data Sheet for Nα-Fmoc-N(in)-Boc-L-tryptophan.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. peptide.com [peptide.com]

A Senior Application Scientist's Guide to Handling Fmoc-5-bromo-DL-tryptophan

This guide provides a comprehensive framework for the safe handling, use, and disposal of Fmoc-5-bromo-DL-tryptophan. As a fine chemical powder used in specialized applications like solid-phase peptide synthesis (SPPS), its physical form and chemical structure necessitate a robust safety protocol. This document moves beyond a simple checklist to explain the scientific reasoning behind each recommendation, empowering you to work safely and effectively.

Hazard Assessment: Understanding the Compound

Fmoc-5-bromo-DL-tryptophan is an amino acid derivative. While the Safety Data Sheet (SDS) for the parent compound, 5-Bromo-DL-tryptophan, may not classify it as hazardous under OSHA standards[1], a comprehensive risk assessment must consider three key factors:

• Physical Form: As a powder, the primary risk is the generation of airborne dust during handling (e.g., weighing, transferring). Inhalation is a direct route of exposure, and fine powders can irritate the respiratory tract[2][3].

• Chemical Structure: It is a halogenated organic compound due to the presence of bromine[4]. Halogenated compounds require specific disposal procedures[5]. Furthermore, Fmoc-protected amino acids and related derivatives can act as skin or eye irritants, and some may be skin sensitizers[2][6].

• Lack of Specific Data: For many specialized research chemicals, comprehensive toxicological data is not available. Therefore, the precautionary principle dictates treating the substance with a high degree of care, assuming it may have uncharacterized biological effects.

Potential Hazard	Route of Exposure	Primary Risk Mitigation Strategy
Airborne Dust	Inhalation	Engineering Controls: Use in a chemical fume hood or ventilated enclosure.
Skin Irritation/Sensitization	Dermal Contact	Personal Protective Equipment: Wear appropriate chemical-resistant gloves and a lab coat.
Eye Irritation	Ocular Contact	Personal Protective Equipment: Wear chemical safety goggles.

Essential Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against direct exposure. The minimum required PPE should be worn whenever handling the compound in any form[7][8].

Equipment	Specification & Rationale
Eye & Face Protection	Chemical Safety Goggles (ANSI Z87.1 rated): Essential for protecting against airborne powder and potential splashes when preparing solutions[8]. A face shield should be worn over goggles when handling larger quantities (>25g) or during procedures with a high splash risk[9].
Hand Protection	Disposable Nitrile Gloves: Provide adequate protection against incidental contact with the powder and common laboratory solvents[8]. Change gloves immediately if they become contaminated. For extended handling, consider double-gloving.
Body Protection	Laboratory Coat: Protects skin and personal clothing from contamination by chemical dust and spills[9].
Respiratory Protection	N95 Respirator (or equivalent): Recommended if handling the powder outside of a certified chemical fume hood or ventilated enclosure to prevent inhalation of fine particulates[7]. However, the best practice is to always use engineering controls.
Foot Protection	Closed-toe Shoes: Standard laboratory practice to protect feet from spills and dropped objects[9].

Operational Workflow: A Step-by-Step Protocol

Adhering to a systematic workflow minimizes the risk of exposure and contamination. The following protocol outlines the key steps from preparation to disposal.

Step 1: Preparation and Donning PPE

Before handling the chemical, ensure your workspace in the chemical fume hood is clean and uncluttered. Don all required PPE as listed in the table above.

Step 2: Weighing and Handling the Solid

• Perform in Fume Hood: All manipulations of the solid powder must be conducted inside a certified chemical fume hood or a ventilated balance enclosure to contain any dust.

• Use Appropriate Tools: Use a spatula to carefully transfer the powder to an anti-static weigh boat or creased weigh paper.

• Minimize Dust: Handle the powder gently to avoid creating airborne dust. Close the primary container immediately after removing the desired amount.

• Prepare for Reaction: If dissolving, add the solvent to the vessel containing the powder slowly to prevent splashing.

Step 3: Post-Handling and Decontamination

• Clean Workspace: After use, carefully wipe down the spatula, balance, and fume hood surface with a damp cloth or towel to collect any residual dust. Dispose of the cleaning materials as contaminated solid waste.

• Doffing PPE: Remove gloves using the proper technique (without touching the outer surface) and dispose of them in the designated solid waste stream. Remove your lab coat and store it appropriately. Wash hands thoroughly with soap and water.

Caption: Workflow for Safely Handling Fmoc-5-bromo-DL-tryptophan.

Disposal and Decontamination Plan

Proper waste segregation is critical for safety and environmental compliance. As a brominated organic molecule, all waste associated with Fmoc-5-bromo-DL-tryptophan must be treated as halogenated organic waste [4][10].

• Solid Waste:

  • Place all contaminated disposable items—including gloves, weigh boats, paper towels, and excess solid chemical—into a clearly labeled, sealed container designated for "Halogenated Organic Solid Waste"[5].

• Liquid Waste:

  • Any solutions containing this compound should be disposed of in a designated "Halogenated Organic Liquid Waste" container[11].

  • Do not mix halogenated and non-halogenated waste streams, as this significantly increases disposal costs and complexity[11].

  • Ensure the waste container is properly labeled with the words "Hazardous Waste" and a full list of its chemical constituents[5].

• Glassware Decontamination:

  • Rinse contaminated glassware with a suitable organic solvent (e.g., acetone, ethyl acetate) in a fume hood.

  • The initial rinsate must be collected and disposed of as halogenated liquid waste.

  • Subsequent cleaning can be done using standard laboratory procedures.

Emergency Procedures

In the event of an accidental exposure or spill, follow these immediate steps:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and wash with soap[12][13]. Remove contaminated clothing. Seek medical attention if irritation develops[12].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open[12]. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention[3].

• Small Spill (Powder): Wearing your full PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully sweep up the material, place it in a sealed container, and label it for disposal as halogenated solid waste[10].

This guide is intended to supplement, not replace, your institution's specific safety protocols and the information available on the Safety Data Sheet. Always prioritize a culture of safety through careful planning and execution.

References

• Campus Operations. Halogenated Solvents in Laboratories. Temple University. Available from: [Link]

• ACS Material. (2020-07-14). PPE and Safety for Chemical Handling. Available from: [Link]

• Auburn University Business and Administration. Personal Protective Equipment. Available from: [Link]

• Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories. University of Nevada, Reno. Available from: [Link]

• Bucknell University. Hazardous Waste Segregation. Available from: [Link]

• Henderson, T. (2009-07-30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. Available from: [Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Available from: [Link]

• Labcompare. (2025-10-01). Safety First: Choosing the Right PPE for Your Laboratory. Available from: [Link]

• Nowick Laboratory. (2020-03-17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Available from: [Link]

• Safety & Risk Services. In-Laboratory Treatment of Chemical Waste. University of Alberta. Available from: [Link]

• Sciencelab.com. (2019-01-16). Safety Data Sheet: L-Tryptophan. Available from: [Link]

• Severn Biotech. (Date not available). Safety Data Sheet: Fmoc-Trp(Boc)-OH 98%. Available from: [Link]

• National Institutes of Health (NIH). (2023-11-13). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Available from: [Link]

• Albericio, F., et al. Handles for Fmoc Solid-Phase Synthesis of Protected Peptides. ACS Publications. Available from: [Link]

• Carl ROTH. (Date not available). Safety Data Sheet: Fmoc-L-Tryptophan-(Boc). Available from: [Link]

• Adooq Bioscience. (Date not available). Safety Data Sheet: Nα-Fmoc-N(in)-Boc-L-tryptophan. Available from: [Link]

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